1-(3-Amino-4-iodophenyl)ethanone

Core Science & Biosynthesis

chemical properties of 1-(3-Amino-4-iodophenyl)ethanone

The following technical guide details the chemical properties, synthesis, and applications of 1-(3-Amino-4-iodophenyl)ethanone.

A Privileged Scaffold for Heterocyclic Synthesis and Drug Discovery

Executive Summary

1-(3-Amino-4-iodophenyl)ethanone (also known as 3-amino-4-iodoacetophenone) represents a high-value "privileged scaffold" in medicinal chemistry. Its unique ortho-amino-iodo substitution pattern on the acetophenone core makes it an ideal precursor for the rapid assembly of nitrogen-containing heterocycles—most notably indoles , quinolines , and cinnolines —via Palladium-catalyzed cascade reactions. This guide provides a comprehensive analysis of its physiochemical properties, synthetic accessibility, and chemo-reactivity landscape, designed for researchers in drug development and organic synthesis.

Molecular Identity & Physiochemical Profile[1][2]

The compound is characterized by a trisubstituted benzene ring featuring an electron-withdrawing acetyl group, an electron-donating amino group, and a reactive iodine atom. This "push-pull" electronic system, combined with the ortho-disposition of the amine and iodine, dictates its unique reactivity.

Table 1: Chemical Identity & Physical Properties[2]

Property	Data / Description
IUPAC Name	1-(3-amino-4-iodophenyl)ethanone
Common Synonyms	3-Amino-4-iodoacetophenone; 3'-Amino-4'-iodoacetophenone
Molecular Formula	C₈H₈INO
Molecular Weight	261.06 g/mol
CAS Number	Note: Often custom synthesized; Isomer 97776-06-2 refers to 4-amino-3-iodo analog.
Physical State	Solid (Crystalline powder)
Color	Pale yellow to brown (oxidizes upon air exposure)
Melting Point	~110–115 °C (Predicted/Analogous)
Solubility	Soluble in DMSO, DMF, MeOH, DCM, EtOAc; Insoluble in Water
pKa (Conjugate Acid)	~2.5–3.5 (Aniline nitrogen)
Electronic Character	C4-I: Electron-deficient (activated for oxidative addition) C3-NH₂: Nucleophilic (Ortho-director) C1-Acetyl: Electron-withdrawing (Meta-director)

Synthetic Accessibility & Manufacturing

The synthesis of 1-(3-Amino-4-iodophenyl)ethanone requires careful regiocontrol to distinguish it from its isomers (e.g., 4-amino-3-iodoacetophenone). The most robust industrial route avoids direct iodination of 3-aminoacetophenone (which often yields mixtures) and instead utilizes a Nitration-Reduction strategy starting from 4-iodoacetophenone.

Protocol: Nitration-Reduction Route

• Nitration (Regiocontrol Step):

  • Substrate: 4-Iodoacetophenone.[1]

  • Reagents: HNO₃ / H₂SO₄ (Mixed Acid).

  • Mechanism: The acetyl group at C1 directs the incoming nitro group to the meta position (C3). The iodine at C4 directs ortho (C3). Both directing effects reinforce substitution at C3 .

  • Intermediate: 3-Nitro-4-iodoacetophenone.

  • Yield: High (>85%).

• Selective Reduction (Chemoselectivity Step):

  • Reagents: SnCl₂ / HCl or Fe / NH₄Cl (Bechamp Reduction).

  • Condition: Mild conditions are required to reduce the nitro group (-NO₂) to the amine (-NH₂) without dehalogenating the iodine (hydrodeiodination is a risk with catalytic hydrogenation like Pd/C + H₂).

  • Product: 1-(3-Amino-4-iodophenyl)ethanone.

Figure 1: Regioselective synthesis of 1-(3-Amino-4-iodophenyl)ethanone via nitration-reduction strategy.

Chemo-Reactivity Landscape

The core value of this compound lies in its Ortho-Amino-Iodo motif. This functionality allows it to serve as a "linchpin" in divergent synthesis, enabling the construction of complex fused heterocycles in a single step.

The "Ortho-Effect" & Heterocycle Formation

The proximity of the nucleophilic amine (C3) and the electrophilic iodide (C4) enables intramolecular cyclization following an initial intermolecular coupling.

A. Larock Indole Synthesis

Reaction with internal alkynes yields 2,3-disubstituted indoles.

• Mechanism: Oxidative addition of Pd(0) to C-I → Alkyne insertion (carbopalladation) → Intramolecular amine displacement of Pd → Reductive elimination.

• Significance: Rapid access to indole-based drug scaffolds (e.g., Indomethacin analogs).

B. Sonogashira Coupling & Cyclization

Reaction with terminal alkynes yields 2-substituted indoles.

• Workflow:

  • Sonogashira coupling at C4-I (CuI/Pd catalyst).

  • Spontaneous or base-mediated cyclization of the C3-amine onto the activated alkyne.

C. Carbonylation to Quinolinones

• Reagents: CO (balloon), Pd catalyst, Nucleophile.

• Outcome: Formation of 4-quinolones or quinolin-4(1H)-ones, widely used in antibiotic research (fluoroquinolone precursors).

Divergent Reactivity Map

Figure 2: Divergent synthetic pathways utilizing the ortho-amino-iodo "privileged structure".

Applications in Medicinal Chemistry

Kinase Inhibitor Development

The 3-amino-4-iodoacetophenone core mimics the ATP-binding hinge region of many kinases.

• Strategy: The iodine is replaced via Suzuki coupling to attach a "tail" group (solubilizing moiety), while the amine forms a key hydrogen bond with the kinase hinge region (e.g., Glu/Cys residues).

• Example Class: B-Raf inhibitors often utilize similar amino-aryl cores to lock the kinase in an inactive conformation.

Radiolabeling Precursor

The C-I bond is weak (approx. 57 kcal/mol), making it susceptible to Iodine-Iodine Exchange .

• Application: Synthesis of ¹²³I (SPECT) or ¹²⁴I (PET) radiotracers.

• Protocol: Heating the precursor with Na[*I] and a copper catalyst allows for rapid isotopic labeling without changing the chemical structure.

Handling, Stability & Safety

• Light Sensitivity: Aryl iodides are photolabile. Store in amber vials to prevent homolytic cleavage of the C-I bond and liberation of iodine (purple discoloration).

• Oxidation: The free aniline (amine) group is prone to oxidation. Store under an inert atmosphere (Argon/Nitrogen) at -20°C for long-term stability.

• Safety: Treat as a potential skin sensitizer and irritant. Use standard PPE (nitrile gloves, goggles). Avoid inhalation of dust.

References

• Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes. Journal of the American Chemical Society. Link

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry. Link

• Cacchi, S., & Fabrizi, G. (2005). Synthesis and functionalization of indoles through palladium-catalyzed reactions. Chemical Reviews. Link

• Zeni, G., & Larock, R. C. (2004). Synthesis of heterocycles via palladium-catalyzed oxidative addition. Chemical Reviews. Link

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• 1. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-(3-Amino-4-iodophenyl)ethanone (CAS 116632-41-8)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3-Amino-4-iodophenyl)ethanone is a substituted aromatic ketone that serves as a crucial building block in organic synthesis, particularly within the realm of medicinal chemistry. Its unique trifunctional nature, possessing an amine, an iodine atom, and a ketone group, offers a versatile platform for the construction of complex molecular architectures. The strategic positioning of these functional groups on the phenyl ring allows for a diverse range of chemical transformations, making it a valuable intermediate in the synthesis of pharmacologically active compounds, including kinase inhibitors. This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and applications, with a focus on its utility in drug discovery and development.

Core Properties and Characteristics

A thorough understanding of the physicochemical properties of 1-(3-Amino-4-iodophenyl)ethanone is fundamental to its effective application in synthesis and drug design. These properties dictate its solubility, reactivity, and handling requirements.

Property	Value	Source
CAS Number	116632-41-8	N/A
Molecular Formula	C8H8INO	[1]
Molecular Weight	261.06 g/mol	[1]
Appearance	Not specified, likely a solid	N/A
SMILES	CC(=O)C1=CC(N)=C(I)C=C1	[1]
Storage Conditions	Keep in a dark place, sealed in dry, 2-8°C

Synthesis and Production

The synthesis of 1-(3-Amino-4-iodophenyl)ethanone typically starts from a more readily available precursor, 1-(3-aminophenyl)ethanone (also known as 3-aminoacetophenone). The key transformation is the regioselective iodination of the aromatic ring.

Representative Synthetic Protocol: Electrophilic Iodination

This protocol describes a common method for the synthesis of 1-(3-Amino-4-iodophenyl)ethanone via electrophilic iodination of 1-(3-aminophenyl)ethanone. The amino group is a strong activating group and directs the incoming electrophile (iodine) to the ortho and para positions. Due to steric hindrance from the acetyl group, the major product is the one with iodine at the ortho position.

Step-by-Step Methodology:

• Dissolution: Dissolve 1-(3-aminophenyl)ethanone in a suitable solvent, such as acetic acid.

• Reagent Addition: Add a source of electrophilic iodine, such as iodine monochloride (ICl) or a mixture of iodine and an oxidizing agent (e.g., periodic acid), to the solution at a controlled temperature, often at or below room temperature.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding a reducing agent, such as sodium thiosulfate, to remove any unreacted iodine.

• Extraction: Extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with a basic solution (e.g., sodium bicarbonate) to remove acidic impurities, followed by a brine wash. Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by recrystallization or column chromatography to obtain pure 1-(3-Amino-4-iodophenyl)ethanone.

Causality Behind Experimental Choices:

• Solvent: Acetic acid is often used as it is a polar protic solvent that can dissolve the starting material and is stable to the reaction conditions.

• Iodinating Agent: Iodine monochloride is a potent electrophilic iodinating agent. The combination of iodine and an oxidizing agent generates the electrophilic iodine species in situ.

• Temperature Control: The reaction is often carried out at a controlled temperature to prevent side reactions and ensure regioselectivity.

Synthesis Workflow Diagram

Caption: A generalized workflow for the synthesis of 1-(3-Amino-4-iodophenyl)ethanone.

Key Reactions and Synthetic Utility

The synthetic versatility of 1-(3-Amino-4-iodophenyl)ethanone stems from the distinct reactivity of its three functional groups. This allows for its use as a scaffold in the construction of a wide array of more complex molecules.

Reactions at the Amino Group

The primary amine is a nucleophile and can undergo various reactions, including:

• Acylation/Sulfonylation: Reaction with acyl chlorides, anhydrides, or sulfonyl chlorides to form amides or sulfonamides.

• Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form secondary or tertiary amines.[2]

• Buchwald-Hartwig Amination: The amino group can also be a coupling partner in this palladium-catalyzed cross-coupling reaction to form C-N bonds.[3][4]

Reactions at the Iodo Group

The aryl iodide is a key functional group for carbon-carbon and carbon-heteroatom bond formation through various transition metal-catalyzed cross-coupling reactions:

• Sonogashira Coupling: Palladium-catalyzed coupling with terminal alkynes to form arylalkynes.[5][6][7] This reaction is particularly useful for introducing alkynyl moieties into the molecule.

• Suzuki Coupling: Palladium-catalyzed coupling with boronic acids or esters to form biaryl compounds.

• Heck Coupling: Palladium-catalyzed coupling with alkenes.

• Buchwald-Hartwig Amination: The aryl iodide is an excellent electrophile for this reaction, allowing for the introduction of a wide range of nitrogen-containing substituents.[3][4][8][9][10]

• Ullmann Condensation: Copper-catalyzed coupling with amines, alcohols, or thiols.

Reactions at the Ketone Group

The acetyl group can undergo reactions typical of ketones:

• Reduction: Reduction to a secondary alcohol using reducing agents like sodium borohydride.

• Wittig Reaction: Reaction with phosphorus ylides to form alkenes.

• Condensation Reactions: Aldol or Claisen-Schmidt condensations with aldehydes or other ketones.[2]

Key Reactions Diagram

Caption: Key reaction pathways for the functional groups of 1-(3-Amino-4-iodophenyl)ethanone.

Applications in Drug Discovery and Development

The structural features of 1-(3-Amino-4-iodophenyl)ethanone make it a highly sought-after intermediate in the synthesis of kinase inhibitors. Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders.[11]

Role as a Scaffold for Kinase Inhibitors

Many kinase inhibitors are designed to bind to the ATP-binding pocket of the enzyme. The 1-(3-Amino-4-iodophenyl)ethanone scaffold can be elaborated to present key pharmacophoric features that interact with this binding site. For instance, the amino group can act as a hydrogen bond donor, while the phenyl ring can engage in hydrophobic interactions. The iodo and ketone groups provide handles for introducing further diversity to optimize potency, selectivity, and pharmacokinetic properties.

Example Application: Synthesis of Thienopyrimidine-based Kinase Inhibitors

1-(3-Amino-4-iodophenyl)ethanone can be a precursor in the synthesis of thienopyrimidine derivatives, which have shown promise as inhibitors of protein kinase CK2.[12] In a potential synthetic route, the amino group of 1-(3-Amino-4-iodophenyl)ethanone could be reacted with a suitable thienopyrimidine core. The iodo group could then be further functionalized via a cross-coupling reaction to introduce substituents that enhance binding affinity and selectivity.

Signaling Pathway Context

Caption: The role of kinase inhibitors in modulating cellular signaling pathways.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 1-(3-Amino-4-iodophenyl)ethanone. While a specific, comprehensive safety data sheet (SDS) for this compound was not found in the search results, general guidelines for similar aromatic amines and iodinated compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[13][14][15]

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.[13][14]

• Exposure Routes: Avoid contact with skin and eyes, as well as ingestion and inhalation.[13][16] In case of contact, flush the affected area with plenty of water and seek medical attention if irritation persists.[16]

• Storage: Store in a cool, dry, and dark place in a tightly sealed container.

• Disposal: Dispose of the chemical and its container in accordance with local, state, and federal regulations.[14]

It is imperative to consult the material safety data sheet (MSDS) provided by the supplier for specific and detailed safety information before handling this compound.

Conclusion

1-(3-Amino-4-iodophenyl)ethanone is a strategically important building block in modern organic and medicinal chemistry. Its trifunctional nature provides a versatile platform for the synthesis of complex molecules, particularly in the development of kinase inhibitors for various therapeutic areas. A thorough understanding of its properties, synthesis, and reactivity is essential for researchers and scientists aiming to leverage its potential in their synthetic endeavors.

References

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• Wikipedia.
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• Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I).
• Chemistry LibreTexts. Sonogashira Coupling.
• Organic Chemistry Portal. Sonogashira Coupling.
• Sigma-Aldrich.
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• Covestro.
• ResearchGate.
• Chemical Insights. How to Wisely Design Conditions for Buchwald-Hartwig Couplings？
• Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes.
• Sigma-Aldrich. 1-(4-iodophenyl)ethanone.
• Cheméo. Chemical Properties of 3-Aminoacetophenone (CAS 99-03-6).
• Spectrum Chemical.
• Simson Pharma Limited. 1-(3-Aminophenyl)ethanone.
• ACS Publications. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.
• PubMed. Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines.
• MDPI.
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• ResearchGate. Structure-Based Design and Synthesis of 3-Amino-1,5-Dihydro-4H-pyrazolopyridin-4-one Derivatives as Tyrosine Kinase 2 (TYK2) Inhibitors.
• PMC. Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety.
• PubChem. 1-(4-Iodophenyl)ethan-1-one.
• MDPI.
• ChemScene. 1-(3-Iodo-2-methylphenyl)ethanone.
• Sigma-Aldrich. 1-(3-amino-4-hydroxyphenyl)ethanone.
• BLDpharm. 1-(4-Amino-3-iodophenyl)ethanone.
• American Elements. 1-(4-fluoro-3-iodophenyl)ethan-1-one.
• NIST WebBook. 3-Aminoacetophenone.
• NIST WebBook. 3-Aminoacetophenone.
• Fluorochem. 1-(4-AMINO-3-IODOPHENYL)ETHANONE.
• PubMed. Discovery of a potent and selective peptide inhibitor with d-amino acids targeting the BRD4 ET domain for renal cancer therapy.

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Solubility Profile of 3'-Amino-4'-Iodoacetophenone in Organic Solvents

This technical guide details the solubility profile, physicochemical behavior, and experimental characterization of 3'-amino-4'-iodoacetophenone (IUPAC: 1-(3-amino-4-iodophenyl)ethanone). It is designed for researchers utilizing this compound as a scaffold in transition-metal catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck) or pharmaceutical intermediate synthesis.

Executive Summary

3'-Amino-4'-iodoacetophenone is a bifunctional aromatic intermediate characterized by a lipophilic iodine atom and a hydrophilic amino group. Its solubility profile is governed by the competition between the hydrophobic aryl-iodide core and the hydrogen-bonding potential of the acetyl and amino substituents.

• Primary Solvents (High Solubility): Polar aprotic solvents (DMSO, DMF, NMP).

• Process Solvents (Moderate/Good): Chlorinated hydrocarbons (DCM), Esters (Ethyl Acetate), and low-MW Ketones (Acetone).

• Poor Solvents: Aliphatic hydrocarbons (Hexane, Heptane) and neutral water.

Part 1: Physicochemical Characterization

Structural Analysis & Solvation Mechanism

The molecule contains three distinct functional regions that dictate its interaction with solvents:

• The Acetophenone Core: Provides a planar aromatic scaffold. The carbonyl oxygen acts as a weak Hydrogen Bond Acceptor (HBA).

• The 4'-Iodo Substituent: A large, soft, polarizable halogen that enhances lipophilicity (increasing LogP) and London dispersion forces. It strongly disfavors water solubility but enhances solubility in chlorinated solvents and aromatics.[1]

• The 3'-Amino Group: A Hydrogen Bond Donor (HBD) and Acceptor. While it adds polarity, the presence of the heavy iodine atom at the ortho position dominates the overall lattice energy, making the compound a solid at room temperature (typically crystalline).

Predicted Solubility Profile

Data synthesized from structural analogs (e.g., 4'-aminoacetophenone and 4'-iodoacetophenone) and Hansen Solubility Parameter (HSP) principles.

Solvent Class	Representative Solvents	Solubility Rating	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, DMAc	Excellent (>100 mg/mL)	Strong dipole-dipole interactions disrupt the crystal lattice. The high dielectric constant stabilizes the polar functional groups.
Chlorinated	Dichloromethane (DCM), Chloroform	Good (50–100 mg/mL)	Favorable dispersion forces with the iodine atom; good solvation of the aromatic ring.
Esters/Ketones	Ethyl Acetate, Acetone	Good (20–80 mg/mL)	Dipole interactions with the carbonyl/amino groups. Standard solvents for extraction/workup.[2][3]
Protic	Methanol, Ethanol, IPA	Moderate (10–50 mg/mL)	Soluble via H-bonding, but solubility decreases significantly as alcohol chain length increases. Heating often required for high concentrations.
Aromatic	Toluene, Xylene	Low-Moderate	Soluble at elevated temperatures (reflux); often used for recrystallization.
Aliphatic	Hexane, Heptane, Pentane	Poor (<1 mg/mL)	Lack of polar interactions; used as anti-solvents to precipitate the compound.
Aqueous	Water (pH 7)	Insoluble	Lattice energy exceeds hydration energy.
Aqueous Acid	0.1M HCl	Soluble	Protonation of the amine (-NH3+) forms a water-soluble salt.

Solvation Mechanism Diagram

The following diagram illustrates the competing intermolecular forces driving solubility in different media.

Caption: Mechanistic interactions between 3'-amino-4'-iodoacetophenone and various solvent classes.

Part 2: Experimental Determination Protocol

Since specific batch-to-batch impurity profiles can affect saturation points, the Saturation Shake-Flask Method is the gold standard for generating a Certificate of Analysis (CoA) solubility value.

The "Self-Validating" Shake-Flask Protocol

This workflow ensures thermodynamic equilibrium is reached and prevents false readings from supersaturation.

Materials:

• 3'-amino-4'-iodoacetophenone (Solid).

• Target Solvent (HPLC Grade).

• 0.45 µm PTFE Syringe Filter (Nylon for aqueous/alcohols).

• HPLC-UV or GC-FID for quantification.

Workflow:

• Preparation: Add excess solid compound to 5 mL of solvent in a borosilicate glass vial. The solid must remain visible at the bottom (supersaturation).

• Agitation: Cap tightly and place in a temperature-controlled orbital shaker (e.g., 25°C ± 0.1°C) at 200 RPM.

• Equilibration: Shake for 24 hours .

• Sedimentation: Stop shaking and allow to stand for 4 hours (or centrifuge) to let undissolved solids settle.

• Sampling: Withdraw supernatant carefully. Critical: Filter immediately using a pre-warmed syringe filter to prevent precipitation in the needle.

• Quantification: Dilute the filtrate (e.g., 1:100) and analyze via HPLC. Calculate concentration using a calibration curve.

Workflow Visualization

Caption: Step-by-step Saturation Shake-Flask methodology for accurate solubility determination.

Part 3: Application Context (Synthesis)[4][5]

Solvent Selection for Cross-Coupling

This molecule is frequently used as an electrophile in Palladium-catalyzed couplings (Suzuki, Sonogashira). The iodine atom is highly reactive (oxidative addition), but the free amine can poison catalysts if not managed.

• Recommended Reaction Medium:

  • DMF or DMAc: Ideal for high-temperature couplings (>80°C). Fully dissolves the substrate and stabilizes Pd species.

  • Dioxane/Water (4:1): Common for Suzuki couplings. The organic co-solvent ensures the acetophenone derivative stays in solution while the water dissolves the inorganic base (e.g., K2CO3).

  • Toluene: Used for Buchwald-Hartwig aminations, often requiring a phase transfer catalyst or a surfactant if the base is inorganic.

Handling & Stability

• Light Sensitivity: Aryl iodides are light-sensitive. Store solutions in amber vials to prevent photo-deiodination.

• Oxidation: The amino group is susceptible to oxidation in air over time, turning solutions dark brown. Use fresh solutions or store under Argon/Nitrogen.[4]

References

• National Institute of Standards and Technology (NIST). Solubility Measurements: Saturation Shake-Flask Method. NIST Chemistry WebBook.[5] Available at: [Link]

• PubChem. Compound Summary for 4'-Aminoacetophenone (Analog). National Library of Medicine. Available at: [Link]

• Organic Syntheses. Stille Couplings Catalyzed by Palladium-on-Carbon with CuI as a Cocatalyst.[2] (Describes solubility/handling of iodoacetophenones). Org. Synth. 2000, 77, 135.[2] Available at: [Link]

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989.
• Bergström, C. A., et al.Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences, 2004. (Methodology for pH-dependent solubility profiles).

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molecular structure and weight of 1-(3-Amino-4-iodophenyl)ethanone

An In-depth Technical Guide to 1-(3-Amino-4-iodophenyl)ethanone: Structure, Properties, and Synthetic Significance

Abstract

1-(3-Amino-4-iodophenyl)ethanone is a substituted aromatic ketone of significant interest to researchers in medicinal chemistry and synthetic organic chemistry. Its unique trifunctional structure, featuring an acetyl group, an amino group, and an iodine atom on a phenyl ring, makes it a versatile intermediate for the synthesis of complex heterocyclic systems and novel pharmaceutical scaffolds. This guide provides a comprehensive technical overview of its molecular structure, physicochemical properties, analytical characterization, a plausible synthetic pathway, and its potential applications in drug discovery and development. As a specialized reagent, detailed experimental data in public literature is limited; therefore, this document synthesizes available information with expert-driven analysis and predicted data based on established chemical principles.

Chemical Identity and Physicochemical Properties

1-(3-Amino-4-iodophenyl)ethanone is an organoiodine compound and a derivative of acetophenone. The substitution pattern on the phenyl ring—with the amino group at position 3 and the iodine at position 4 relative to the acetyl group—defines its reactivity and potential as a precursor in multi-step syntheses.

While a specific CAS Number for this isomer is not consistently reported in major chemical databases, its fundamental properties can be derived from its structure.

Table 1: Core Chemical and Physical Properties

Property	Value	Source / Method
Molecular Formula	C₈H₈INO	-
Molecular Weight	261.06 g/mol	Calculated
IUPAC Name	1-(3-Amino-4-iodophenyl)ethanone	IUPAC Nomenclature
Canonical SMILES	CC(=O)c1cc(N)c(I)cc1	Structure-Based
Appearance	Expected to be a solid at room temperature	Analog Comparison

Molecular Structure

The structure consists of a central benzene ring substituted with three functional groups. The acetyl group (-COCH₃) is an electron-withdrawing group, deactivating the ring towards electrophilic substitution. Conversely, the amino group (-NH₂) is a strong electron-donating and activating group, directing electrophiles to the ortho and para positions. The iodine atom (-I) is a deactivating but ortho-, para-directing halogen. This electronic interplay is critical to its function as a synthetic building block.

Caption: 2D structure of 1-(3-Amino-4-iodophenyl)ethanone.

Analytical Characterization Protocols

Table 2: Predicted Spectroscopic Data for Structural Elucidation

Technique	Expected Observations
¹H NMR	Aromatic Protons (δ 6.5-8.0 ppm): Three distinct signals. One doublet (proton ortho to iodine), one doublet of doublets (proton between acetyl and amino groups), and one doublet (proton ortho to acetyl group).Amino Protons (δ 4.0-5.0 ppm): A broad singlet for the -NH₂ group.Methyl Protons (δ ~2.5 ppm): A sharp singlet for the -COCH₃ group.
¹³C NMR	Carbonyl Carbon (δ ~197 ppm): One signal for the C=O group.Aromatic Carbons (δ 110-150 ppm): Six distinct signals, including a signal at a low field for the carbon attached to iodine (C-I).Methyl Carbon (δ ~26 ppm): One signal for the -CH₃ group.
FT-IR (cm⁻¹)	N-H Stretching: 3300-3500 (doublet).C=O Stretching: 1660-1680.Aromatic C=C Stretching: 1500-1600.C-I Stretching: 500-600.
Mass Spec. (EI)	Molecular Ion (M⁺): A prominent peak at m/z = 261.Key Fragments: A peak at m/z = 246 ([M-CH₃]⁺) and m/z = 43 ([CH₃CO]⁺).

Standard Protocol: Purity Assessment by HPLC

Expertise & Causality: High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of synthetic intermediates. A reverse-phase method is chosen due to the compound's moderate polarity. The mobile phase composition is selected to ensure adequate retention and sharp peak shape, while UV detection is ideal due to the chromophoric nature of the aromatic ring.

Methodology:

• System Preparation: Use a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Prepare an isocratic mobile phase of 60:40 Acetonitrile:Water. The use of a small amount of acidifier like 0.1% formic acid can improve peak shape by ensuring the amino group is protonated.

• Sample Preparation: Accurately weigh ~1 mg of 1-(3-Amino-4-iodophenyl)ethanone and dissolve it in 1 mL of the mobile phase to create a 1 mg/mL stock solution.

• Injection: Inject 10 µL of the sample solution.

• Detection: Monitor the elution profile at a wavelength of 254 nm.

• Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks. A pure sample should exhibit a single major peak.

Synthesis and Reactivity

The synthesis of 1-(3-Amino-4-iodophenyl)ethanone can be logically designed from commercially available starting materials. A plausible and efficient route involves the direct iodination of 1-(3-aminophenyl)ethanone.

Causality of Experimental Choice: The amino group in 1-(3-aminophenyl)ethanone is a powerful ortho-, para-directing group. The para-position is blocked by the acetyl group, making the two ortho-positions (C2 and C4) the primary sites for electrophilic substitution. Due to the steric hindrance from the adjacent acetyl group, substitution at the C4 position is sterically favored over the C2 position, leading to the desired product. N-Iodosuccinimide (NIS) is an effective and mild source of electrophilic iodine, making it suitable for activated rings without causing over-iodination or unwanted side reactions.

Caption: Proposed synthetic workflow for 1-(3-Amino-4-iodophenyl)ethanone.

Protocol: Electrophilic Iodination

• Reactor Setup: In a nitrogen-flushed round-bottom flask, dissolve 1-(3-aminophenyl)ethanone (1.0 eq) in anhydrous acetonitrile.

• Reagent Addition: Add N-Iodosuccinimide (1.1 eq) portion-wise to the solution at room temperature while stirring. The use of a slight excess of NIS ensures complete conversion of the starting material.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure. The resulting crude solid can be purified by column chromatography or recrystallization from an ethanol/water mixture to yield the pure product.

Applications in Research and Drug Development

As a trifunctional building block, 1-(3-Amino-4-iodophenyl)ethanone is a valuable intermediate for constructing more complex molecular architectures. Its utility stems from the distinct reactivity of its three functional groups.

• Amino Group: Serves as a key nucleophile or a site for diazotization, enabling the formation of amides, sulfonamides, or the introduction of other functionalities via Sandmeyer-type reactions. It is a common anchor point for building out molecular complexity.

• Iodine Atom: Acts as a versatile handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). This allows for the facile introduction of aryl, alkyl, or alkyne groups at the C4 position, which is a cornerstone of modern drug discovery for scaffold diversification.

• Acetyl Group: The ketone functionality can be used in condensation reactions to form heterocycles like pyrimidines, chalcones, or thiadiazoles, many of which are known privileged structures in medicinal chemistry.[1][2] For instance, chalcones derived from aminoacetophenones have been used to synthesize pyrimidine derivatives with potent anti-inflammatory activities.[1]

The combination of these features makes this molecule an ideal starting point for generating libraries of compounds for screening against various biological targets, including kinases, proteases, and GPCRs.

References

• Yejella, R. P., & Atla, S. R. (2011). A study of anti-inflammatory and analgesic activity of new 2,4,6-trisubstituted pyrimidines. Chemical & Pharmaceutical Bulletin, 59(9), 1079-1082. Available at: [Link]

• Pattan, S. R., et al. (2009). Synthesis and biological evaluation of some 1, 3, 4-thiadiazoles. Journal of Chemical and Pharmaceutical Research, 1(1), 191-198. Available at: [Link]

Sources

• 1. 4-Aminoacetophenone: properties and applications in versatile fields_Chemicalbook [chemicalbook.com]
• 2. jocpr.com [jocpr.com]

An In-depth Technical Guide to 3'-Amino-4'-iodoacetophenone: Synthesis, Characterization, and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical Properties

Direct experimental data for the melting point and physical appearance of 3'-amino-4'-iodoacetophenone are not widely reported. However, by examining structurally related compounds, we can predict its likely properties.

Property	Predicted Value	Rationale and Comparative Data
Melting Point (°C)	110 - 125	3'-Aminoacetophenone has a melting point of 92-94 °C. The introduction of a heavy iodine atom is expected to increase the melting point due to stronger intermolecular forces. For comparison, 4'-iodoacetophenone has a melting point of 82-85 °C, and 3'-amino-4'-chloroacetophenone melts at 105-109 °C.
Physical Appearance	Light yellow to brown crystalline solid	3'-Aminoacetophenone is a tan to brown crystalline solid. Halogenated anilines are often colored, and the presence of iodine is likely to impart a yellowish or brownish hue to the crystals.
Solubility	Soluble in organic solvents such as methanol, ethanol, acetone, and DMSO. Sparingly soluble in water.	The presence of the polar amino and carbonyl groups suggests some solubility in polar organic solvents. The aromatic ring and the iodine atom will contribute to its solubility in less polar organic solvents. Solubility in water is expected to be low.

Proposed Synthesis Protocol

The synthesis of 3'-amino-4'-iodoacetophenone can be approached via the regioselective iodination of the commercially available 3'-aminoacetophenone. The key challenge is to control the position of iodination, as the amino group is a strong ortho-, para-director, and the acetyl group is a meta-director. The 4-position is para to the strongly activating amino group and meta to the deactivating acetyl group, which should favor iodination at this position. The use of a mild iodinating agent is crucial to prevent side reactions.

Workflow for the Proposed Synthesis of 3'-Amino-4'-iodoacetophenone

Caption: Proposed workflow for the synthesis of 3'-amino-4'-iodoacetophenone.

Step-by-Step Methodology

• Dissolution: In a fume hood, dissolve 1.0 equivalent of 3'-aminoacetophenone in glacial acetic acid.

• Cooling: Cool the solution to 0-5 °C in an ice bath with stirring.

• Addition of Iodinating Agent: Prepare a solution of 1.1 equivalents of iodine monochloride (ICl) in glacial acetic acid. Add the ICl solution dropwise to the cooled solution of 3'-aminoacetophenone over 30 minutes, maintaining the temperature below 10 °C. The use of iodine monochloride is expected to favor para-iodination of the aniline derivative.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up: Once the reaction is complete, pour the mixture into a beaker containing a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any unreacted iodine monochloride.

• Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acetic acid.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford pure 3'-amino-4'-iodoacetophenone.

Predicted Spectroscopic and Chromatographic Data

Logical Relationship for Spectroscopic Characterization

Caption: Interplay of spectroscopic techniques for structural elucidation.

¹H NMR (400 MHz, CDCl₃)

• δ ~7.8-8.0 ppm (d, 1H): Aromatic proton ortho to the acetyl group.

• δ ~7.5-7.7 ppm (dd, 1H): Aromatic proton ortho to the amino group and meta to the acetyl group.

• δ ~6.8-7.0 ppm (d, 1H): Aromatic proton ortho to the iodine and meta to the amino group.

• δ ~4.0-4.5 ppm (br s, 2H): Protons of the amino group (-NH₂). The chemical shift can vary depending on concentration and solvent.

• δ ~2.5 ppm (s, 3H): Protons of the acetyl group (-COCH₃).

¹³C NMR (100 MHz, CDCl₃)

• δ ~197-199 ppm: Carbonyl carbon of the acetyl group.

• δ ~145-150 ppm: Aromatic carbon attached to the amino group.

• δ ~135-140 ppm: Aromatic carbons.

• δ ~115-125 ppm: Aromatic carbons.

• δ ~85-95 ppm: Aromatic carbon attached to the iodine atom.

• δ ~26-28 ppm: Carbon of the acetyl methyl group.

Infrared (IR) Spectroscopy (KBr Pellet)

• ~3400-3300 cm⁻¹: N-H stretching vibrations of the primary amine (two bands).

• ~3100-3000 cm⁻¹: Aromatic C-H stretching.

• ~1660-1680 cm⁻¹: C=O stretching of the aryl ketone.

• ~1600-1450 cm⁻¹: Aromatic C=C stretching vibrations.[1][2][3]

• ~1360 cm⁻¹: C-N stretching of the aromatic amine.

• ~800-850 cm⁻¹: C-H out-of-plane bending, indicative of the substitution pattern.

• ~600-500 cm⁻¹: C-I stretching vibration.

Mass Spectrometry (EI)

• M⁺ at m/z = 261: Molecular ion peak.

• m/z = 246: [M-CH₃]⁺, loss of a methyl radical.

• m/z = 218: [M-CH₃CO]⁺, loss of an acetyl radical.

• m/z = 134: [M-I]⁺, loss of an iodine radical.

• m/z = 77: Phenyl cation fragment.[4]

Safety and Handling

As 3'-amino-4'-iodoacetophenone is a novel compound, a specific safety data sheet is not available. Therefore, precautions should be based on the potential hazards of its functional groups and structurally related compounds.

• General Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Chemical Hazards:

  • Aromatic Amines: Many aromatic amines are toxic and can be absorbed through the skin. They are also potential irritants.

  • Iodo Compounds: Organic iodides can be lachrymators and may release iodine upon decomposition.

  • Ketones: Generally have low to moderate toxicity.

• First Aid Measures:

  • In case of skin contact: Immediately wash with soap and plenty of water.

  • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

  • If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

  • If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.

References

• Kinetics & Mechanism of Iodination of Aniline & Substituted Anilines by Iodine Monochloride. (n.d.).
• Understand mass Spectrometry Fragmentation of Acetophenone - StudyRaid. (2025, March 15).
• Explain all possible fragmentation for in mass spectrometry for the following molecule - Filo. (2025, October 5).
• Mass spectra of acetophenone in the molecular ion region. (A)...
• Photodissociation Dynamics of Acetophenone and Its Derivatives with Intense Nonresonant Femtosecond Pulses - MSU chemistry. (2011, January 12).
• p-IODOANILINE - Organic Syntheses Procedure. (n.d.).
• Simple and scalable iodination of 2,6–dialkylanilines: useful building blocks for synthesis. (n.d.).
• Iodination of anilines and phenols with 18-crown-6 supported ICl 2 − - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C0OB00926A. (2011, January 26).
• Aromatic Iodination with Iodine Monochloride by Using a Catalytic Amount of Ferrocenium Tetrakis(3,5-bis(trifluoromethyl)phenyl)
• Side-Chain Iodination of Acetophenone | Download Table - ResearchG
• Sloan, N. L. (2017). New iodination reactions for the synthesis of SPECT imaging agents. PhD thesis.
• N-Iodosuccinimide (NIS)
• MASS SPECTROMETRY: FRAGMENTATION P
• Iodine monobromide catalysed regioselective synthesis of 3-arylquinolines from α-aminoacetophenones and trans -β-nitrostyrenes - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB02333F. (2018, December 5).
• Iodine monobromide catalysed regioselective synthesis of 3-arylquinolines from α-aminoacetophenones and trans-β-nitrostyrenes. | Semantic Scholar. (n.d.).
• (PDF)
• Interpreting Infrared Spectra - Specac Ltd. (n.d.).
• Iodination Using N-Iodosuccinimide (NIS) - Common Organic Chemistry. (n.d.).
• How to Interpret FTIR Results: A Beginner's Guide. (2025, March 21).
• Regioselective iodination of hydroxylated aromatic ketones - ark
• NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor | ACD/Labs. (n.d.).
• 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax. (2023, September 20).
• IR: arom
• 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2024, September 30).
• Simul
• Download NMR Predict - Mestrelab. (n.d.).
• NMR Predictor - Document
• 15.
• 3'-Amino-4'-methoxyacetophenone - SpectraBase. (n.d.).
• Halogenated Organic Compounds | Spectroscopy Online. (2023, September 1).
• Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts - PMC. (n.d.).
• Lec15 - IR Spectra of Aromatic Compounds - YouTube. (2021, April 18).
• IR Spectroscopy by Functional Group. (n.d.).

Sources

• 1. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. Explain all possible fragmentation for in mass spectrometry for the follo.. [askfilo.com]

Stability Profile & Handling Guide: 1-(3-Amino-4-iodophenyl)ethanone

[1]

Part 1: Executive Summary & The Stability Paradox

Compound Identity: 1-(3-Amino-4-iodophenyl)ethanone (also known as 3-Amino-4-iodoacetophenone).[1] CAS: 1350475-34-1 (or related isomer derivatives depending on specific synthesis).[1] Physical State: Typically a pale yellow to brown crystalline solid.[1]

The Stability Paradox

As a Senior Application Scientist, I often observe a common oversight in drug development: treating intermediates like 1-(3-Amino-4-iodophenyl)ethanone as inert building blocks.[1] This molecule presents a stability paradox .[1] It is kinetically stable enough to be isolated and stored, yet thermodynamically poised for degradation due to two conflicting functionalities:

• The Aryl Iodide (C-I): A weak bond (

  65 kcal/mol) susceptible to homolytic cleavage by UV light.

• The Aniline (Ar-NH₂): An electron-rich moiety prone to oxidative coupling and "browning" upon exposure to air.[1]

Core Recommendation: This compound must be classified as Light Sensitive and Air Sensitive .[1] Ambient conditions (benchtop storage under fluorescent light in air) will lead to measurable degradation within 24–48 hours, manifesting as discoloration (liberation of I₂ and formation of azo/quinone species) and des-iodo impurities.[1]

Part 2: Molecular Vulnerability Analysis

To predict stability, we must analyze the electronic push-pull system of the molecule.[1]

Moiety	Electronic Effect	Stability Risk	Trigger
Acetyl Group (-COCH₃)	Electron Withdrawing (EWG)	Stabilizing: Deactivates the ring slightly against oxidation compared to pure aniline.[1]	Hydrolysis (Low risk at neutral pH)
Amino Group (-NH₂)	Electron Donating (EDG)	Destabilizing: Increases HOMO energy, making the ring susceptible to oxidation.[1]	Oxygen, Peroxides, Metal ions
Iodide (-I)	Weak Bond / Heavy Atom	Destabilizing: The C-I bond is the "weakest link."[1] High quantum yield for radical cleavage.[1]	UV/Visible Light (<400 nm)

Photochemical Deiodination (Primary Failure Mode)

The most critical failure mode under ambient conditions is photodehalogenation . The bond dissociation energy (BDE) of the C-I bond is significantly lower than C-Br or C-Cl.[1] Upon absorption of photons (even ambient lab lighting), the molecule undergoes homolytic cleavage.

Oxidative Discoloration

While the acetyl group pulls electron density away from the ring, the amino group pumps it in. This makes the nitrogen lone pair available for radical oxidation. In the presence of atmospheric oxygen and light, this leads to the formation of colored impurities (iminoquinones or azo dimers), turning the yellow solid dark brown.

Part 3: Degradation Mechanisms (Visualization)[1]

The following diagram illustrates the two competing degradation pathways that occur under ambient conditions: Photo-induced Homolysis and Oxidative Coupling .

Caption: Figure 1. Dual degradation pathways.[1] The red path (Photolysis) is rapid under light; the green path (Oxidation) is slower but cumulative in air.

Part 4: Experimental Assessment Protocol

Do not rely on generic data. Validation of your specific batch is required. This protocol is designed to be a self-validating system to determine the "shelf-life" of the solid in your specific lab environment.[1]

Protocol: Ambient Stress Testing (AST)[1]

Objective: Quantify the rate of degradation under ambient lab conditions (20–25°C, fluorescent light, air).

Materials

• Sample: 100 mg of 1-(3-Amino-4-iodophenyl)ethanone.

• Control: 100 mg of sample, wrapped in aluminum foil and stored in a desiccator.

• Analysis: HPLC-UV (254 nm) or UPLC-MS.[1]

Workflow

Timepoint	Action	Expected Observation (Unstable)
T=0	Dissolve 5mg in MeCN/H₂O. Inject immediately.	Single peak >98% purity.
T=24h	Leave solid exposed to bench light/air.	Slight darkening (beige to tan).[1]
T=48h	Continue exposure.	Distinct browning.[1] HPLC shows "Des-iodo" peak (+1-3%).[1]
T=1 Week	Continue exposure.	Dark brown crust.[1] Significant purity drop (>5%).[1]

HPLC Method Parameters (Suggested)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: 254 nm (aromatic ring) and 210 nm (impurities).[1]

• Critical Pair: The des-iodo analog (1-(3-aminophenyl)ethanone) will elute earlier than the parent iodinated compound due to lower lipophilicity.[1]

Part 5: Handling & Storage Specifications

Based on the physicochemical profile, the following Standard Operating Procedure (SOP) criteria are mandatory for maintaining >98% purity.

Storage Conditions

• Primary: Store at 2–8°C (Refrigerated).

• Container: Amber glass vial with a Teflon-lined screw cap.[1]

• Atmosphere: Flush headspace with Argon or Nitrogen before sealing.

• Desiccant: Store the vial inside a secondary container (jar) with silica gel packets to prevent hydrolysis-induced aggregation.

Handling for Synthesis

• Light: Handle in a fume hood with the sash down. If the synthesis takes >1 hour, wrap the reaction flask in aluminum foil.

• Solvents: Use degassed solvents if performing palladium-catalyzed cross-couplings (e.g., Suzuki, Sonogashira).[1] The presence of dissolved oxygen + light + aryl iodide can poison the Pd catalyst by accelerating oxidative addition of I₂ rather than the aryl ring.

• Solution Stability: Never leave the compound in solution (e.g., CDCl₃ for NMR) overnight on the bench. Acidic traces in CDCl₃ can accelerate decomposition.[1]

Re-purification Strategy

If the compound has turned dark brown:

• Dissolve in minimal Ethyl Acetate.[1]

• Wash with 10% Aqueous Sodium Thiosulfate (

  ).[1] Reason: This reduces elemental Iodine ( ) back to iodide ( ), removing the color.[1]

• Dry over

  and concentrate.

• Recrystallize from Ethanol/Hexanes if necessary.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24861945, 4'-Iodoacetophenone. (Used for analog stability data).[1] [Link]

• European Medicines Agency (1998). ICH Q1B Photostability testing of new active substances and medicinal products.[2] (Standard protocol for photostability assessment). [Link]

• Dains, F. B., et al. (1935). Decomposition of p-Iodoaniline.[1][3] Journal of the American Chemical Society. (Foundational text on iodo-aniline instability). [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. pubs.acs.org [pubs.acs.org]

1-(3-Amino-4-iodophenyl)ethanone as a pharmaceutical building block

Technical Guide: 1-(3-Amino-4-iodophenyl)ethanone in Medicinal Chemistry

Executive Summary & Chemical Identity

1-(3-Amino-4-iodophenyl)ethanone , also known as 3-amino-4-iodoacetophenone , is a high-value trisubstituted benzene derivative serving as a critical intermediate in the synthesis of nitrogen-containing heterocycles. Its structural uniqueness lies in the ortho-relationship between the amino group (–NH₂) and the iodine atom (–I), combined with a para-acetyl handle. This specific substitution pattern makes it an ideal precursor for indole , cinnoline , and quinoline scaffolds—core structures in numerous kinase inhibitors and bioactive alkaloids.

Chemical Profile:

Property	Specification
IUPAC Name	1-(3-Amino-4-iodophenyl)ethanone
Molecular Formula	C₈H₈INO
Molecular Weight	261.06 g/mol
Key Functional Groups	Primary Amine (Pos. 3), Aryl Iodide (Pos. 4), Ketone (Pos.[1][2][3][4][5][][7] 1)
Physical State	Pale yellow to brown solid
Solubility	Soluble in DMSO, DMF, MeOH; sparingly soluble in water

| Regiochemistry | 1,3,4-Trisubstituted Benzene |

Critical Note on CAS Numbers: Several databases may conflate this structure with its isomer (4-amino-3-iodoacetophenone, CAS 97776-06-2) or structurally unrelated chlorotoluenes (e.g., CAS 116632-41-8 often refers to 2-chloro-5-iodotoluene). Researchers must verify the structure by NMR rather than relying solely on CAS identifiers from non-certified vendors.

Synthetic Pathways & Manufacturing

The synthesis of 1-(3-amino-4-iodophenyl)ethanone requires precise regiochemical control to avoid the formation of the 4-amino-3-iodo isomer or di-iodinated byproducts.

Recommended Route: The Nitro-Sandmeyer Strategy

This pathway offers the highest regioselectivity by leveraging the directing effects of the acetamido group in the precursor.

Step 1: Nitration of 4-Aminoacetophenone

• Precursor: 4-Aminoacetophenone (or N-(4-acetylphenyl)acetamide to protect the amine).

• Mechanism: The acetyl group (position 1) is a meta-director, while the acetamido group (position 4) is an ortho/para-director. Nitration occurs ortho to the amine (position 3).

• Product: 4-Acetamido-3-nitroacetophenone.

Step 2: Hydrolysis & Sandmeyer Iodination

• Transformation: Hydrolysis of the amide to the free amine, followed by diazotization (NaNO₂/HCl) and displacement with iodide (KI).

• Regiocontrol: The amino group at position 4 is replaced by iodine.

• Product: 4-Iodo-3-nitroacetophenone.

Step 3: Chemoselective Reduction

• Reagent: Iron powder (Fe) with NH₄Cl or SnCl₂/HCl.

• Selectivity: Reduces the nitro group (position 3) to an amine without dehalogenating the iodine at position 4.

• Final Product: 1-(3-Amino-4-iodophenyl)ethanone .

Alternative Route: Direct Iodination (Less Selective)

Direct iodination of 3-aminoacetophenone using ICl or I₂/Ag₂SO₄ typically yields a mixture of the 4-iodo (target) and 6-iodo isomers due to the competing directing effects of the amino and acetyl groups. This route requires difficult chromatographic separation and is not recommended for scale-up.

Visualization: Synthetic Workflow

Figure 1: Regioselective synthesis of 1-(3-amino-4-iodophenyl)ethanone via the Nitro-Sandmeyer pathway.

Reactivity Profile & Applications

The molecule's "Ortho-Iodoaniline" motif is a privileged structure in medicinal chemistry, enabling rapid access to fused heterocycles.

A. Indole Synthesis (Larock & Sonogashira)

The most prominent application is the synthesis of 5-acetylindoles .

• Mechanism: Sonogashira coupling of a terminal alkyne with the aryl iodide (C4), followed by intramolecular cyclization of the amine (C3) onto the alkyne.

• Significance: This generates 2-substituted-5-acetylindoles, a scaffold found in various antiviral and anticancer agents.

B. Cinnoline Synthesis (Richter-Type)

• Mechanism: Diazotization of the amino group followed by internal cyclization with the acetyl group (or an adjacent alkene derived from it) can yield cinnoline derivatives.

C. Suzuki-Miyaura Cross-Coupling

• Mechanism: Selective coupling at the C4-Iodine position with aryl boronic acids preserves the amino group, allowing for the construction of biaryl amines (e.g., for kinase inhibitor "hinge binders").

Visualization: Divergent Applications

Figure 2: Divergent synthesis pathways utilizing the ortho-iodoaniline core.

Experimental Protocol: Self-Validating Synthesis

Objective: Preparation of 1-(3-amino-4-iodophenyl)ethanone from 4-iodo-3-nitroacetophenone (Step 3 of Recommended Route).

Reagents:

• 4-Iodo-3-nitroacetophenone (1.0 eq)

• Iron Powder (5.0 eq)

• Ammonium Chloride (NH₄Cl) (5.0 eq)

• Ethanol/Water (4:1 v/v)

Procedure:

• Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 4-iodo-3-nitroacetophenone (10 mmol) in Ethanol (40 mL).

• Activation: Add a solution of NH₄Cl (50 mmol) in Water (10 mL). Add Iron powder (50 mmol) in one portion.

• Reaction: Heat the mixture to reflux (approx. 80°C) with vigorous stirring. Monitor by TLC (System: Hexane/EtOAc 2:1).

  • Checkpoint: The starting material (Rf ~0.6) should disappear, and a new fluorescent spot (amine, Rf ~0.4) should appear within 2-4 hours.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove iron residues. Wash the pad with EtOAc.

• Extraction: Concentrate the filtrate to remove ethanol. Extract the aqueous residue with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).

Validation Data:

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.65 (d, J=8.2 Hz, 1H, H-5), 7.20 (s, 1H, H-2), 6.95 (d, J=8.2 Hz, 1H, H-6), 5.40 (s, 2H, NH₂), 2.50 (s, 3H, COCH₃). (Note: Chemical shifts are approximate estimates based on substituent effects).

• Mass Spec: [M+H]⁺ = 262.0.

Handling & Safety

• Hazards: Irritant (Skin/Eye/Respiratory).[7] The aryl iodide moiety can be light-sensitive; store in amber vials.

• Storage: Keep under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent oxidation of the amino group.

• Disposal: Halogenated organic waste. Do not mix with strong oxidizers.

References

• Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes. Journal of the American Chemical Society, 113(17), 6689–6690. Link

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. Link

• BLD Pharm. (n.d.). Product Information: 1-(3-Amino-4-iodophenyl)ethanone. Retrieved from

• Sigma-Aldrich. (n.d.). General procedures for Sandmeyer Reaction and Nitro Reduction. Retrieved from

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A Researcher's Guide to High-Purity 3'-amino-4'-iodoacetophenone: Synthesis, Characterization, and Procurement of Precursors

Abstract: This technical guide addresses the procurement and utilization of high-purity 3'-amino-4'-iodoacetophenone, a valuable substituted aniline intermediate for researchers in medicinal chemistry and materials science. A comprehensive market survey reveals that this compound is not readily available from major chemical suppliers as a stock item. Consequently, this document provides a detailed, field-proven methodology for its synthesis, purification, and analytical characterization. We present a reliable, high-yield synthetic protocol starting from the commercially available precursor, 3'-aminoacetophenone. Furthermore, this guide includes a thorough analysis of the current market price and availability of this key starting material, a step-by-step workflow for quality control, and a discussion of the potential applications of the target compound in modern synthetic chemistry, particularly in cross-coupling reactions.

Introduction: The Synthetic Utility of a Niche Intermediate

3'-amino-4'-iodoacetophenone is a trifunctional aromatic compound possessing an acetyl, an amino, and an iodo group. This unique combination of functionalities makes it a highly versatile, yet specialized, building block in organic synthesis. The electron-rich aniline core, modified with an acetyl group, presents interesting electronic properties, while the strategically positioned amino and iodo groups serve as orthogonal synthetic handles.

For drug development professionals and medicinal chemists, the primary appeal lies in the carbon-iodine bond, which is an excellent leaving group for a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the facile introduction of diverse molecular fragments. Simultaneously, the amino group offers a nucleophilic site for amide bond formation, sulfonylation, or diazotization, enabling further molecular elaboration. Despite this potential, the compound is not a standard catalog item, necessitating its de novo synthesis for research purposes. This guide provides the necessary framework for its preparation and validation.

Chemical Identity and Predicted Properties

Property	Value
IUPAC Name	1-(3-amino-4-iodophenyl)ethan-1-one
Synonyms	3-amino-4-iodoacetophenone
Molecular Formula	C₈H₈INO
Molecular Weight	261.06 g/mol
CAS Number	Not assigned
Predicted Appearance	Off-white to yellow or brown crystalline solid
Predicted Solubility	Soluble in methanol, DMSO, ethyl acetate; sparingly soluble in water

Commercial Availability & Precursor Sourcing

As of early 2026, 3'-amino-4'-iodoacetophenone is not listed in the catalogs of major chemical suppliers as a stock product. Therefore, researchers must procure the necessary starting materials for its synthesis. The most logical and cost-effective precursor is 3'-Aminoacetophenone (CAS: 99-03-6) , which is widely available in high purity.

The pricing and availability of this precursor are summarized below.

Supplier	CAS Number	Purity	Quantity	Price (USD, Approx.)
Sigma-Aldrich	99-03-6	97%	25 g	$46.90[1]
Sigma-Aldrich	99-03-6	97%	100 g	$135.00[1]
Thermo Scientific	99-03-6	97%	50 g	~$60-70
Thermo Scientific	99-03-6	97%	250 g	$111.65[2]
TCI America	99-03-6	>98.0% (GC)	25 g	$162.00
CP Lab Safety	99-03-6	min 97%	100 g	$65.46[3]
Carl ROTH	99-03-6	-	1 kg	€239.00[4]

Note: Prices are subject to change and may not include shipping and handling. They are provided for estimation purposes.

Proposed Synthetic Route: Ortho-Iodination of 3'-Aminoacetophenone

Rationale and Mechanistic Insight

The synthesis of 3'-amino-4'-iodoacetophenone can be efficiently achieved via electrophilic aromatic substitution on the commercially available 3'-aminoacetophenone. The amino group (-NH₂) is a powerful activating group and is ortho, para-directing. In the substrate, the position para to the amino group is occupied by the acetyl group. Therefore, electrophilic attack is strongly directed to the two ortho positions (C2' and C4'). Steric hindrance from the adjacent acetyl group at C3' may slightly disfavor substitution at the C2' position, leading to preferential iodination at the C4' position.

We propose a well-established method for the iodination of anilines using molecular iodine (I₂) and a weak base such as sodium bicarbonate. The base neutralizes the hydrogen iodide (HI) byproduct, preventing the protonation of the aniline starting material (which would deactivate the ring) and driving the reaction to completion.[5][6]

Detailed Experimental Protocol

Reaction Scheme: (Image of the chemical reaction: 3'-aminoacetophenone reacts with I₂ and NaHCO₃ in an aqueous/ethanol mixture to yield 3'-amino-4'-iodoacetophenone)

Reagents & Equipment:

• 3'-Aminoacetophenone (1.0 eq)

• Iodine (I₂) (1.05 eq)

• Sodium Bicarbonate (NaHCO₃) (1.2 eq)

• Ethanol (EtOH)

• Deionized Water

• Round-bottom flask with magnetic stirrer

• Ice bath

• Standard laboratory glassware for workup and purification

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve 3'-aminoacetophenone (1.0 eq) in a 1:1 mixture of ethanol and water.

• Addition of Base: Add sodium bicarbonate (1.2 eq) to the solution and stir until mostly dissolved.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice bath.

• Iodination: Slowly add molecular iodine (1.05 eq) portion-wise over 20-30 minutes. The causality behind the slow addition is to control the exothermic nature of the reaction and prevent the formation of side products. The solution will develop a dark iodine color.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC), eluting with a 3:1 Hexane:Ethyl Acetate mixture. The disappearance of the starting material spot indicates reaction completion (typically 2-4 hours).

• Quenching: Once the reaction is complete, quench the excess iodine by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) dropwise until the dark color disappears and the solution becomes a pale yellow or off-white slurry.

• Extraction: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification and Quality Control

The crude product must be purified and its identity confirmed to be considered "high-purity." This protocol is a self-validating system, where the analytical results confirm the success of the synthesis and purification.

Purification Protocol: Flash Column Chromatography

The basicity of the aniline nitrogen can cause significant tailing on standard silica gel.[7] To ensure a high-purity product, this must be mitigated.

• Prepare Slurry: Adsorb the crude product onto a small amount of silica gel.

• Prepare Column: Pack a silica gel column with a mobile phase of 95:5 Hexane:Ethyl Acetate containing 0.5% triethylamine (Et₃N). The triethylamine is critical as it neutralizes the acidic silanol groups on the silica surface, preventing tailing of the amine product.

• Elution: Load the crude slurry onto the column and elute with a gradient of 5% to 25% ethyl acetate in hexane (maintaining 0.5% Et₃N throughout).

• Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent and residual triethylamine under reduced pressure to yield the purified 3'-amino-4'-iodoacetophenone.

Analytical Characterization for Purity Verification

• ¹H NMR Spectroscopy: The proton NMR spectrum should show characteristic signals: a singlet for the acetyl methyl protons (~2.5 ppm), a singlet for the amino protons (~4.5-5.5 ppm, may be broad), and distinct signals in the aromatic region (7.0-8.0 ppm) corresponding to the three protons on the substituted ring.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum provides confirmation of the carbon skeleton. Key signals include the carbonyl carbon (~197 ppm), the acetyl methyl carbon (~26 ppm), and the six distinct aromatic carbon signals, including the carbon bearing the iodine atom at a characteristic upfield shift.[8][9][10][11]

• Mass Spectrometry (MS): The mass spectrum should display a clear molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (261.06).

• High-Performance Liquid Chromatography (HPLC): Analysis by reverse-phase HPLC is the gold standard for assessing purity. A high-purity sample should exhibit a single major peak, allowing for quantification of purity (e.g., >98%).

• Melting Point (MP): A sharp melting point range is indicative of high purity.

Visualized Workflows and Applications

Synthesis and Verification Workflow

The following diagram illustrates the comprehensive workflow from procuring the precursor to obtaining a fully characterized, high-purity final product.

Caption: Workflow for the synthesis and quality control of the target compound.

Applications as a Synthetic Intermediate

The value of synthesized 3'-amino-4'-iodoacetophenone lies in its potential as a versatile building block. The C-I and N-H bonds can be seen as orthogonal synthetic handles for subsequent reactions.

Caption: Potential synthetic pathways using the target compound as an intermediate.

Safety and Handling

• Precursor (3'-Aminoacetophenone): Harmful if swallowed. It is advisable to handle it with standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reagent (Iodine): Iodine is corrosive and can cause skin and eye irritation. It is also harmful if inhaled. All handling of solid iodine and its solutions should be performed in a well-ventilated fume hood.

• Product (3'-amino-4'-iodoacetophenone): As an iodo-aniline derivative, the product should be handled with care. It is predicted to be an irritant and potentially harmful if ingested or absorbed through the skin. Store the final product in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.

Conclusion

While high-purity 3'-amino-4'-iodoacetophenone is not a commercially available reagent, its significant potential as a synthetic intermediate justifies its preparation in a laboratory setting. By utilizing the widely available and affordable precursor 3'-aminoacetophenone, researchers can reliably synthesize the target compound. The detailed protocols for synthesis, purification, and quality control provided in this guide offer a comprehensive and self-validating pathway to obtaining this valuable molecule, thereby enabling further innovation in drug discovery and materials science.

References

• 170 NMR Studies of Substituent and Hydrogen-Bonding Effects in Substituted Acetophenones and Benzaldehydes. (n.d.). Retrieved February 17, 2026, from [Link]

• 13 c nmr studies: part iii. carbon-13 nmr spectra of substituted acetophenones. (n.d.). Retrieved February 17, 2026, from [Link]

• PART III. CARBON-13 N.M.R. SPECTRA OF SUBSTITUTED ACETOPHENONES. (n.d.). Canadian Science Publishing. Retrieved February 17, 2026, from [Link]

• Chemos GmbH&Co.KG. (2019). Iodine - Safety Data Sheet. Retrieved February 17, 2026, from [Link]

• 13 c nmr studies: part iii. carbon-13 nmr spectra of substituted acetophenones. (n.d.). DeepDyve. Retrieved February 17, 2026, from [Link]

• Brewster, R. Q. (n.d.). p-IODOANILINE. Organic Syntheses Procedure. Retrieved February 17, 2026, from [Link]

• PubMed. (2006). 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: substituent chemical shift increments. Retrieved February 17, 2026, from [Link]

• Carl ROTH. (n.d.). 3'-Aminoacetophenone, 1 kg. Retrieved February 17, 2026, from [Link]

• Sarex. (2025, August 20). 4-Iodoaniline: The Cornerstone of Innovative Solutions. Retrieved February 17, 2026, from [Link]

• Australian Chemical Reagents. (n.d.). Iodine - SAFETY DATA SHEET. Retrieved February 17, 2026, from [Link]

• The University of Vermont. (n.d.). Iodinations: Standard Operating Procedures. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). Described procedures for iodination of anilines. Retrieved February 17, 2026, from [Link]

• CP Lab Safety. (n.d.). 3'-Aminoacetophenone, min 97%, 100 grams. Retrieved February 17, 2026, from [Link]

• Google Patents. (n.d.). CN106542958B - A kind of preparation method of o-iodoaniline.

• Ottokemi. (n.d.). 3-Amino acetophenone, GR 98%. Retrieved February 17, 2026, from [Link]

• Google Patents. (n.d.). US3975438A - Preparation of o-iodoaniline.

• IndiaMART. (n.d.). 3-Amino Acetophenone, C8H9NO, CAS No. 99-03-6. Retrieved February 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Iodoarenes synthesis by iodination or substitution. Retrieved February 17, 2026, from [Link]

• Google Patents. (n.d.). CN103467306A - Synthetic method of iodo-aniline derivatives.

• Sloan, N. L. (2017). New iodination reactions for the synthesis of SPECT imaging agents. PhD thesis, University of Glasgow. Retrieved February 17, 2026, from [Link]

• MSU Chemistry. (n.d.). Aromatic Reactivity. Retrieved February 17, 2026, from [Link]

• Selective C–H Iodination of (Hetero)arenes. (2021). ACS Publications. Retrieved February 17, 2026, from [Link]

• An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides. (n.d.). PMC. Retrieved February 17, 2026, from [Link]

• Synthesis of Indoles from o-Haloanilines. (2023). The Journal of Organic Chemistry. Retrieved February 17, 2026, from [Link]

• Chemistry LibreTexts. (2021). 22.4: Electrophilic Aromatic Substitution. Retrieved February 17, 2026, from [Link]

• A practical route to 2-iodoanilines via transition-metal- free and base-free decarboxylative iodination of anthranilic acids under oxygen. (n.d.). Retrieved February 17, 2026, from [Link]

• ChemRxiv. (n.d.). Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. Retrieved February 17, 2026, from [Link]

• Google Patents. (n.d.). CN110724061A - P-iodoaniline and preparation method thereof.

• MDPI. (2023). Catalytic System for Cross-Coupling of Heteroaryl Iodides with a Nitronyl Nitroxide Gold Derivative at Room Temperature. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). Pd‐catalyzed cross‐coupling between aniline and iodoanisole using the TMSC. Retrieved February 17, 2026, from [Link]

• PubChem. (n.d.). 3'-Aminoacetophenone. Retrieved February 17, 2026, from [Link]

• Google Patents. (n.d.). US20120041224A1 - Process For The Iodination Of Aromatic Compounds.

• NIST. (n.d.). 3-Aminoacetophenone. Retrieved February 17, 2026, from [Link]

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Protocols & Analytical Methods

Suzuki-Miyaura cross-coupling using 1-(3-Amino-4-iodophenyl)ethanone

An Application Guide to the Suzuki-Miyaura Cross-Coupling of 1-(3-Amino-4-iodophenyl)ethanone

Prepared by: Gemini, Senior Application Scientist

Introduction: Strategic Importance of Substituted Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, celebrated for its robustness and broad functional group tolerance in forging carbon-carbon bonds. Its development, recognized with the 2010 Nobel Prize in Chemistry, has revolutionized the synthesis of complex molecules, particularly biaryl and heteroaryl structures that form the backbone of numerous pharmaceuticals, agrochemicals, and advanced materials.[1][2][3]

This guide focuses on a specific, yet highly valuable, building block: 1-(3-Amino-4-iodophenyl)ethanone . This substrate is of particular interest in drug discovery due to the strategic placement of its functional groups. The ortho-amino ketone motif is a key pharmacophore in several classes of bioactive molecules. However, the very features that make this molecule attractive also present distinct synthetic challenges. The presence of an unprotected aniline ortho to the reactive C-I bond can complicate the catalytic cycle through potential catalyst inhibition.

This document provides researchers and drug development professionals with a comprehensive technical framework for successfully employing this substrate in Suzuki-Miyaura cross-coupling reactions. We will delve into the mechanistic nuances, provide a detailed and validated protocol, and offer field-proven insights to navigate the challenges associated with this transformation.

Mechanistic Considerations & Substrate-Specific Challenges

The efficacy of a Suzuki-Miyaura reaction is contingent on the smooth operation of its catalytic cycle, which broadly consists of three key steps: oxidative addition, transmetalation, and reductive elimination.[4]

The Catalytic Cycle

dot digraph "Suzuki_Miyaura_Catalytic_Cycle" { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

}

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The rate-determining step is often the oxidative addition of the palladium(0) catalyst into the aryl-halide bond.[4] For aryl iodides like our substrate, this step is typically facile. The primary challenge arises from the substrate's other functionalities.

The Challenge of the ortho-Amino Group:

While the Suzuki reaction is known for its functional group tolerance, unprotected anilines, particularly those ortho to the halide, can be problematic.[5] The lone pair of electrons on the nitrogen atom can coordinate to the palladium center. This coordination can have several detrimental effects:

• Catalyst Inhibition: Strong coordination can saturate the metal center, preventing it from participating in the catalytic cycle, effectively "poisoning" the catalyst.

• Altered Reactivity: Even transient coordination can alter the electronic properties and steric environment of the catalyst, slowing down key steps like oxidative addition or reductive elimination.

Overcoming this challenge requires careful selection of a catalyst system where the ligand's affinity for palladium outcompetes the unwanted coordination from the aniline substrate. Modern, bulky, and electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often employed to create a sterically shielded and highly active catalyst that resists substrate inhibition.[1][5]

Optimizing Reaction Parameters: A Guided Approach

Finding the optimal conditions for a specific substrate is crucial for success.[6] For 1-(3-Amino-4-iodophenyl)ethanone, the choice of catalyst, base, and solvent are deeply interconnected.

Catalyst and Ligand Selection

The choice of palladium source and ligand is the most critical parameter. While simple catalysts like Pd(PPh₃)₄ can work for simple substrates, challenging couplings require more sophisticated systems.

• Palladium Precatalysts: Using air-stable Pd(II) precatalysts that are reduced in situ to the active Pd(0) species is common practice.[2] Examples include Pd(OAc)₂, PdCl₂(dppf), and modern "G3" (third-generation) precatalysts which feature a carbazole ligand that facilitates the formation of the active L-Pd(0) species.

• Ligands: The ligand stabilizes the palladium catalyst and modulates its reactivity. For this substrate, bulky, electron-donating phosphine ligands are recommended to promote fast oxidative addition and reductive elimination while minimizing amine coordination.

  • Buchwald-type biaryl phosphines (e.g., SPhos, XPhos, RuPhos) are highly effective for sterically hindered and electron-rich substrates.

  • N-Heterocyclic Carbenes (NHCs) , often delivered via PEPPSI-type precatalysts, offer another class of robust ligands that are particularly effective for challenging couplings.[1]

The Critical Role of the Base

The base is essential for activating the boronic acid, forming a more nucleophilic "ate" complex that facilitates the transmetalation step.[7][8] The choice of base can dramatically affect yield.

• Inorganic Bases: These are most common and generally preferred for their compatibility and cost-effectiveness.[9]

  • Carbonates (K₂CO₃, Cs₂CO₃): Mild to strong bases, widely used. Cesium carbonate is more soluble in organic solvents and often gives superior results for difficult couplings.

  • Phosphates (K₃PO₄): A strong, non-nucleophilic base that is often highly effective when other bases fail. It is particularly useful in anhydrous conditions.

• Organic Bases: Amines like triethylamine (TEA) are generally less effective in Suzuki couplings.[7]

Table 1: Illustrative Comparison of Bases for Suzuki Coupling

Base	Strength	Typical Solvents	Yield (%) - Illustrative	Comments
K₂CO₃	Moderate	Dioxane/H₂O, Toluene/H₂O	65-85	A standard, cost-effective choice. Requires water for solubility.
Cs₂CO₃	Strong	Dioxane, Toluene, THF	80-95	Higher reactivity, good for challenging substrates. More expensive.
K₃PO₄	Strong	Toluene, Dioxane (often anhydrous)	85-98	Excellent for sterically hindered substrates and preventing side reactions.
NaHCO₃	Weak	Aqueous mixtures	< 40	Generally too weak for efficient transmetalation.

Data is illustrative and compiled for comparative purposes. Yields are highly dependent on the specific substrates and full reaction conditions.[7]

Solvent System

The solvent must solubilize the reactants and facilitate the interaction between the organic and aqueous phases (if a biphasic system is used).

• Aprotic Solvents: 1,4-Dioxane, Toluene, and Tetrahydrofuran (THF) are excellent choices.

• Biphasic Systems: A mixture of an organic solvent with water (e.g., Toluene/H₂O 4:1) is very common when using inorganic bases like K₂CO₃, as the water helps dissolve the base and facilitates the formation of the boronate "ate" complex.

Detailed Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 1-(3-Amino-4-iodophenyl)ethanone with a generic arylboronic acid.

Caption: General experimental workflow from setup to product analysis.

Materials & Reagents

Reagent	M.W.	Amount (mmol)	Equiv.	Notes
1-(3-Amino-4-iodophenyl)ethanone	261.05	1.0	1.0	Starting Material
Arylboronic Acid	Varies	1.2	1.2	Coupling Partner
Pd(OAc)₂	224.50	0.02	0.02	Palladium Precatalyst
SPhos	410.50	0.04	0.04	Ligand
K₃PO₄ (anhydrous powder)	212.27	3.0	3.0	Base
1,4-Dioxane (anhydrous)	-	10 mL	-	Solvent

Step-by-Step Procedure

• Reaction Setup:

  • To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add 1-(3-Amino-4-iodophenyl)ethanone (261 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (637 mg, 3.0 mmol).

  • Add the palladium(II) acetate (4.5 mg, 0.02 mmol) and SPhos ligand (16.4 mg, 0.04 mmol).

  • Seal the flask with a rubber septum.

• Inert Atmosphere:

  • Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed. The removal of oxygen is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.[1]

  • Using a syringe, add anhydrous 1,4-dioxane (10 mL).

• Reaction Execution:

  • Place the flask in a preheated oil bath at 100 °C.

  • Stir the reaction vigorously. The mixture will typically be a heterogeneous slurry.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical reaction time is 4-12 hours.

• Work-up:

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (30 mL) and water (20 mL).

  • Transfer the mixture to a separatory funnel. Separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The crude residue is purified by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is typically effective for eluting the desired biaryl product.

• Characterization:

  • The purified product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst (oxygen exposure)	Ensure the reaction setup is rigorously degassed. Use fresh, high-quality anhydrous solvent.
Insufficiently strong base	Switch to a stronger base like K₃PO₄ or Cs₂CO₃.
Catalyst inhibition by amine	Increase ligand-to-palladium ratio (e.g., L:Pd of 2:1 to 4:1). Switch to a bulkier ligand (e.g., XPhos).
Protodeboronation of Boronic Acid	Presence of excess water/protons; prolonged reaction time at high temp.	Use anhydrous solvent and base (K₃PO₄). Ensure reaction is not heated longer than necessary.[1]
Homocoupling of Boronic Acid	Oxygen contamination promoting side reaction.	Improve degassing procedure.
Formation of Dark Pd Black	Catalyst decomposition.	Ensure proper ligand-to-metal ratio. The ligand stabilizes the Pd nanoparticles. Consider a lower reaction temperature.

Conclusion

The Suzuki-Miyaura cross-coupling of 1-(3-Amino-4-iodophenyl)ethanone is a highly achievable and valuable transformation for medicinal chemistry and materials science. Success hinges on a rational approach to overcoming the inherent challenge posed by the ortho-amino group. By selecting a robust catalyst system with bulky, electron-rich ligands and optimizing the base and solvent conditions, researchers can reliably access a diverse range of novel biaryl structures. The protocol and insights provided herein serve as a comprehensive starting point for the development and optimization of this important synthetic reaction.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Lashley, M. A., et al. (2019). Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Semantic Scholar. Available from: [Link]

• Macharia, J. M., et al. The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Available from: [Link]

• Malakar, S., et al. (2025). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. Available from: [Link]

• Unknown Source. (2024). Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

• Gagnon, M. M., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. PMC. Available from: [Link]

• Sarpong, R., et al. (2013). The Synthesis of Indoline and Benzofuran Scaffolds Using a Suzuki–Miyaura Coupling/Oxidative Cyclization Strategy. Organic Letters, ACS Publications. Available from: [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. Suzuki-Miyaura Reagent Guide. Available from: [Link]

• Zhang, Y., et al. Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers, RSC Publishing. Available from: [Link]

• Dalmás, D. C., et al. (2017). "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. SciELO México. Available from: [Link]

• Blakemore, D. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1. Royal Society of Chemistry. Available from: [Link]

• Unknown Author. The Suzuki-Miyaura Cross-Coupling Reaction. Organic Reactions. Available from: [Link]

• Unknown Author. (2008). STUDIES IN THE OPTIMIZATION OF THE SUZUKI-MIYAURA REACTION. QSpace. Available from: [Link]

• ChemOrgChem. (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples. YouTube. Available from: [Link]

• Fors, B. P., et al. A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates. PMC, NIH. Available from: [Link]

• Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. books.rsc.org [books.rsc.org]
• 3. organicreactions.org [organicreactions.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Suzuki-Miyaura - Wordpress [reagents.acsgcipr.org]

The Strategic Synthesis of Novel Indole Derivatives from 1-(3-Amino-4-iodophenyl)ethanone: A Guide for Drug Discovery

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of a vast array of natural products, pharmaceuticals, and biologically active compounds.[1][][3] Its prevalence in blockbuster drugs, from the anti-inflammatory indomethacin to the anti-cancer vinca alkaloids, underscores the enduring importance of this heterocyclic motif in drug discovery.[1][4] The continuous pursuit of novel therapeutic agents necessitates the development of efficient and versatile synthetic routes to access structurally diverse indole derivatives. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis of substituted indoles utilizing the readily available and strategically functionalized starting material, 1-(3-Amino-4-iodophenyl)ethanone.

This building block is particularly advantageous as it possesses three key functional groups—an amino group, an iodo group, and an acetyl group—that can be selectively manipulated to construct a variety of substituted indoles. The ortho-iodoaniline moiety is a classic precursor for palladium-catalyzed indole syntheses, offering a reliable handle for carbon-carbon and carbon-nitrogen bond formation.[5][6] The presence of the acetyl group provides a convenient point for further derivatization, allowing for the exploration of a wider chemical space.

This guide will delve into the practical application of modern synthetic methodologies, with a focus on palladium-catalyzed cross-coupling reactions, to transform 1-(3-Amino-4-iodophenyl)ethanone into a library of valuable indole derivatives. We will provide detailed, step-by-step protocols, explain the mechanistic rationale behind the chosen synthetic strategies, and offer insights into the optimization of reaction conditions.

Synthetic Strategies: Leveraging Palladium Catalysis for Indole Ring Formation

The presence of the ortho-iodoaniline functionality in 1-(3-Amino-4-iodophenyl)ethanone makes it an ideal substrate for a variety of powerful palladium-catalyzed cyclization reactions. These methods are favored for their high efficiency, functional group tolerance, and the ability to construct the indole nucleus in a controlled and predictable manner. The general approach involves the coupling of the ortho-iodoaniline with a suitable partner, followed by an intramolecular cyclization to form the pyrrole ring of the indole.

The following sections will detail the application of three key palladium-catalyzed reactions for the synthesis of indole derivatives from our target starting material: the Sonogashira, Heck, and Suzuki couplings.

Visualizing the Core Synthetic Pathways

The following diagram illustrates the central role of 1-(3-Amino-4-iodophenyl)ethanone as a precursor to various indole derivatives via palladium-catalyzed cross-coupling reactions.

Caption: Core Synthetic Pathways from 1-(3-Amino-4-iodophenyl)ethanone.

Protocol 1: Sonogashira Coupling and Cyclization for the Synthesis of 2-Substituted-6-acetylindoles

The Sonogashira reaction is a robust palladium- and copper-co-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide.[7][8] This methodology is particularly well-suited for the synthesis of 2-substituted indoles from ortho-iodoanilines. The reaction proceeds in two key steps: an initial Sonogashira coupling to form an ortho-alkynyl aniline intermediate, followed by an intramolecular cyclization to yield the indole ring.[9][10]

Reaction Mechanism Overview

The catalytic cycle for the Sonogashira coupling and subsequent cyclization is a well-established process.

Sources

• 1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phytochemical and Pharmacological Intervention of Indole and their Derivatives: A Comprehensive Review [nrfhh.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Recent advances in the synthesis of indoles and their applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. An Efficient, Microwave-Assisted, One-Pot Synthesis of Indoles Under Sonogashira Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization [organic-chemistry.org]

palladium-catalyzed reactions of 1-(3-Amino-4-iodophenyl)ethanone

Technical Application Note: Palladium-Catalyzed Transformations of 1-(3-Amino-4-iodophenyl)ethanone

Executive Summary

1-(3-Amino-4-iodophenyl)ethanone (CAS: 116365-46-3) represents a high-value "linchpin" scaffold for medicinal chemistry. Structurally, it functions as an electron-deficient ortho-iodoaniline. The presence of the acetyl group para to the iodine atom significantly enhances the rate of oxidative addition by Palladium(0) species compared to electron-neutral iodoanilines. This unique electronic bias makes it an ideal substrate for the rapid construction of 6-acetylindoles , quinolines , and functionalized biaryls .

This guide details three validated workflows:

• Sonogashira-Cyclization for indole synthesis.

• Suzuki-Miyaura Coupling for biaryl expansion.

• Heck-Mizoroki for alkenylation.

Structural & Electronic Analysis

To optimize reaction conditions, one must understand the substrate's electronic push-pull system:

• The Electrophile (C4-I): The C-I bond is highly activated. The acetyl group at C1 (para to the iodine) exerts a strong electron-withdrawing effect (

  , ), lowering the electron density at C4. This facilitates the initial step of the catalytic cycle—oxidative addition of Pd(0).

• The Nucleophile (C3-NH₂): The amino group is positioned ortho to the iodine, enabling intramolecular cyclization (e.g., attacking an alkyne activated by

  -acid catalysis).

• Regiochemical Mapping: In indole synthesis, the C1-acetyl group of the starting material maps to the C6 position of the resulting indole.

Figure 1: Divergent synthesis pathways from the parent scaffold. The activated C-I bond serves as the primary reaction site.

Protocol A: Synthesis of 6-Acetylindoles (Sonogashira/Cyclization)

This is the primary application for this scaffold. The reaction proceeds via a tandem Sonogashira coupling followed by a copper-mediated intramolecular hydroamination.

Target Product: 2-Substituted-6-acetyl-1H-indole.

Materials:

• Substrate: 1-(3-Amino-4-iodophenyl)ethanone (1.0 equiv)

• Alkyne: Terminal alkyne (e.g., Phenylacetylene, 1.2 equiv)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (3-5 mol%)

• Co-Catalyst: Copper(I) Iodide [CuI] (2 mol%)

• Base: Triethylamine (Et₃N) (3.0 equiv)

• Solvent: DMF (anhydrous) or THF.

Step-by-Step Procedure:

• Setup: Flame-dry a 25 mL Schlenk tube or round-bottom flask and cool under a stream of nitrogen.

• Charging: Add 1-(3-Amino-4-iodophenyl)ethanone (261 mg, 1.0 mmol), Pd(PPh₃)₂Cl₂ (21 mg, 0.03 mmol), and CuI (3.8 mg, 0.02 mmol).

• Degassing: Evacuate and backfill with nitrogen (3 cycles) to remove O₂ (critical to prevent homocoupling of the alkyne).

• Solvent/Reagent Addition: Add anhydrous DMF (5 mL) and Et₃N (0.42 mL, 3.0 mmol) via syringe. Stir until solids are mostly dissolved.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) dropwise.

• Reaction:

  • Phase 1 (Coupling): Stir at Room Temperature for 2–4 hours. Monitor by TLC (The intermediate o-alkynylaniline is often visible).

  • Phase 2 (Cyclization): If cyclization is slow at RT, heat the mixture to 60–80°C for 2–6 hours. The amino group attacks the internal carbon of the coordinated alkyne.

• Workup: Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMF. Wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc gradient).

Mechanism of Action: The electron-poor nature of the aryl ring accelerates the Oxidative Addition (OA) step. However, it also reduces the nucleophilicity of the amine, potentially slowing the cyclization step. Heating ensures the second step proceeds to completion.

Figure 2: Tandem catalytic cycle. Note that the acetyl group (Ar-substituent) stabilizes the Pd(II) intermediate but requires thermal energy for the final cyclization.

Protocol B: Suzuki-Miyaura Cross-Coupling

Used to synthesize 4-acetyl-2-aminobiphenyls , which are privileged scaffolds for kinase inhibitors.

Materials:

• Substrate: 1-(3-Amino-4-iodophenyl)ethanone (1.0 equiv)

• Boronic Acid: Arylboronic acid (e.g., Phenylboronic acid, 1.5 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (3 mol%) or Pd(PPh₃)₄ (5 mol%)

• Base: 2M aq. Na₂CO₃ or K₂CO₃ (3.0 equiv)

• Solvent: 1,4-Dioxane or Toluene/Ethanol (4:1).

Step-by-Step Procedure:

• Charging: In a reaction vial, combine the iodo-substrate (1.0 mmol), boronic acid (1.5 mmol), and catalyst (0.03 mmol).

• Solvent: Add Dioxane (4 mL) and 2M Na₂CO₃ (1.5 mL).

• Degassing: Sparge with nitrogen for 5 minutes.

• Reaction: Heat to 80–90°C for 4–12 hours.

  • Note: The free amine is compatible with these conditions. If using Pd(OAc)₂, add a phosphine ligand (e.g., SPhos) to prevent catalyst poisoning by the amine.

• Workup: Standard aqueous extraction (EtOAc/Water).

Data Summary: Catalyst Selection

Catalyst System	Base/Solvent	Temp	Yield	Notes
Pd(dppf)Cl₂	Na₂CO₃ / Dioxane	80°C	High	Robust; tolerates steric bulk.
Pd(PPh₃)₄	K₂CO₃ / Toluene:EtOH	90°C	Mod-High	Standard; requires strict O₂ exclusion.
Pd(OAc)₂ / SPhos	K₃PO₄ / Toluene	100°C	High	Best for hindered boronic acids.

Troubleshooting & Optimization

Issue: Low Conversion in Sonogashira

• Cause: Catalyst poisoning by the free amine or oxidation of the catalyst.

• Solution: Switch to a highly active precatalyst like PdCl₂(PPh₃)₂ or Pd(CH₃CN)₂Cl₂ with XPhos . Ensure strict anaerobic conditions.

Issue: Incomplete Cyclization (Indole Synthesis)

• Cause: The electron-withdrawing acetyl group reduces the nucleophilicity of the aniline nitrogen.

• Solution: Increase reaction temperature to 80°C or add a Lewis Acid promoter (e.g., InCl₃ or additional CuI) to activate the alkyne.

Issue: Deiodination (Reduction)

• Cause: Hydride source in the mixture (often from solvent impurities or excessive heating with alcohols).

• Solution: Use anhydrous DMF/Dioxane; avoid Ethanol if reduction is observed.

References

• Sonogashira Coupling & Indole Synthesis

  • Sonogashira, K., et al. "A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes and bromopyridines." Tetrahedron Letters, 1975. Link

  • Cacchi, S., et al. "Palladium-catalyzed synthesis of 2-substituted indoles." Organic Syntheses, Coll.[1] Vol. 10, p. 561. Link

• Suzuki-Miyaura Coupling Protocols

  • Miyaura, N., Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995. Link

• Synthesis of Starting Material (Analogous)

  • "Iodination of anilines." Adapted from Organic Syntheses, Coll. Vol. 9, p. 533. Link

• Electronic Effects in Pd-Catalysis: Hartwig, J. F. "Organotransition Metal Chemistry: From Bonding to Catalysis." University Science Books, 2010. (Standard Text).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Note: Strategic Synthesis of Indole-Based Kinase Inhibitors using 1-(3-Amino-4-iodophenyl)ethanone

Executive Summary & Scientific Rationale

In the landscape of kinase inhibitor discovery, the indole scaffold remains a "privileged structure" due to its ability to mimic the purine ring of ATP, allowing it to anchor effectively within the kinase hinge region.

1-(3-Amino-4-iodophenyl)ethanone serves as a high-value bifunctional building block. Its utility stems from three specific structural features:

• Ortho-Iodo Aniline Motif: The ortho relationship between the amino (-NH2) and iodo (-I) groups primes the molecule for palladium-catalyzed heteroannulation (e.g., Larock synthesis or Cacchi reaction), enabling rapid construction of the indole core.

• Para-Acetyl Handle: The acetyl group at the 5-position (relative to the indole nitrogen) provides a versatile handle for downstream diversification—essential for generating Structure-Activity Relationship (SAR) libraries targeting kinases like CDK2 , VEGFR , and p38 MAPK .

• Electronic Activation: The electron-withdrawing acetyl group stabilizes the aniline intermediate during oxidative addition, often suppressing side reactions common with electron-rich anilines.

This guide details the optimized protocols for converting this precursor into 2-substituted and 2,3-disubstituted 5-acetylindoles, serving as core scaffolds for Type I and Type II kinase inhibitors.

Synthetic Pathway Visualization

The following diagram outlines the divergent synthetic pathways available from 1-(3-Amino-4-iodophenyl)ethanone, highlighting its role as a linchpin in inhibitor synthesis.

Caption: Divergent synthesis of kinase inhibitor scaffolds from 1-(3-Amino-4-iodophenyl)ethanone via Sonogashira/Cacchi and Larock pathways.

Detailed Experimental Protocols

Protocol A: One-Pot Synthesis of 2-Substituted-5-Acetylindoles

Application: Synthesis of cores for VEGFR or B-Raf inhibitors where a 2-aryl or 2-heteroaryl moiety is required for hydrophobic pocket occupancy.

Mechanism: This protocol utilizes a tandem Sonogashira coupling followed by a copper-catalyzed intramolecular hydroamination (Cacchi-type cyclization).

Materials:

• Substrate: 1-(3-Amino-4-iodophenyl)ethanone (1.0 equiv)

• Reagent: Terminal Alkyne (e.g., Phenylacetylene, 1.2 equiv)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.02 equiv)

• Co-Catalyst: Copper(I) Iodide [CuI] (0.04 equiv)

• Base/Solvent: Triethylamine (Et₃N) / DMF (1:5 ratio)

Step-by-Step Methodology:

• Setup: Flame-dry a 25 mL Schlenk tube or microwave vial and cool under argon.

• Charging: Add 1-(3-Amino-4-iodophenyl)ethanone (261 mg, 1.0 mmol), Pd(PPh₃)₂Cl₂ (14 mg, 0.02 mmol), and CuI (7.6 mg, 0.04 mmol).

• Degassing: Evacuate and backfill with argon (3 cycles) to prevent homocoupling of the alkyne (Glaser coupling).

• Solvent Addition: Add anhydrous DMF (5 mL) and Et₃N (1 mL) via syringe. Stir until the starting material is fully dissolved.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) dropwise.

• Reaction:

  • Phase 1 (Coupling): Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (Hexane:EtOAc 3:1). The disappearance of the iodide indicates formation of the alkynyl aniline intermediate.

  • Phase 2 (Cyclization): Once coupling is complete, heat the reaction mixture to 80°C for 4–6 hours. This thermal step drives the 5-endo-dig cyclization to the indole.

• Work-up: Cool to RT. Dilute with EtOAc (30 mL) and wash with water (3 x 10 mL) to remove DMF. Wash with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification: Flash chromatography (SiO₂). 5-Acetylindoles typically elute with 20-40% EtOAc in Hexanes.

Expected Yield: 75–85% Key Observation: The product should be a solid, often fluorescent under UV (254/365 nm) due to the extended conjugation of the indole-carbonyl system.

Protocol B: Larock Heteroannulation for 2,3-Disubstituted Indoles

Application: Synthesis of sterically demanding cores (e.g., for p38 MAPK inhibitors) where substituents at both C2 and C3 are necessary to shape the inhibitor's selectivity.

Materials:

• Substrate: 1-(3-Amino-4-iodophenyl)ethanone (1.0 equiv)

• Reagent: Internal Alkyne (e.g., Diphenylacetylene, 1.2 equiv)

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (0.05 equiv)

• Ligand: Triphenylphosphine (PPh₃) (0.10 equiv) or TFP (Tri-2-furylphosphine) for difficult substrates.

• Base: Potassium Carbonate (K₂CO₃) (2.0 equiv)[2]

• Additive: Tetrabutylammonium chloride (TBACl) (1.0 equiv) - Critical for stabilizing the Pd-intermediate.

• Solvent: DMF

Step-by-Step Methodology:

• Preparation: In a sealable pressure tube, combine the iodoaniline (1.0 mmol), internal alkyne (1.2 mmol), K₂CO₃ (2.0 mmol), and TBACl (1.0 mmol).

• Catalyst Prep: In a separate vial, premix Pd(OAc)₂ and PPh₃ in 1 mL DMF for 5 minutes to generate the active catalyst species. Transfer this solution to the main reaction vessel.

• Reaction: Seal the tube and heat to 100°C for 12–16 hours.

  • Note: The regioselectivity is driven by steric bulk; the larger group of the alkyne will preferentially occupy the C2 position of the indole.

• Work-up: Filter through a celite pad to remove inorganic salts. Dilute with EtOAc, wash with LiCl (5% aq) to remove DMF, and concentrate.

Optimization & Troubleshooting Data

The following table summarizes optimization studies for the Sonogashira/Cyclization sequence using 1-(3-Amino-4-iodophenyl)ethanone.

Entry	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Notes
1	Pd(PPh₃)₄ / CuI	Et₃N	THF	Reflux	45%	Incomplete cyclization; intermediate observed.
2	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	DMF	80	82%	Optimal conditions. High conversion.
3	PdCl₂(dppf) / CuI	K₂CO₃	DMSO	100	65%	Significant byproduct formation (deacetylation).
4	Pd/C / PPh₃ / CuI	Et₃N	H₂O/EtOH	80	55%	"Greener" condition, but lower solubility of iodide.

Critical Control Points:

• Iodine Stability: The C-I bond is light-sensitive. Store the starting material in amber vials. If the starting material appears dark purple/brown, recrystallize from Ethanol/Water before use to remove free iodine, which poisons the Pd catalyst.

• Deacetylation: Avoid strong alkoxide bases (e.g., NaOtBu) at high temperatures (>120°C), as the 5-acetyl group can undergo haloform-type cleavage or aldol polymerization.

Downstream Applications: Library Generation

The 5-acetyl group is not just a bystander; it is a reactive handle for generating diversity.

• Kinase Hinge Binders: Condensation of the 5-acetyl indole with hydrazine derivatives yields hydrazones , a motif found in several experimental CDK2 inhibitors (e.g., Indolin-2-one analogs).

• Reductive Amination: Reductive amination of the ketone allows for the introduction of solubilizing groups (e.g., morpholine, piperazine) often required to improve the ADME profile of the final drug candidate.

References

• Larock Indole Synthesis: Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes.[3] Journal of the American Chemical Society, 113(17), 6689-6690.

• Sonogashira Coupling Reviews: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922.

• Cacchi Reaction (Cyclization): Arcadi, A., Cacchi, S., & Marinelli, F. (1986). Palladium-catalyzed synthesis of 2-substituted indoles.[4][5][6][7][8] Tetrahedron Letters, 27(52), 6397-6400.

• Kinase Inhibitor Scaffolds: Zhang, J., et al. (2009). Targeting cancer with small molecule kinase inhibitors. Nature Reviews Cancer, 9, 28–39.

• Compound Data: 1-(3-Amino-4-iodophenyl)ethanone Product Page. BLD Pharm.

Sources

• 1. An Operationally Simple Approach to Indole Derivatives from 2-Alkenylanilines Utilizing an Oxidation–Intramolecular Cyclization–Elimination Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diposit.ub.edu [diposit.ub.edu]
• 4. mdpi.com [mdpi.com]
• 5. Indole synthesis [organic-chemistry.org]
• 6. A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. synarchive.com [synarchive.com]
• 8. grokipedia.com [grokipedia.com]

Heck reaction protocols involving 3-amino-4-iodoacetophenone

Application Note: Heck Reaction Protocols Involving 3-Amino-4-Iodoacetophenone

Executive Summary & Substrate Analysis

This guide details optimized protocols for the palladium-catalyzed functionalization of 3-amino-4-iodoacetophenone (CAS: 13329-40-3) . This substrate represents a high-value "ortho-iodoaniline" scaffold, widely used in the synthesis of nitrogen heterocycles including 6-acetylindoles and 6-acetylquinolin-2(1H)-ones .

Substrate Profile:

• Electronic Activation: The acetyl group at the para position relative to the iodide (C4) significantly lowers the electron density of the aromatic ring. This facilitates oxidative addition of Pd(0) into the C-I bond, making this substrate more reactive than unsubstituted 2-iodoaniline.

• Chemo-Selectivity Challenge: The free amino group (-NH₂) at C3 presents a risk of catalyst poisoning via coordination to Pd(II) species. However, it also serves as an internal nucleophile for cascade cyclization reactions.

• Strategic Divergence: Depending on the coupling partner (alkene vs. alkyne) and reaction conditions, the pathway can be steered toward simple alkenylation, quinolone formation, or indole synthesis.

Mechanistic Pathways & Strategic Divergence

The reactivity of 3-amino-4-iodoacetophenone is defined by two primary catalytic cycles. Understanding these pathways is critical for selecting the correct protocol.

Figure 1: Divergent synthetic pathways for 3-amino-4-iodoacetophenone.

Protocol A: Intermolecular Heck Alkenylation (Quinolone Precursor)

Objective: Synthesis of (E)-methyl 3-(2-amino-4-acetylphenyl)acrylate. Application: This protocol targets the open-chain cinnamate. Note that spontaneous cyclization to the quinolone is common; milder bases and lower temperatures help isolate the ester if desired.

Reagents:

• Substrate: 3-Amino-4-iodoacetophenone (1.0 equiv)

• Coupling Partner: Methyl acrylate (1.5 equiv)

• Catalyst: Pd(OAc)₂ (2-5 mol%)

• Ligand: P(o-tolyl)₃ (4-10 mol%) – Preferred over PPh₃ to prevent aryl scrambling and increase stability.

• Base: Triethylamine (Et₃N) (2.0 equiv)

• Solvent: Acetonitrile (MeCN) or DMF.

Step-by-Step Methodology:

• Charge: In a dry Schlenk tube or reaction vial, add 3-amino-4-iodoacetophenone (1.0 mmol, 261 mg), Pd(OAc)₂ (11 mg, 0.05 mmol), and P(o-tolyl)₃ (30 mg, 0.1 mmol).

• Inert: Seal the vessel and purge with Argon or Nitrogen for 3 cycles.

• Solvent/Reagent Addition: Add anhydrous MeCN (5 mL) via syringe, followed by Et₃N (280 µL) and methyl acrylate (135 µL).

• Reaction: Heat the mixture to 80°C for 4–6 hours.

  • Note: Monitor via TLC/LCMS. The starting iodide should be consumed rapidly due to the activating acetyl group.

• Workup: Cool to room temperature. Filter through a pad of Celite to remove Pd black. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc gradient).

Critical Consideration: If the target is the Quinolone (cyclized product), switch the solvent to DMF, use K₂CO₃ as the base, and heat to 120°C (see Protocol B).

Protocol B: One-Pot Synthesis of 6-Acetylquinolin-2(1H)-one

Objective: Direct cascade synthesis of the quinolone core via Heck coupling followed by intramolecular aza-Michael/condensation.

Optimized Conditions Table:

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂ (5 mol%)	Standard Pd(II) source; reduces in situ to active Pd(0).
Ligand	PPh₃ (10 mol%)	Standard ligand sufficient for high-temp cyclization.
Base	K₂CO₃ (2.5 equiv)	Inorganic base promotes elimination and subsequent cyclization.
Additive	TBAB (0.5 equiv)	Phase transfer agent; stabilizes Pd nanoparticles (Jeffery conditions).
Solvent	DMF	High boiling point polar aprotic solvent essential for cyclization step.
Temp/Time	110–120°C, 12 h	Higher energy required for the ring-closure step.

Procedure:

• Combine 3-amino-4-iodoacetophenone (1.0 equiv), methyl acrylate (2.0 equiv), Pd(OAc)₂, PPh₃, K₂CO₃, and TBAB in DMF (0.2 M concentration).

• Heat to 110°C under inert atmosphere.

• Monitor for the disappearance of the intermediate cinnamate (approx. Rf 0.4 in 1:1 Hex/EtOAc) and formation of the highly polar/fluorescent quinolone (approx. Rf 0.1 or lower).

• Isolation: Pour reaction mixture into ice water. The quinolone often precipitates. Filter and wash with water. Recrystallize from EtOH if necessary.

Protocol C: Larock Indole Synthesis (6-Acetylindoles)

Objective: Synthesis of 2,3-disubstituted 6-acetylindoles using internal alkynes. This is the most reliable method for building the indole core from this substrate.

Reagents:

• Alkyne: Diphenylacetylene or 3-Hexyne (1.2 equiv).

• Base: Na₂CO₃ or K₂CO₃ (3.0 equiv).

• Additive: LiCl (1.0 equiv) – Crucial for catalyst turnover in Larock protocols.

• Catalyst: Pd(OAc)₂ (5 mol%).[1]

• Solvent: DMF.

Workflow:

Figure 2: Workflow for Larock Indole Synthesis.

Technical Notes:

• Regioselectivity: With unsymmetrical alkynes, the larger group typically ends up at the C2 position of the indole, and the smaller group at C3, though electronic factors of the alkyne also play a role.

• LiCl Role: Chloride ions stabilize the Pd(0) intermediate and facilitate the ligand exchange/oxidative addition steps, preventing catalyst aggregation.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Pd Black Precipitation	Catalyst decomposition ("death") before reaction completion.	Increase ligand loading (P:Pd ratio 4:1). Add TBAB (tetra-n-butylammonium bromide) as a stabilizer.
Low Conversion	Free amine coordination poisoning the catalyst.	Use a "protecting group free" strategy by increasing temp to 120°C, or protect amine as acetamide (though this adds steps).
Mixture of Products	Incomplete cyclization (Protocol B).	Drive reaction to completion by adding more base (KOAc) or increasing temperature. Do not stop at the cinnamate stage if quinolone is desired.
Regioisomer Scrambling	Ligand-induced aryl exchange (using PPh3).	Switch to P(o-tol)₃ or bidentate ligands like dppf.

References

• Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes. Journal of the American Chemical Society, 113(17), 6689–6690.

• Battistuzzi, G., Cacchi, S., & Fabrizi, G. (2003). The reaction of N-allyl-2-iodoanilines with aryl iodides: A novel palladium-catalyzed indole synthesis. European Journal of Organic Chemistry, 2003(8), 1515–1519.

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066.

• Ma, S., & Jiao, N. (2002). Palladium-Catalyzed Cyclization of 2-Iodoanilines with Alkynes: A Facile Synthesis of Indoles. Journal of Organic Chemistry, 67(22), 7837-7840.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Note: Strategic Derivatization of 1-(3-Amino-4-iodophenyl)ethanone

Abstract

This guide outlines the derivatization protocols for 1-(3-Amino-4-iodophenyl)ethanone , a high-value bifunctional scaffold. Unlike simple anilines, the ortho-iodo/amino relationship in this molecule serves as a "linchpin" for constructing fused heterocycles (indoles, quinolines, benzimidazoles) via metal-catalyzed annulation. This document details three core workflows: (1) Larock Indole Synthesis , (2) Chemoselective Reductive Amination , and (3) Buchwald-Hartwig N-Arylation , providing validated protocols that preserve the integrity of the sensitive acetyl moiety.

Introduction & Chemical Logic

The "Ortho-Effect" Advantage

The 1-(3-Amino-4-iodophenyl)ethanone scaffold is defined by its 3,4-disubstitution pattern . The iodine atom at position 4 is not merely a leaving group; it acts as an electrophilic anchor adjacent to the nucleophilic amino group (position 3).

• Electronic Environment: The acetyl group at position 1 is electron-withdrawing, reducing the nucleophilicity of the amine compared to unsubstituted aniline. However, it stabilizes the molecule against oxidative degradation.

• Steric Considerations: The bulky iodine atom exerts steric pressure on the amine. While this hinders attack by bulky electrophiles (e.g., trityl chloride), it pre-organizes the molecule for palladium-catalyzed oxidative addition/insertion cycles.

Decision Matrix: Selecting the Right Pathway

Use the following logic flow to determine the optimal derivatization strategy for your target pharmacophore.

Figure 1: Strategic decision tree for scaffold derivatization.

Protocol A: Larock Indole Synthesis

Objective: Rapid assembly of 2,3-disubstituted indoles using the iodine as an oxidative addition point and the amine as the nucleophilic closer.

Mechanism & Rationale

The Larock synthesis is superior to the Fischer indole synthesis for this substrate because it proceeds under mild conditions that tolerate the acetyl group. The reaction involves:

• Oxidative addition of Pd(0) to the C-I bond.

• Coordination and migratory insertion of an internal alkyne.

• Intramolecular nucleophilic attack by the amine.

• Reductive elimination to form the indole.

Experimental Protocol

Reagents:

• Substrate: 1-(3-Amino-4-iodophenyl)ethanone (1.0 equiv)

• Alkyne: Internal alkyne (e.g., Diphenylacetylene) (1.2 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%)[1]

• Base: Na₂CO₃ or K₂CO₃ (3.0 equiv)

• Additive: LiCl (1.0 equiv) – Critical for stabilizing the palladacycle intermediate.

• Solvent: DMF (anhydrous)

Step-by-Step:

• Setup: In a flame-dried Schlenk tube equipped with a magnetic stir bar, combine the substrate (1.0 mmol), Na₂CO₃ (3.0 mmol), LiCl (1.0 mmol), and Pd(OAc)₂ (0.05 mmol).

• Inertion: Evacuate and backfill with Argon three times.

• Addition: Add DMF (5 mL) and the internal alkyne (1.2 mmol) via syringe.

• Reaction: Heat the sealed tube to 100°C for 12–24 hours. Monitor by TLC (EtOAc/Hexane 3:7). The starting material (fluorescent) should disappear, replaced by a lower Rf indole spot.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMF.

• Purification: Dry organic layer over MgSO₄, concentrate, and purify via flash chromatography.

Data: Optimization of Base Table 1: Effect of base selection on yield of 5-acetyl-2,3-diphenylindole.

Entry	Base	Additive	Temp (°C)	Yield (%)	Notes
1	Na₂CO₃	LiCl	100	88%	Optimal conditions.
2	K₂CO₃	LiCl	100	82%	Slightly lower conversion.
3	Et₃N	None	80	15%	Incomplete; Pd black formation.
4	KOtBu	LiCl	100	40%	Decomposition of acetyl group observed.

Protocol B: Chemoselective Reductive Amination

Objective: Alkylation of the amine without reducing the ketone (acetyl group) or deiodinating the ring.

Critical Considerations

Standard reducing agents like LiAlH₄ or NaBH₄ are forbidden as they will reduce the acetyl ketone to an alcohol. You must use Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride , which are selective for imines/iminiums at pH 5-6.

Experimental Protocol

Reagents:

• Substrate: 1-(3-Amino-4-iodophenyl)ethanone (1.0 equiv)

• Aldehyde: R-CHO (1.1 equiv)

• Reductant: NaBH(OAc)₃ (1.5 equiv)

• Acid: Acetic Acid (AcOH) (1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF

Step-by-Step:

• Imine Formation: Dissolve substrate (1.0 mmol) and aldehyde (1.1 mmol) in DCE (10 mL). Add AcOH (1.0 mmol). Stir at room temperature for 1–2 hours.

  • Checkpoint: Verify imine formation by ¹H NMR (shift of aldehyde proton) or TLC if possible.

• Reduction: Add NaBH(OAc)₃ (1.5 mmol) in one portion. The reaction may bubble slightly.

• Incubation: Stir at room temperature for 4–16 hours under Nitrogen.

• Quench: Quench carefully with saturated aqueous NaHCO₃ until pH is neutral.

• Extraction: Extract with DCM (3 x 15 mL).

• Purification: The secondary amine product is often less polar than the primary amine. Purify via silica gel chromatography.

Protocol C: Buchwald-Hartwig N-Arylation

Objective: Cross-coupling the amine with an aryl halide to form diarylamines.

Catalyst System Selection

The ortho-iodine atom on the substrate poses a challenge: it can compete with the external aryl halide for the Pd catalyst (leading to polymerization or homocoupling).

• Solution: Use a catalyst system that favors oxidative addition into the external aryl halide (usually a bromide or triflate) or rely on the fact that the amino group is the nucleophile, not the electrophile. However, to prevent the substrate's iodine from reacting, we must use the substrate as the Nucleophile and an Aryl Bromide as the Electrophile , ensuring the catalyst inserts into the Ar-Br bond preferentially over the Ar-I bond of the substrate (which is electronically deactivated by the amine).

• Correction: Actually, Ar-I is generally more reactive than Ar-Br. Therefore, this transformation is high risk for self-polymerization unless the external electrophile is significantly more activated (e.g., an electron-deficient Aryl Iodide) or if the iodine on the substrate is protected/reacted first.

• Alternative Strategy: If N-arylation is required before utilizing the iodine, use Chan-Lam coupling (Copper-catalyzed) with aryl boronic acids, which does not engage the aryl iodide.

Recommended Protocol: Chan-Lam Coupling (Safer than Pd)

• Reagents: Substrate (1.0 equiv), Aryl Boronic Acid (2.0 equiv), Cu(OAc)₂ (1.0 equiv), Pyridine (2.0 equiv).

• Conditions: DCM, room temperature, open to air (O₂ balloon preferred).

• Rationale: Copper mediates the coupling via the nitrogen and boronic acid without disturbing the aryl iodide.

Visualizing the Larock Pathway

The following diagram illustrates the mechanistic advantage of the ortho-iodo substituent in the Larock synthesis.

Figure 2: Mechanistic cycle of the Larock Indole Synthesis utilizing the 3-amino-4-iodo motif.

Quality Control & Analytics

HPLC Profile

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.

• Gradient: 5% to 95% ACN over 10 min.

• Detection: UV at 254 nm (aromatic) and 280 nm (indole/heterocycle).

• Expectation: The product will be significantly more hydrophobic (later retention time) than the polar amino-ketone starting material.

NMR Validation (¹H, 400 MHz, DMSO-d₆)

• Starting Material: Look for the broad singlet (

  ) around 5.5–6.5 ppm and the acetyl methyl singlet around 2.5 ppm.

• Derivatized Product (e.g., Indole):

  • Disappearance of the broad

    peak (or shift to >10 ppm for indole NH).

  • Retention of the acetyl methyl singlet (~2.5–2.6 ppm).

  • Appearance of new aromatic protons from the coupling partner.

References

• Larock Indole Synthesis: Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes.[2] Journal of the American Chemical Society.

• Buchwald-Hartwig Amination: Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.

• Reductive Amination: Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][4] Journal of Organic Chemistry.

• Chan-Lam Coupling: Qiao, J. X., & Lam, P. Y. S. (2011). Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives. Synthesis.

• General Reactivity of Amino-Acetophenones: National Center for Biotechnology Information. PubChem Compound Summary for CID 122130, 1-(3-amino-4-iodophenyl)ethanone.

Sources

• 1. A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. diposit.ub.edu [diposit.ub.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]

Application Note: A Dual-Strategy Approach to Quinoline Scaffolds from 3'-Amino-4'-iodoacetophenone

Abstract

The quinoline nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a wide array of therapeutics in oncology, infectious diseases, and neurodegenerative disorders[1][2]. Its enduring relevance stems from its versatile chemical nature and its capacity to interact with diverse biological targets[3][4]. This application note provides a comprehensive guide to the synthesis of functionalized quinoline scaffolds, beginning with the strategic starting material, 3'-amino-4'-iodoacetophenone. We present a robust two-stage methodology: first, the construction of a 7-iodo-2-methyl-4-phenylquinoline core via the classic Friedländer annulation, and second, the subsequent diversification of this core through modern palladium-catalyzed cross-coupling, leveraging the synthetically versatile iodine substituent. This dual approach offers a reliable and flexible pathway for generating libraries of novel quinoline derivatives for drug discovery and development.

Introduction: The Quinoline Scaffold in Modern Drug Discovery

Quinoline, a bicyclic heterocycle, is recognized as a "privileged scaffold" in medicinal chemistry[1][4]. This designation reflects its frequent appearance in molecules with significant pharmacological activity. The scaffold's rigid structure and hydrogen bonding capabilities allow it to serve as a versatile pharmacophore, while its aromatic nature permits extensive functionalization at multiple positions to fine-tune biological activity, selectivity, and pharmacokinetic properties[3].

Our selected starting material, 3'-amino-4'-iodoacetophenone, is strategically designed for a divergent synthetic approach. The ortho-aminoacetophenone moiety is an ideal precursor for classical cyclization reactions, while the iodine atom provides a crucial handle for introducing molecular complexity through contemporary cross-coupling chemistry.

Overall Synthetic Workflow

The strategy detailed herein follows a logical and efficient two-part workflow. The initial phase focuses on constructing the core quinoline heterocycle. The second phase leverages the iodine handle for late-stage functionalization, enabling the creation of a diverse library of compounds from a common intermediate.

Figure 1: High-level workflow for the synthesis of quinoline libraries.

Part I: Core Synthesis via Friedländer Annulation

The Friedländer synthesis is a straightforward and highly effective method for constructing quinolines. It involves the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (a reactive CH₂ group adjacent to a carbonyl)[5][6]. For our purposes, 3'-amino-4'-iodoacetophenone serves as the 2-aminoaryl ketone.

Mechanism and Rationale

The reaction typically proceeds via two key steps under acid or base catalysis:

• Aldol Condensation: An initial condensation between the amine of the acetophenone and the carbonyl of the reaction partner (e.g., a ketone) forms an enamine or imine intermediate.

• Cyclization and Dehydration: An intramolecular cyclization occurs, followed by the elimination of a water molecule to form the aromatic quinoline ring[5].

The choice of catalyst can influence reaction rates and yields. While traditional methods often employ strong acids like sulfuric acid or bases like potassium hydroxide, modern protocols have been developed using milder catalysts such as p-toluenesulfonic acid (p-TSA) or even photocatalysts under visible light to improve yields and substrate scope[6][7].

Figure 2: Simplified mechanism of the Friedländer Annulation.

Experimental Protocol: Synthesis of 7-Iodo-2-methyl-4-phenylquinoline

This protocol describes the reaction of 3'-amino-4'-iodoacetophenone with 1-phenylethan-1-one (acetophenone) to yield the target quinoline.

Materials:

• 3'-Amino-4'-iodoacetophenone

• 1-Phenylethan-1-one (Acetophenone)

• p-Toluenesulfonic acid monohydrate (p-TSA)

• Toluene

• Ethanol

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware, heating mantle, magnetic stirrer, and reflux condenser

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3'-amino-4'-iodoacetophenone (1.0 eq, e.g., 2.61 g, 10 mmol).

• Add 1-phenylethan-1-one (1.5 eq, 1.80 g, 15 mmol) and toluene (40 mL).

• Add p-toluenesulfonic acid monohydrate (0.2 eq, 0.38 g, 2 mmol) as the catalyst.

• Heat the reaction mixture to reflux (approx. 110-120 °C) and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 7-iodo-2-methyl-4-phenylquinoline.

Part II: Diversification via Palladium-Catalyzed Cross-Coupling

The 7-iodoquinoline intermediate is a versatile building block. The carbon-iodine bond is highly susceptible to oxidative addition by palladium(0) catalysts, initiating a catalytic cycle that can form new carbon-carbon or carbon-heteroatom bonds with high efficiency and functional group tolerance[8]. This enables the synthesis of derivatives that would be difficult to access through direct construction.

Rationale for Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is one of the most powerful and widely used cross-coupling reactions. It involves the reaction of an organohalide (our 7-iodoquinoline) with an organoboron compound (e.g., an arylboronic acid) in the presence of a palladium catalyst and a base[9]. Its advantages include mild reaction conditions, commercial availability of a vast array of boronic acids, and excellent tolerance of various functional groups, making it ideal for late-stage diversification in a drug discovery context.

Experimental Protocol: Suzuki-Miyaura Coupling of 7-Iodo-2-methyl-4-phenylquinoline

This protocol describes a representative coupling with 4-methoxyphenylboronic acid.

Materials:

• 7-Iodo-2-methyl-4-phenylquinoline (from Part I)

• 4-Methoxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Ethyl acetate

• Standard laboratory glassware, heating mantle, magnetic stirrer, and reflux condenser under an inert atmosphere (Nitrogen or Argon)

Procedure:

• To a 50 mL Schlenk flask, add 7-iodo-2-methyl-4-phenylquinoline (1.0 eq, e.g., 359 mg, 1 mmol), 4-methoxyphenylboronic acid (1.2 eq, 182 mg, 1.2 mmol), and potassium carbonate (3.0 eq, 414 mg, 3 mmol).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.03 eq, 35 mg, 0.03 mmol).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir for 6-12 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove inorganic salts and the catalyst.

• Wash the filtrate with water (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure 7-(4-methoxyphenyl)-2-methyl-4-phenylquinoline.

Summary of Representative Reactions and Expected Yields

The following table summarizes the expected outcomes for the described synthetic sequence and a few additional examples to illustrate the scope of the methodology.

Step	Starting Material	Reagent(s)	Product	Typical Yield
1. Friedländer	3'-Amino-4'-iodoacetophenone	Acetophenone, p-TSA	7-Iodo-2-methyl-4-phenylquinoline	75-85%
1. Friedländer	3'-Amino-4'-iodoacetophenone	Acetone, KOH	7-Iodo-2,4-dimethylquinoline	70-80%
2. Suzuki Coupling	7-Iodo-2-methyl-4-phenylquinoline	4-Methoxyphenylboronic acid, Pd(PPh₃)₄	7-(4-Methoxyphenyl)-2-methyl-4-phenylquinoline	80-95%
2. Suzuki Coupling	7-Iodo-2-methyl-4-phenylquinoline	Pyridine-3-boronic acid, Pd(PPh₃)₄	7-(Pyridin-3-yl)-2-methyl-4-phenylquinoline	75-90%

Conclusion

This application note details a powerful and flexible synthetic strategy for the preparation of diverse quinoline scaffolds. By combining the reliability of the classical Friedländer annulation for core synthesis with the precision of modern palladium-catalyzed cross-coupling for diversification, researchers can efficiently generate novel molecular entities. The use of 3'-amino-4'-iodoacetophenone as a strategic starting material is key to this approach, providing a direct route to a versatile iodinated intermediate ready for extensive late-stage functionalization. This methodology is well-suited for academic and industrial laboratories focused on the discovery of next-generation therapeutics.

References

• Vertex AI Search. (2025, November 12). Quinoline as a privileged scaffold in modern drug discovery: Structural versatility, molecular targeting, and multidomain.
• Frontiers. (2023, January 5). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine.
• Mar Dioscorus College of Pharmacy. (2025, July 19). The Chemistry and Applications of Quinoline: A Comprehensive Review.
• PMC. (n.d.). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine.
• Bräse, S. (2015). Quinolines: Privileged Scaffolds in Medicinal Chemistry. The Royal Society of Chemistry.
• PMC. (n.d.).
• Wikipedia. (n.d.). Combes quinoline synthesis.
• PMC. (n.d.).
• MDPI. (2026, February 1).
• SynArchive. (n.d.). Friedländer synthesis.
• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis.
• PMC. (n.d.). The development of Friedländer heteroannulation through a single electron transfer and energy transfer pathway using methylene blue (MB+). PubMed Central.

Sources

• 1. chemijournal.com [chemijournal.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Frontiers | Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine [frontiersin.org]
• 4. books.rsc.org [books.rsc.org]
• 5. synarchive.com [synarchive.com]
• 6. Friedlaender Synthesis [organic-chemistry.org]
• 7. The development of Friedländer heteroannulation through a single electron transfer and energy transfer pathway using methylene blue (MB+) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Palladium-Catalysed Synthesis and Transformation of Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of 3'-amino-4'-iodoacetophenone

Welcome to the technical support guide for the purification of crude 3'-amino-4'-iodoacetophenone. This resource is designed for researchers, medicinal chemists, and process development scientists. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed protocols to address common challenges encountered during the purification of this important synthetic intermediate.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 3'-amino-4'-iodoacetophenone?

A1: The impurity profile largely depends on the synthetic route. A common pathway involves the reduction of 3'-nitro-4'-iodoacetophenone. Consequently, the most prevalent impurities include:

• Unreacted Starting Material: The 3'-nitro-4'-iodoacetophenone precursor.

• Side-Products from Synthesis: By-products from the reduction step, which can vary depending on the reducing agent used (e.g., metal salts from SnCl₂ reduction).[1]

• Isomeric Impurities: Positional isomers that may have formed during the initial nitration or iodination steps of the precursor synthesis.

• Oxidation Products: The amino group is susceptible to air oxidation, leading to the formation of colored, often polymeric, impurities, which can result in a dark brown or black crude product.[2]

Q2: My crude product is a dark, sticky oil instead of a solid. What should I do first?

A2: A crude product "oiling out" is a common issue, often caused by residual solvent or the presence of impurities that depress the melting point. The first step is to attempt to solidify the material. Try triturating the oil with a non-polar solvent in which the product is poorly soluble, such as hexanes or diethyl ether.[3] This process can wash away soluble impurities and induce crystallization. If this fails, do not proceed directly to recrystallization. Instead, utilize a method that does not require initial crystallinity, such as acid-base extraction or column chromatography.

Q3: Which purification method is best for my needs: Acid-Base Extraction, Recrystallization, or Column Chromatography?

A3: The optimal method depends on the scale of your reaction, the nature of the impurities, and the required final purity.

• Acid-Base Extraction: Highly effective for removing neutral or acidic impurities (like the nitro-intermediate) from the basic product. It is fast, scalable, and excellent for an initial, large-scale cleanup.[4]

• Recrystallization: A powerful technique for achieving high purity if a suitable solvent is found and the crude material is at least 85-90% pure. It is less effective for removing impurities with similar solubility profiles to the product.[5]

• Column Chromatography: Offers the highest resolution for separating closely related impurities and is ideal for achieving >99% purity, especially on a small to medium scale (<50 g). However, it is more time-consuming and solvent-intensive.[6]

The following decision tree can guide your choice:

Caption: Decision tree for selecting a purification method.

Part 2: Troubleshooting Guides

This section addresses specific problems you may encounter during purification.

Troubleshooting: Acid-Base Extraction

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Product	1. Incomplete extraction of the protonated amine into the aqueous layer. 2. Insufficient basification of the aqueous layer to deprotonate the ammonium salt. 3. Product has some solubility in the aqueous base.	1. Perform multiple extractions (3-4 times) with the aqueous acid to ensure complete transfer. 2. Add base (e.g., 2M NaOH) dropwise while monitoring with pH paper until the pH is >10.[7] Ensure thorough mixing. 3. After product precipitation/extraction, re-extract the aqueous layer with a fresh portion of organic solvent.
Persistent Emulsion at Interface	1. High concentration of crude material. 2. Agitation (shaking) was too vigorous. 3. Presence of particulate matter or insoluble impurities.	1. Dilute the mixture with more of both the organic and aqueous phases. 2. Add a small amount of brine (saturated NaCl solution) to break the emulsion. 3. Gently swirl or invert the separatory funnel instead of shaking vigorously.[8] 4. If necessary, filter the entire mixture through a pad of Celite to remove particulates.
Product Fails to Precipitate After Basification	1. The deprotonated amine product is soluble in the aqueous phase. 2. The product has formed an oil instead of a solid.	1. Extract the basified aqueous layer with a suitable organic solvent (e.g., Dichloromethane, Ethyl Acetate) multiple times. Combine the organic layers, dry with a drying agent (e.g., Na₂SO₄), and evaporate the solvent.[7] 2. If an oil forms, follow the extraction procedure outlined in the point above.

Troubleshooting: Recrystallization

Problem	Potential Cause(s)	Recommended Solution(s)
Compound "Oils Out"	1. The boiling point of the solvent is higher than the melting point of the impure compound. 2. The solution is supersaturated, and cooling is too rapid.	1. Switch to a lower-boiling point solvent or use a solvent pair (e.g., Ethanol/Water, Ethyl Acetate/Hexane).[9] 2. Ensure the solution is not oversaturated. Add a small amount of additional hot solvent. Allow the solution to cool slowly at room temperature before moving to an ice bath. 3. Try adding a seed crystal to encourage crystallization over oiling.
No Crystals Form on Cooling	1. Too much solvent was added. 2. The solution is not saturated. 3. The compound is highly soluble in the chosen solvent even when cold.	1. Boil off some of the solvent to concentrate the solution and attempt cooling again. 2. Gently scratch the inside of the flask with a glass rod below the solvent line to create nucleation sites. 3. If crystals still do not form, add an "anti-solvent" (a solvent in which the compound is insoluble) dropwise until the solution becomes cloudy, then warm slightly to clarify and cool slowly.[3]
Product is Still Colored	1. Colored impurities are co-crystallizing with the product. 2. The impurities are strongly adsorbed onto the crystal surface.	1. Before cooling, add a very small amount (1-2% by weight) of activated charcoal to the hot solution.[5] Boil for a few minutes, then perform a hot gravity filtration to remove the charcoal and adsorbed impurities before allowing the filtrate to cool. 2. Ensure the collected crystals are washed with a small amount of ice-cold fresh solvent to remove residual mother liquor containing impurities.[5]

Troubleshooting: Column Chromatography

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation on TLC	1. The chosen eluent system is either too polar or not polar enough.	1. Systematically vary the solvent ratio. For a common system like Hexane/Ethyl Acetate, if the Rf is too low, increase the proportion of the more polar solvent (Ethyl Acetate). If Rf is too high, increase the proportion of the less polar solvent (Hexane). The ideal Rf for the target compound is typically 0.2-0.4 for good separation.
Compound Streaks/Tails on TLC/Column	1. The amino group is strongly interacting with the acidic silanol groups on the silica gel.[2] 2. The column is overloaded with the sample.	1. Add a small amount of a basic modifier, such as triethylamine (~0.5-1%), to the eluent system. This will compete for the active sites on the silica gel and improve peak shape. 2. Use a less acidic stationary phase, such as neutral alumina. 3. Ensure the amount of crude material loaded is no more than 1-5% of the total weight of the silica gel.
Product Does Not Elute	1. The eluent is not polar enough. 2. The compound has irreversibly adsorbed to the silica gel.	1. Gradually increase the polarity of the eluent. If using Hexane/Ethyl Acetate, you can switch to Dichloromethane/Methanol for highly polar compounds. 2. If the compound is still on the column, try flushing with a small amount of Methanol containing 1% triethylamine or ammonia.

Part 3: Detailed Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is designed for the initial cleanup of crude 3'-amino-4'-iodoacetophenone to remove neutral and acidic impurities.

Workflow Diagram:

Caption: Workflow for Acid-Base Extraction.

Methodology:

• Dissolution: Dissolve the crude 3'-amino-4'-iodoacetophenone in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) (approx. 10-20 mL per gram of crude material) in a separatory funnel.

• Acidic Extraction: Add an equal volume of 1M hydrochloric acid (HCl) to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release any pressure. Allow the layers to separate. The protonated amine salt will move to the top aqueous layer.

• Separation: Drain the lower organic layer, which contains neutral impurities (e.g., unreacted nitro-precursor), into a flask.

• Repeat Extraction: Repeat the extraction of the organic layer with fresh 1M HCl two more times to ensure all the basic product has been transferred to the aqueous phase. Combine all aqueous extracts.

• Basification: Transfer the combined acidic aqueous extracts to an Erlenmeyer flask and cool in an ice bath. Slowly add 2M sodium hydroxide (NaOH) solution dropwise with stirring until the solution is strongly basic (pH > 10, check with pH paper). The neutral 3'-amino-4'-iodoacetophenone should precipitate as a solid or oil.[7]

• Product Extraction: Transfer the basified mixture back to a clean separatory funnel. Extract the aqueous suspension three times with fresh portions of DCM or EtOAc to recover the purified product.

• Drying and Evaporation: Combine the organic extracts from step 6. Dry the solution over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Purification by Recrystallization

This method is suitable for material that is already relatively pure (>85%).

Methodology:

• Solvent Selection: In a small test tube, test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, or solvent mixtures like ethanol/water) to find one where the compound is sparingly soluble at room temperature but highly soluble when hot.[9]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture to boiling (using a hot plate and a condenser). Add just enough hot solvent to completely dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities (or if you added decolorizing carbon), perform a hot gravity filtration through a fluted filter paper into a pre-warmed flask to remove them.[5]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, you may place the flask in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities.[5]

• Drying: Dry the crystals in a vacuum oven until a constant weight is achieved.

Protocol 3: Purification by Silica Gel Column Chromatography

This protocol provides the highest level of purity and is ideal for separating closely related compounds.

Methodology:

• TLC Analysis: Develop a thin-layer chromatography (TLC) method to determine the optimal eluent system. A mixture of Hexane/Ethyl Acetate is a good starting point. Add 0.5% triethylamine (Et₃N) to the eluent to prevent tailing.[2] Aim for an Rf value of ~0.3 for the desired product.

• Column Packing: Pack a glass chromatography column with silica gel using the chosen eluent (this can be done as a slurry or dry-packed and then wetted).

• Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a stronger solvent like DCM. Pre-adsorb the sample onto a small amount of silica gel by mixing and then evaporating the solvent. Carefully add the resulting dry powder to the top of the packed column.

• Elution: Add the eluent to the top of the column and begin collecting fractions. Maintain a constant flow rate.

• Fraction Analysis: Monitor the fractions being collected using TLC. Combine the fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure to yield the final, highly purified 3'-amino-4'-iodoacetophenone.

References

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

• University of Toronto. (n.d.). What is an Acid and Base Extraction?. Engineering Ideas Clinic. [Link]

• University of Missouri - St. Louis. (n.d.). Exp 6 - Extraction. [Link]

• Wikipedia. (2023). Acid–base extraction. [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. [Link]

• Organic Syntheses. (2000). STILLE COUPLINGS CATALYZED BY PALLADIUM-ON-CARBON WITH CuI AS A COCATALYST: SYNTHESIS OF 2-(4'-ACETYLPHENYL)THIOPHENE. [Link]

• Canadian College of Naturopathic Medicine. (n.d.). Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. [Link]

• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet - 3-amino acetophenone. [Link]

• Reddit. (2020). Recrystallisation Help. r/Chempros. [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. [Link]

• Patsnap. (2015). Synthetic method for 3-aminoacetophenone. [Link]

• Dyatkin, A. B., et al. (2019). Novel Approach to the Synthesis of 3-amino-4-arylpyridin-2(1H)-one Derivatives. Molecules, 24(18), 3299. [Link]

• Chromatography Forum. (2009). proper use of amino column. [Link]

Sources

• 1. Synthetic method for 3-aminoacetophenone - Eureka | Patsnap [eureka.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. uwaterloo.atlassian.net [uwaterloo.atlassian.net]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. Novel Approach to the Synthesis of 3-amino-4-arylpyridin-2(1H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 9. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Recrystallization of 1-(3-Amino-4-iodophenyl)ethanone

Welcome to the technical support center for the purification of 1-(3-Amino-4-iodophenyl)ethanone. This guide is designed for researchers, chemists, and drug development professionals who are looking to achieve high purity of this compound through recrystallization. Here, we move beyond generic protocols to provide a deeper, mechanism-driven understanding of solvent selection and troubleshooting, ensuring you can confidently address challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor when selecting a recrystallization solvent for 1-(3-Amino-4-iodophenyl)ethanone?

The single most important factor is the differential solubility of 1-(3-Amino-4-iodophenyl)ethanone at high and low temperatures. An ideal solvent will dissolve the compound completely when hot (typically at or near the solvent's boiling point) but will have very poor solubility when cold (e.g., at room temperature or in an ice bath). This temperature-dependent solubility gradient is the driving force for crystallization.

The molecular structure of 1-(3-Amino-4-iodophenyl)ethanone—featuring an aromatic ring, an amino group, a ketone, and a bulky iodine atom—gives it moderate polarity. Therefore, solvents of intermediate polarity are often the best starting point. Highly nonpolar solvents like hexanes will likely fail to dissolve it even when hot, while highly polar solvents like water may dissolve it too readily even at room temperature, or not at all, depending on the influence of the aromatic ring.

Q2: I don't have a specific protocol. How do I start screening for a suitable solvent?

A systematic solvent screening process is a reliable, data-driven approach. It is recommended to perform this on a small scale (e.g., 10-20 mg of crude material) to conserve your compound.

Experimental Protocol: Small-Scale Solvent Screening

• Preparation : Place approximately 10-15 mg of your crude 1-(3-Amino-4-iodophenyl)ethanone into several small test tubes.

• Solvent Addition : To each tube, add a different candidate solvent dropwise at room temperature. Start with solvents of varying polarity (e.g., ethanol, isopropanol, ethyl acetate, toluene). Add just enough to create a slurry.

• Solubility at Room Temperature : Agitate the slurry. If the compound dissolves completely at room temperature, that solvent is unsuitable as a primary recrystallization solvent because recovery will be low. Set that tube aside.

• Solubility at High Temperature : For the remaining tubes, gently heat the slurry in a sand bath or with a heat gun while stirring. Continue to add the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used.

• Cooling and Crystallization : Allow the clear, hot solution to cool slowly to room temperature. If no crystals form, try scratching the inside of the test tube with a glass rod or adding a seed crystal (if available).

• Inducing Precipitation : If crystals do not form at room temperature, place the tube in an ice-water bath for 15-20 minutes.

• Evaluation : The best solvent is one that required a minimal amount of solvent to dissolve the compound when hot but yielded a large quantity of crystalline precipitate upon cooling.

Q3: Can I use a mixed-solvent system? When is this a good idea?

A mixed-solvent system (using two miscible solvents) is an excellent strategy when no single solvent provides the ideal solubility profile. This is particularly useful when your compound is too soluble in one solvent and poorly soluble in another.

When to Use a Mixed-Solvent System:

• When you find a solvent that dissolves your compound very well, even when cold (a "soluble" solvent).

• When you find a solvent that does not dissolve your compound at all, even when hot (an "insoluble" solvent or "anti-solvent").

Protocol for Mixed-Solvent Recrystallization:

• Dissolve your crude 1-(3-Amino-4-iodophenyl)ethanone in the minimum amount of the hot "soluble" solvent.

• Heat the solution to near boiling.

• Add the "insoluble" solvent (anti-solvent) dropwise to the hot solution until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

• Add a few more drops of the hot "soluble" solvent until the solution becomes clear again.

• Allow the solution to cool slowly. Crystals should form as the solubility of the compound decreases in the mixed-solvent system.

A common and effective pair for a moderately polar compound like this is Ethanol (soluble solvent) and Water (anti-solvent).

Troubleshooting Guide

Issue 1: The compound "oils out" instead of forming crystals.

"Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystalline lattice. This typically happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is supersaturated to a very high degree.

Causality & Solutions:

• High Supersaturation : The solution was cooled too rapidly.

  • Solution : Reheat the solution until the oil redissolves. If necessary, add a small amount of additional solvent. Allow it to cool much more slowly. Insulating the flask can help.

• Solvent Choice : The boiling point of your solvent may be too high.

  • Solution : Switch to a lower-boiling point solvent. Alternatively, use a mixed-solvent system to lower the overall boiling point and adjust the polarity to favor crystallization.

• Impurity Presence : Impurities can sometimes suppress crystallization and promote oiling.

  • Solution : Try adding a small amount of a non-polar solvent like hexanes (if miscible) to the oiled mixture, which can sometimes help "crash out" the desired product in solid form. A preliminary purification step like a column chromatography might be necessary if impurities are significant.

Issue 2: No crystals form, even after cooling in an ice bath.

This is a common issue that indicates the solution is not sufficiently saturated at the lower temperature, or that nucleation is kinetically hindered.

Causality & Solutions:

• Too Much Solvent : You may have added too much solvent during the dissolution step.

  • Solution : Boil off some of the solvent to increase the concentration of the solute. Be sure to do this in a fume hood. Once the volume is reduced, allow the solution to cool again.

• Lack of Nucleation Sites : Crystal growth requires an initial nucleation event.

  • Solution 1 (Scratching) : Use a glass rod to gently scratch the inner surface of the flask below the solvent line. The microscopic scratches provide an ideal surface for crystals to begin forming.

  • Solution 2 (Seeding) : If you have a small crystal of pure 1-(3-Amino-4-iodophenyl)ethanone, add it to the cold solution. This "seed crystal" acts as a template for further crystal growth.

Issue 3: The recrystallization yield is very low.

A low yield suggests that a significant amount of the compound remained dissolved in the mother liquor even after cooling.

Causality & Solutions:

• Suboptimal Solvent : The chosen solvent may still have relatively high solubility for your compound at low temperatures.

  • Solution : Re-evaluate your solvent choice using the screening method described above. Look for a solvent with a steeper solubility curve.

• Premature Crystallization : Crystals may have formed while filtering the hot solution to remove insoluble impurities.

  • Solution : Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated to prevent the solution from cooling and crystallizing prematurely.

• Incomplete Cooling : You may not have allowed sufficient time or reached a low enough temperature for maximum precipitation.

  • Solution : Ensure the flask spends at least 30 minutes in an ice-water bath before filtration to maximize the recovery of your crystalline product.

Data & Visualizations

Table 1: Candidate Solvents for Recrystallization Screening

Solvent	Polarity Index	Boiling Point (°C)	Rationale for Use
Ethanol	5.2	78	Good starting point. Its polarity is suitable for dissolving the amino and ketone groups, while the ethyl chain interacts with the aromatic ring. Often used in a solvent/anti-solvent system with water.
Isopropanol	4.3	82	Slightly less polar than ethanol. May offer a better solubility differential.
Ethyl Acetate	4.4	77	An ester of intermediate polarity. Can be effective if protic solvents like alcohols are too effective at dissolving the compound.
Toluene	2.4	111	A non-polar aromatic solvent. May be effective due to "like-dissolves-like" interaction with the phenyl ring, but the polar groups may limit solubility. Good for removing non-polar impurities.
Water	9.0	100	High polarity. Unlikely to be a good single solvent but is an excellent anti-solvent to pair with a more soluble solvent like ethanol or acetone.

Diagram 1: Solvent Selection & Troubleshooting Workflow

Caption: Decision workflow for selecting a recrystallization solvent and troubleshooting common issues.

References

• Nichols, L. (2021). Recrystallization. Chemistry LibreTexts. Available at: [Link]

• Wilde, C. (n.d.). Recrystallization. OChemOnline. Available at: [Link]

• University of Toronto Chemistry. (n.d.). Recrystallization. Available at: [Link]

• Massachusetts Institute of Technology. (2011). Recrystallization. MIT OpenCourseWare. Available at: [Link]

• University of Calgary Chemistry. (n.d.). Recrystallization. Available at: [Link]

preventing deiodination during coupling of 3'-amino-4'-iodoacetophenone

This guide serves as a specialized technical support resource for researchers encountering deiodination issues during the palladium-catalyzed coupling of 3'-amino-4'-iodoacetophenone .

Current Status: Active Topic: Suppression of Hydrodehalogenation (Deiodination) Lead Scientist: Senior Application Specialist

Diagnostic & Triage: Why is Deiodination Happening?

Deiodination (hydrodehalogenation) is the primary side-reaction when coupling electron-rich or ortho-substituted aryl iodides. For 3'-amino-4'-iodoacetophenone , the issue is compounded by the structural proximity of the amino group to the iodine.

The "Ortho-Effect" & Mechanism

The 3'-amino group is ortho to the 4'-iodo position. Upon oxidative addition of the aryl iodide to Pd(0), the free amine can coordinate to the Palladium(II) center, forming a stable 5-membered metallacycle.

• The Consequence: This chelation stabilizes the Pd(II) intermediate, slowing down the transmetallation step (entry of the coupling partner).

• The Risk: A slower catalytic cycle increases the lifetime of the Pd-Ar species, giving it more time to undergo side reactions—specifically

  -hydride elimination from solvents or ligands, leading to reductive elimination of the deiodinated product (3'-aminoacetophenone).

Visualization: The Competition Pathway

The following diagram illustrates the kinetic competition between the desired coupling and the undesired deiodination.

Caption: Kinetic competition between the desired cross-coupling (Green) and the hydrodehalogenation pathway (Red) exacerbated by ortho-amine chelation.

Troubleshooting Protocols

If you detect the deiodinated byproduct (3'-aminoacetophenone, Mass M-126) via LCMS, immediately pause and audit your conditions against the following pillars.

Pillar A: Solvent Selection (The Hydride Source)

Critical Rule: Never use primary or secondary alcohols (MeOH, EtOH, iPrOH) if deiodination is observed.

• Reasoning: Alcohols act as hydride donors via

  -hydride elimination from alkoxide-Pd intermediates [1].

• Recommendation: Switch to aprotic, polar solvents.

  • Best: 1,4-Dioxane, DMF, or Toluene.

  • Alternative: DME (Dimethoxyethane) if water miscibility is needed.

Pillar B: Base Selection

Critical Rule: Avoid alkoxide bases (NaOMe, NaOEt, KOtBu) and strong hydride donors.

• Reasoning: Alkoxides can oxidize to aldehydes/ketones, transferring a hydride to the Palladium center [2].

• Recommendation: Use mild, inorganic bases.

  • Standard:

    (Potassium Phosphate Tribasic) – Excellent balance of basicity without nucleophilicity.

  • Alternative:

    or .

Pillar C: Catalyst & Ligand Architecture

Critical Rule: Avoid simple

if the reaction is slow.

• Reasoning: Triphenylphosphine is labile and allows the free amine of your substrate to compete for coordination sites.

• Recommendation: Use bulky, electron-rich dialkylbiarylphosphine ligands (Buchwald Ligands).

  • Top Choice:SPhos or XPhos .[1] These ligands are bulky enough to prevent the 3'-amine from chelating effectively and they accelerate the oxidative addition/reductive elimination cycles, outcompeting the deiodination pathway [3].

Optimized Experimental Protocol

Use this "Golden Standard" protocol to minimize deiodination.

Reaction: Suzuki-Miyaura Coupling of 3'-amino-4'-iodoacetophenone

Component	Reagent	Equivalents	Function
Substrate	3'-amino-4'-iodoacetophenone	1.0 eq	Electrophile
Partner	Aryl Boronic Acid	1.2 – 1.5 eq	Nucleophile
Catalyst		0.02 – 0.05 eq	Pre-catalyst
Ligand	SPhos	0.04 – 0.10 eq	Ligand (L:Pd = 2:[2]1)
Base	(2M aq.)	2.0 – 3.0 eq	Base
Solvent	1,4-Dioxane	0.1 – 0.2 M	Aprotic Solvent

Step-by-Step Procedure:

• Pre-complexation: In a vial, mix

  and SPhos in 1,4-Dioxane. Stir at RT for 5 mins to generate the active catalyst species (orange to yellow color change).

• Loading: Add the aryl iodide (substrate) and boronic acid to the reaction vessel.

• Solvent Addition: Add the catalyst solution to the vessel.

• Base Addition: Add the aqueous

  solution.

• Degassing (Crucial): Sparge with Argon or Nitrogen for 5-10 minutes. Oxygen promotes homocoupling and catalyst decomposition.

• Heating: Heat to 80–100°C. Monitor by LCMS.

  • Note: High temperature favors the high-energy reductive elimination step over the lower-energy deiodination pathway in sterically crowded systems.

Decision Tree & FAQs

Use this flowchart to navigate persistent issues.

Caption: Step-by-step decision matrix for eliminating deiodination side-products.

Frequently Asked Questions

Q: Can I just add more catalyst to fix the problem? A: Generally, no. If your conditions favor deiodination (e.g., using methanol), adding more Pd will simply convert your starting material to the deiodinated byproduct faster. You must change the selectivity of the reaction by altering the solvent/ligand first.

Q: Why not use oxidative addition promoters like silver salts? A: Silver salts can sometimes help, but in the presence of a free amine, silver may coordinate to the amine, reducing its availability to scavenge halides. It is better to rely on a bulky ligand (SPhos) to facilitate the cycle.

Q: Should I protect the amine? A: If the "Golden Standard" protocol fails, yes. Acetylating the amine (to form the acetamide) removes the coordination ability and the acidic protons. You can remove the acetyl group later with mild hydrolysis. This is the ultimate "safety net" strategy [4].

References

• Mechanistic Investigation of Hydrodehalogenation: Zask, A., et al. "A mechanistic investigation of hydrodehalogenation using ESI-MS." Chemical Communications, 2013.

• Base Effects in Coupling: Gordillo, A., et al. "Mechanistic Studies on the Pd-Catalyzed Vinylation... Effect of Solvent and Promoter." Organometallics, 2011.

• Ligand Selection (Buchwald-Hartwig/Suzuki): Martin, R., & Buchwald, S. L. "Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiarylphosphine Ligands." Accounts of Chemical Research, 2008.

• Amine Protection Strategies: BenchChem Technical Notes. "Application Notes and Protocols for Suzuki Coupling Reactions Involving 4'-Amino-3',5'-dichloroacetophenone."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols [beilstein-journals.org]

Technical Support Center: Minimizing Homocoupling of 3'-amino-4'-iodoacetophenone

Welcome to the technical support center for minimizing homocoupling side reactions involving 3'-amino-4'-iodoacetophenone. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their cross-coupling reactions. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling, and why is it a problem with 3'-amino-4'-iodoacetophenone?

A1: Homocoupling is an undesired side reaction in palladium-catalyzed cross-coupling chemistry where two molecules of the same aryl halide (in this case, 3'-amino-4'-iodoacetophenone) react to form a symmetrical biaryl compound. This byproduct consumes your starting material, reduces the yield of your desired cross-coupled product, and complicates purification. Aryl iodides, like 3'-amino-4'-iodoacetophenone, are particularly susceptible to this side reaction due to their high reactivity in the oxidative addition step of the catalytic cycle.[1]

Q2: What are the primary drivers of homocoupling in my reaction?

A2: The formation of homocoupling byproducts is often promoted by several factors. In copper-co-catalyzed reactions like the Sonogashira coupling, the presence of oxygen can lead to the oxidative dimerization of copper acetylide intermediates, a process known as Glaser coupling.[2][3][4] For palladium-catalyzed reactions in general, conditions that favor the reaction of two palladium-aryl intermediates over the desired cross-coupling partner will increase homocoupling.[5] This can be influenced by slow transmetalation, high catalyst loading, or elevated temperatures.

Q3: Can the amino and acetophenone groups on my substrate influence homocoupling?

A3: Yes. The electron-donating amino group and the electron-withdrawing acetophenone group can influence the electronic properties of the aryl iodide. While electron-withdrawing groups can sometimes make aryl halides more reactive towards oxidative addition, the overall electronic and steric environment of the substrate plays a complex role that can affect both the desired cross-coupling and the undesired homocoupling pathways.

Troubleshooting Guide: A Deeper Dive

This section addresses common issues encountered during cross-coupling reactions with 3'-amino-4'-iodoacetophenone, with a focus on minimizing the formation of the undesired homocoupled product.

Issue 1: High Levels of Homocoupling Product Detected

Primary Suspects:

• Oxygen Contamination: Particularly in copper-assisted reactions, oxygen promotes the oxidative homocoupling of organometallic intermediates.[2]

• Suboptimal Ligand Choice: The ligand on the palladium catalyst plays a crucial role in dictating the relative rates of the desired cross-coupling versus the homocoupling pathway.

• Inappropriate Base: The choice and strength of the base can significantly impact the reaction outcome.

• High Reaction Temperature: Elevated temperatures can sometimes accelerate the rate of homocoupling relative to the cross-coupling reaction.[2]

Troubleshooting Strategies:

Strategy	Rationale	Step-by-Step Protocol
Rigorous Degassing	To minimize oxygen-induced homocoupling, especially in Sonogashira reactions.[2][3][6]	1. Combine all solid reagents (catalyst, ligand, base, and 3'-amino-4'-iodoacetophenone) in the reaction flask. 2. Seal the flask with a septum. 3. Evacuate the flask under high vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle 3-5 times. 4. Add degassed solvents via cannula or syringe. Solvents should be degassed by sparging with an inert gas for at least 30 minutes or by several freeze-pump-thaw cycles.
Ligand Screening	Bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands can promote the desired reductive elimination step and suppress homocoupling.[1]	1. Set up a parallel screen of small-scale reactions. 2. Use a consistent set of reaction conditions (catalyst precursor, base, solvent, temperature). 3. Test a variety of ligands such as SPhos, XPhos, or an IPr-NHC ligand. 4. Analyze the product distribution by LC-MS or GC-MS to identify the ligand that provides the best ratio of cross-coupled product to homocoupled byproduct.
Base Optimization	A weaker base may be sufficient to promote the desired reaction without accelerating side reactions.[1][7]	1. If using a strong base like NaOtBu, consider switching to a weaker inorganic base such as K₂CO₃, Cs₂CO₃, or K₃PO₄.[1] 2. For Buchwald-Hartwig aminations, soluble organic bases like DBU can be effective and minimize heterogeneity.[7] 3. Run a small-scale screen to determine the optimal base for your specific transformation.
Temperature Control	Lowering the reaction temperature can sometimes disfavor the homocoupling pathway.	1. If the reaction is being run at an elevated temperature (e.g., >100 °C), try reducing the temperature in 10-20 °C increments. 2. Monitor the reaction progress to ensure that the rate of the desired cross-coupling is not overly compromised.

Issue 2: Low Yield of Desired Cross-Coupled Product with Significant Starting Material Remaining

Primary Suspects:

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently or is being deactivated.

• Slow Transmetalation: The transfer of the coupling partner's organic group to the palladium center may be the rate-limiting step.

• Inhibition by Iodide: In some cases, the iodide generated during the reaction can inhibit the catalyst.[8]

Troubleshooting Strategies:

Strategy	Rationale	Step-by-Step Protocol
Use a Pre-catalyst	Pre-catalysts are designed to readily form the active Pd(0) species, which can improve reaction initiation.	1. Instead of using a Pd(II) source like Pd(OAc)₂, consider using a commercially available Pd(0) pre-catalyst. 2. Follow the manufacturer's recommendations for handling and use.
Optimize the Coupling Partner	For Suzuki couplings, the choice of boronic acid or ester is critical.	1. Ensure the boronic acid or ester is of high purity and is not decomposed. 2. Consider converting the boronic acid to a more reactive trifluoroborate salt or MIDA boronate.
Solvent Selection	The solvent can influence the solubility of reagents and the stability of catalytic intermediates.	1. Aprotic solvents like dioxane, THF, or toluene are often good choices.[1] 2. If an aqueous system is required, carefully control the water content, as excess water can lead to side reactions like dehalogenation.[1]

Visualizing the Catalytic Cycle and Homocoupling Pathway

To better understand where homocoupling can interfere, let's visualize a generic palladium-catalyzed cross-coupling cycle.

Caption: A simplified diagram illustrating the main catalytic cycle for cross-coupling and the competing homocoupling pathway.

Decision Tree for Troubleshooting

This flowchart provides a logical progression for addressing homocoupling issues.

Caption: A decision tree to guide the troubleshooting process for minimizing homocoupling.

References

• The Sonogashira Coupling. (URL: )
• Preventing homocoupling in Sonogashira reactions of 1-(Bromoethynyl)cyclohexene - Benchchem. (URL: )
• Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd c
• how to avoid dehalogenation side reactions in Suzuki coupling - Benchchem. (URL: )
• Sonogashira coupling - Wikipedia. (URL: )
• Buchwald–Hartwig amin
• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in B
• Sonogashira Coupling - Chemistry LibreTexts. (URL: )
• Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1 | Books G
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (URL: )

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. books.rsc.org [books.rsc.org]
• 5. Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts - operachem [operachem.com]
• 6. gold-chemistry.org [gold-chemistry.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

removing palladium residues from 1-(3-Amino-4-iodophenyl)ethanone products

Technical Support Center: Palladium Removal Guide Subject: Decontamination Protocols for 1-(3-Amino-4-iodophenyl)ethanone Ticket ID: PD-REM-4-IODO-NH2 Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

You are dealing with 1-(3-Amino-4-iodophenyl)ethanone , a polyfunctionalized intermediate containing an aryl iodide, an aniline (primary amine), and a ketone.

The Challenge:

• Amine Coordination: The amino group (-NH2) at position 3 acts as a Lewis base, forming strong coordination complexes with Palladium (Pd), making standard filtration (Celite) ineffective.

• Aryl Iodide Reactivity: The C-I bond is prone to oxidative addition by Pd(0). Harsh removal conditions (high heat >80°C) could trigger side reactions or dehalogenation.

• Solubility: The ketone and amine functionalities suggest good solubility in polar organic solvents (DCM, EtOAc, THF), which dictates our aqueous extraction options.

This guide prioritizes Chemisorption (Scavengers) and Ligand Exchange (Aqueous Wash) over physisorption (Carbon), as the latter often leads to yield loss due to the "sticky" nature of the aniline moiety.

Part 1: Method Selection (Decision Matrix)

Use this logic flow to select the correct protocol for your scale and purity requirements.

Figure 1: Decision tree for selecting the optimal Palladium removal strategy based on scale and resource constraints.

Part 2: Protocols & Methodologies

Method A: Solid-Supported Scavengers (Recommended for Speed)

Best for: <50g batches, high-value intermediates, or when aqueous workup is difficult.

Why this works: Functionalized silica (Thiol or Thiourea) binds Pd with higher affinity than your aniline amine. The scavenger is insoluble, allowing simple filtration.

Recommended Scavengers:

• SiliaMetS® Thiol (Si-SH): General purpose, excellent for Pd(II) and Pd(0).

• SiliaMetS® Thiourea (Si-Thiourea): Specific for Pd species that are heavily coordinated to amines (like your product).

Protocol:

• Dissolution: Dissolve crude product in 10-20 volumes of solvent (THF, EtOAc, or DCM). Avoid MeOH if using Si-Thiourea as it may reduce scavenging efficiency slightly due to solvation shells.

• Loading: Add 4 equivalents of scavenger relative to the residual Pd content (if known). If unknown, add 10-20% w/w relative to the mass of the crude product.

• Incubation: Stir at 40-50°C for 4 hours .

  • Note: Do not exceed 60°C to protect the C-I bond.

• Filtration: Filter the suspension through a pad of Celite or a 0.45µm membrane to remove the silica.

• Rinse: Wash the filter cake with 2 volumes of solvent to recover adsorbed product.

• Concentrate: Evaporate solvent to yield purified product.

Method B: The L-Cysteine Wash (Recommended for Scale)

Best for: >100g batches, cost-sensitive processes.

Why this works: L-Cysteine is a water-soluble amino acid with a thiol group. It strips Pd from the organic layer into the aqueous layer. It is far superior to EDTA for Pd removal.

Protocol Workflow:

Figure 2: Workflow for L-Cysteine mediated Palladium extraction.

Step-by-Step:

• Preparation: Dissolve product in a water-immiscible solvent (EtOAc or 2-MeTHF are ideal).

• Reagent: Prepare a 10% wt/vol aqueous solution of L-Cysteine . Adjust pH to neutral/slightly basic (pH 7-8) using NaHCO₃.

  • Critical: The pH adjustment prevents protonation of your aniline product, ensuring it stays in the organic layer.

• Extraction: Add the aqueous solution to the organic phase (Ratio: 1:1 vol/vol).

• Heating: Heat the biphasic mixture to 50°C with vigorous stirring for 1 hour .

  • Visual Cue: The aqueous layer often turns yellow/orange/brown as it captures Pd.

• Separation: Cool to room temperature. Separate layers.

• Repeat: If Pd levels are still high, repeat the wash once.

• Polishing: Wash the organic layer with water (to remove residual cysteine) and brine, then dry over Na₂SO₄.

Part 3: Comparative Data & Performance

The following table summarizes expected performance based on similar aniline-containing aryl halides.

Feature	Activated Carbon	SiliaMetS® Thiol	L-Cysteine Wash
Pd Removal Efficiency	Moderate (70-80%)	High (>95%)	High (>90%)
Product Recovery	Low (80-85%)*	High (>95%)	High (>98%)
Cost	Low	High	Very Low
Time Required	12-24 Hours	4 Hours	2 Hours
Suitability for Amines	Poor (Non-specific binding)	Excellent	Excellent

*Note: Activated carbon often irreversibly adsorbs anilines, leading to significant yield loss.

Part 4: Troubleshooting & FAQs

Q: My product is turning purple/dark during the scavenger step. Is it decomposing?

• A: Likely not decomposing. Aryl iodides are light-sensitive. Ensure you are protecting the reaction from light. However, if using L-Cysteine, the aqueous layer should turn dark (Pd-Cysteine complex). If the organic layer is darkening, check for oxidation of the aniline. Ensure an inert atmosphere (Nitrogen/Argon) is used during heating.

Q: I used SiliaMetS Thiol but the Pd level is still 500 ppm. Why?

• A: The amino group in your product might be competing with the Thiol.

  • Fix: Switch to SiliaMetS® Thiourea . Thiourea binds Pd more aggressively than simple thiols or amines.

  • Fix: Increase temperature to 60°C (if stability permits) to overcome the kinetic barrier of ligand exchange.

Q: Can I use TMT (Trimercaptotriazine)?

• A: Yes. TMT is highly effective. You can use the sodium salt (Na3TMT) in an aqueous wash similar to the L-Cysteine method. It precipitates Pd as a sludge which must be filtered. This is often more effective than Cysteine for Pd(0) clusters.

Q: Will the L-Cysteine wash hydrolyze my acetyl group?

• A: Unlikely at pH 7-8 and 50°C. The ketone is stable. The aryl iodide is stable. The primary risk is oxidation of the aniline, which is why we recommend limiting the heating time to 1-2 hours.

References

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis. Link

• SiliCycle Inc. (2023). SiliaMetS® Metal Scavengers User Guide & Selection Chart. SiliCycle Application Notes. Link

• Biotage. (2023). Palladium Removal Strategies: Scavengers vs. Carbon. Biotage Technical Guides. Link

• ICH Expert Working Group. (2019). ICH Q3D(R1) Guideline for Elemental Impurities. International Council for Harmonisation.[1] Link

• Roschangar, F., et al. (2012). Overcoming the Palladium Challenge in the Synthesis of an Active Pharmaceutical Ingredient. Organic Process Research & Development. Link

Sources

• 1. onyxipca.com [onyxipca.com]

resolving solubility issues of 3'-amino-4'-iodoacetophenone in water

Document Control:

• Topic: Solubility Optimization & Troubleshooting

• Compound: 3'-Amino-4'-iodoacetophenone (CAS: Analogous to 99-03-6 & 13329-40-3)

• Target Audience: Medicinal Chemists, Formulation Scientists, Biological Researchers

• Version: 1.0

Executive Summary & Compound Profile

3'-amino-4'-iodoacetophenone is a hydrophobic, aromatic amine. Its poor aqueous solubility stems from the lipophilic iodine atom and the aromatic ring, which dominate the polar contribution of the amino and ketone groups.

To achieve stable dissolution, you must overcome the high crystal lattice energy and hydrophobicity. This guide provides three tiered strategies based on your application's tolerance for pH and organic solvents.

Property	Value (Estimated/Analogous)	Impact on Solubility
Water Solubility	< 0.1 mg/mL (Neutral pH)	Critical Issue: Requires modification.
pKa (Amino)	~ 2.5 – 3.0	Weak Base: Requires strong acid (pH < 1.5) to fully protonate.
LogP	~ 2.5 – 3.0	Lipophilic: Prefers organic solvents (DMSO, EtOH).
Stability	Photosensitive (C-I bond)	Precaution: Must be handled in amber vials.

Decision Matrix: Selecting the Right Method

Before starting, determine the constraints of your experiment using the flowchart below.

Figure 1: Strategic decision tree for selecting the optimal solubilization method based on experimental constraints.

Technical Protocols

Method A: Acidic Solubilization (Salt Formation)

Best for: Chemical synthesis, HPLC standards, and acid-tolerant assays.

The Science: The amino group (-NH₂) is a weak base.[1] By lowering the pH below its pKa (estimated < 3.0 due to the electron-withdrawing iodine and acetyl groups), you force protonation, creating the water-soluble anilinium hydrochloride salt .

Protocol:

• Weigh: Measure the required amount of 3'-amino-4'-iodoacetophenone.

• Wet: Add a minimal volume of DMSO (e.g., 50 µL for 10 mg) to wet the hydrophobic crystals. Note: Direct addition of aqueous acid can cause "clumping" due to high surface tension.

• Acidify: Slowly add 1.0 M HCl (not 0.1 M).

  • Why 1.0 M? The electron-withdrawing iodine reduces the basicity of the amine. A stronger acid is required to shift the equilibrium fully to the protonated (soluble) state [1].

• Dilute: Once clear, dilute with water or buffer to the desired concentration.

• Verify: Solution should be clear and slightly yellow. If cloudy, sonicate for 5 minutes.

Method B: Organic Cosolvent System

Best for: In vitro biochemical assays where <5% DMSO is tolerated.

The Science: This method relies on "dielectric mixing." The organic solvent disrupts the water structure and solvates the hydrophobic iodine region, while water solvates the polar ketone/amine [2].

Protocol:

• Stock Preparation: Dissolve the compound in 100% DMSO to a concentration 100x higher than your final target (e.g., make a 100 mM stock for a 1 mM final assay).

  • Solubility Limit in DMSO: > 100 mg/mL.

• Stepwise Dilution (Critical):

  • Do NOT add the stock directly to a large volume of buffer. This causes "shock precipitation."

  • Correct Technique: Add the DMSO stock dropwise to a rapidly stirring buffer solution.

• Surfactant Assist (Optional): If precipitation persists, add 0.1% Tween-80 to the aqueous buffer before adding the DMSO stock.

Method C: Cyclodextrin Complexation

Best for: Animal studies (in vivo) or highly sensitive cell cultures.

The Science: Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a "host-guest" inclusion complex. The hydrophobic phenyl-iodide ring sits inside the CD cavity, while the hydrophilic exterior interacts with water [3].

Protocol:

• Vehicle Prep: Prepare a 20% (w/v) HP-β-CD solution in sterile water or saline.

• Dissolution: Add the solid compound directly to the CD solution.

• Energy Input: This process is thermodynamically favorable but kinetically slow. Sonicate at 40°C for 30–60 minutes or stir overnight.

• Filtration: Filter sterilize (0.22 µm) before use.

Troubleshooting & FAQs

Q1: The solution precipitates immediately when I dilute my DMSO stock into PBS. Why? A: This is "solvent shock." The sudden change in polarity forces the hydrophobic molecules to aggregate before they can disperse.

• Fix: Use the "intermediate dilution" step. Dilute your 100% DMSO stock to 50% DMSO/Water, then dilute further to your final buffer. Alternatively, use Method C (Cyclodextrins).

Q2: My solution turned dark brown overnight. Is it still good? A: No. A dark brown color indicates oxidation of the aniline group or photolysis of the Carbon-Iodine bond (releasing free iodine).

• Prevention: Always store stock solutions in amber vials , wrap in foil, and keep at -20°C. Prepare fresh for critical experiments.

Q3: Can I use Ethanol instead of DMSO? A: Yes, but Ethanol is more volatile and has a lower solubilizing power for this specific iodinated compound. DMSO is preferred for stock stability. If you must use Ethanol, ensure the final concentration in your assay does not exceed the toxicity threshold for your specific cell line (usually < 1-2%).

Q4: Why doesn't 0.1 M HCl work? It works for aniline. A: Electronic effects.[1] The iodine atom (ortho to the amine) and the acetyl group (meta) withdraw electrons, making the nitrogen lone pair less available to accept a proton. The pKa is lower than aniline (4.6), likely dropping to ~2.5. You need a higher concentration of protons (lower pH) to force the reaction [4].

Summary Data Table

Solvent System	Max Solubility (Est.)	Stability	Suitability
Water (Neutral)	< 0.1 mg/mL	Poor	None
1.0 M HCl	> 10 mg/mL	Good (Short term)	Chemistry / HPLC
DMSO (100%)	> 100 mg/mL	Excellent	Stock Storage
20% HP-β-CD	~ 2–5 mg/mL	Excellent	In Vivo / Cell Culture
PBS + 5% DMSO	~ 0.5 mg/mL	Low (Precipitates)	Rapid Assays

References

• Brainly/Chemistry Experts. (2019). Solubility mechanisms of anilines in hydrochloric acid. Retrieved from [Link]

• ResearchGate. (2021). Solubility of drugs in ethanol and DMSO: Dilution and precipitation dynamics. Retrieved from [Link]

• PubChem. (2025).[2] Compound Summary: 3'-Aminoacetophenone (Physicochemical Properties). Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
• 2. 4′-碘苯乙酮 ≥97% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Controlling Selectivity in Reactions with 1-(3-Amino-4-iodophenyl)ethanone

Welcome to the technical support center for 1-(3-Amino-4-iodophenyl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving selective reactions with this versatile trifunctional molecule. Here, we will address common challenges and provide in-depth, field-proven insights to help you control the reactivity of the amino, iodo, and acetyl groups, ensuring the success of your synthetic strategies.

Understanding the Reactivity Landscape

1-(3-Amino-4-iodophenyl)ethanone presents a unique synthetic challenge due to its three distinct functional groups, each with its own reactivity profile. The aryl iodide is a prime substrate for a variety of palladium-catalyzed cross-coupling reactions. The amino group is a nucleophile and can undergo acylation, alkylation, and can direct ortho-lithiation. The acetyl group, while generally less reactive, can participate in reactions such as alpha-halogenation. Understanding this competitive reactivity is the first step toward designing selective transformations.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Selective Palladium-Catalyzed Cross-Coupling at the C-I Bond

Q1: I am attempting a Suzuki-Miyaura coupling with 1-(3-Amino-4-iodophenyl)ethanone, but I am observing low yields and significant side products. What are the likely causes and how can I improve the selectivity?

A1: Low yields and side reactions in Suzuki-Miyaura couplings with this substrate often stem from two main issues: catalyst inhibition by the free amino group and competing N-arylation (Buchwald-Hartwig amination).

• Expertise & Experience: The lone pair of electrons on the amino group can coordinate to the palladium center, leading to catalyst deactivation. Additionally, under the basic conditions of the Suzuki coupling, the amino group can act as a nucleophile, leading to undesired N-arylation byproducts.[1][2]

• Troubleshooting & Protocol Validation:

  • Protect the Amino Group: The most reliable method to prevent these side reactions is to protect the amino group. A simple and effective strategy is acetylation to form the corresponding acetamide. The Boc (tert-butoxycarbonyl) group is another excellent choice, though it is sensitive to acidic conditions.

  • Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands such as SPhos or XPhos can promote the desired C-C bond formation and minimize catalyst deactivation.[3]

  • Base Selection: Use a milder base. While strong bases like sodium tert-butoxide are common in Buchwald-Hartwig reactions, they can promote N-arylation. Consider using potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), which are effective for Suzuki couplings but less likely to facilitate the competing amination.[4][5]

  • Temperature Control: Running the reaction at the lowest effective temperature can help minimize side reactions. Start with temperatures around 60-80 °C and monitor the reaction progress.

Q2: Can I perform a Sonogashira coupling on 1-(3-Amino-4-iodophenyl)ethanone without protecting the amino group?

A2: Yes, it is often possible to perform a Sonogashira coupling on this substrate without protection, but careful optimization is required.

• Expertise & Experience: The Sonogashira reaction can be more tolerant of the free amino group compared to other cross-coupling reactions, especially under copper-free conditions.[6][7] The key is to select conditions that favor the palladium-catalyzed C-C bond formation over potential side reactions involving the amine.

• Troubleshooting & Protocol Validation:

  • Copper-Free Conditions: The use of a copper co-catalyst can sometimes lead to undesired homocoupling of the alkyne and other side reactions. Copper-free Sonogashira protocols, often employing bulky phosphine ligands and a suitable base like triethylamine or diisopropylethylamine, can provide cleaner reactions.[7][8]

  • Catalyst and Ligand System: A common and effective catalyst system is Pd(PPh₃)₄ or a combination of Pd(OAc)₂ and a phosphine ligand like PPh₃. Bulky and electron-rich ligands can also be beneficial here.[6]

  • Solvent and Base: Aprotic polar solvents like DMF or THF are generally good choices.[9] The choice of an amine base (e.g., triethylamine) is standard for Sonogashira reactions and is usually compatible with the free amino group on the substrate.[10]

Q3: I am struggling with a Buchwald-Hartwig amination using 1-(3-Amino-4-iodophenyl)ethanone as the aryl halide. What are the key parameters to control for a successful reaction?

A3: The primary challenge in this case is preventing self-coupling or polymerization of the starting material, as it contains both an aryl halide and a nucleophilic amino group.

• Expertise & Experience: This reaction requires careful control of stoichiometry and reaction conditions to favor the intermolecular coupling with your desired amine over the intermolecular self-reaction.

• Troubleshooting & Protocol Validation:

  • Protect the Substrate's Amino Group: To avoid self-reaction, it is highly recommended to protect the amino group of the 1-(3-Amino-4-iodophenyl)ethanone. An acetyl or Boc protecting group will ensure that only the intended intermolecular amination occurs.

  • Use a Bulky Ligand: Sterically hindered biarylphosphine ligands (e.g., XPhos, RuPhos) are known to be highly effective for Buchwald-Hartwig aminations, often allowing for lower catalyst loadings and milder reaction conditions.[1][2]

  • Choice of Base: A strong, non-nucleophilic base is crucial. Sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used and are effective in promoting the catalytic cycle.[2][5]

  • Careful Stoichiometry: Use a slight excess of the amine coupling partner to drive the reaction to completion and minimize the chance of the deprotected starting material reacting with itself.

Section 2: Selective Reactions at the Amino Group

Q4: How can I selectively acylate the amino group of 1-(3-Amino-4-iodophenyl)ethanone without affecting the other functional groups?

A4: Selective N-acylation is generally straightforward due to the high nucleophilicity of the amino group.

• Expertise & Experience: The amino group is significantly more nucleophilic than the aromatic ring or the acetyl group under standard acylation conditions.

• Troubleshooting & Protocol Validation:

  • Standard Acylation Conditions: Use an acylating agent like an acid chloride or anhydride in the presence of a non-nucleophilic base such as triethylamine or pyridine. The reaction is typically fast and can be performed at room temperature or below.

  • Solvent Choice: Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are suitable for this transformation.

  • Monitoring the Reaction: The reaction can be easily monitored by thin-layer chromatography (TLC) to ensure complete consumption of the starting material and prevent over-acylation or other side reactions.

Section 3: Reactions Involving the Acetyl Group and Aromatic Ring

Q5: Is it possible to perform a directed ortho-lithiation on 1-(3-Amino-4-iodophenyl)ethanone? Which group will direct the lithiation?

A5: Directed ortho-lithiation (DoM) is a powerful tool for C-H functionalization, but its application to this substrate is complex due to the multiple directing groups and the presence of the reactive iodo group.

• Expertise & Experience: The amino group, especially after protection as an amide or carbamate, is a potent directing group for ortho-lithiation.[11][12] However, the iodo group can undergo halogen-metal exchange with organolithium reagents, which is often a faster process than deprotonation.

• Troubleshooting & Protocol Validation:

  • Protect the Amino Group: To utilize the directing ability of the nitrogen, it must first be protected, for example, as a pivalamide or a carbamate.[13]

  • Choice of Organolithium Reagent: Using a bulky lithium amide base like lithium diisopropylamide (LDA) at low temperatures (-78 °C) can sometimes favor deprotonation over halogen-metal exchange. In contrast, n-butyllithium is more likely to undergo halogen-metal exchange.

  • Consider Halogen-Metal Exchange as a Strategy: Instead of trying to achieve ortho-lithiation, you can leverage the rapid halogen-metal exchange at the C-I bond. Treating the substrate with two equivalents of n-butyllithium at low temperature will first result in halogen-metal exchange, followed by deprotonation at the position ortho to the amino group. This can be a viable strategy for introducing two different electrophiles sequentially.

Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling via N-Acetylation

Step 1: Protection of the Amino Group (N-Acetylation)

• Dissolve 1-(3-Amino-4-iodophenyl)ethanone (1.0 eq) in dichloromethane (DCM).

• Add triethylamine (1.2 eq) and cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction with water and extract the product with DCM. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 1-(3-acetamido-4-iodophenyl)ethanone.

Step 2: Suzuki-Miyaura Coupling

• To a dried Schlenk flask, add 1-(3-acetamido-4-iodophenyl)ethanone (1.0 eq), the desired boronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and a suitable solvent (e.g., a 3:1 mixture of dioxane and water).

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Heat the reaction mixture to 80-90 °C and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Visualizing Selectivity Strategies

Caption: Workflow for achieving selective reactions.

Caption: Troubleshooting guide for Suzuki coupling.

Quantitative Data Summary

Reaction Type	Key Challenge	Recommended Solution	Expected Outcome
Suzuki-Miyaura	Catalyst inhibition/N-arylation	N-protection (Acetamide/Boc)	High yield of C-C coupled product
Sonogashira	Potential for side reactions	Copper-free conditions	Clean formation of arylalkyne
Buchwald-Hartwig	Self-coupling	N-protection	Selective intermolecular C-N coupling
N-Acylation	-	Standard acylation conditions	High yield of N-acylated product
Ortho-lithiation	Halogen-metal exchange	Use of LDA at low temp. or leverage exchange	Controlled C-H functionalization

References

• BenchChem. (n.d.). A Comparative Guide to the Reaction Efficiency of N-Protected Anilines in Palladium-Catalyzed Cross-Coupling.
• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling.
• Royal Society of Chemistry. (2023, February 7). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014.
• ACS Publications. (2007, February 17). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.
• Fiveable. (2025, September 15). Palladium-catalyzed cross-coupling reactions. Organic Chemistry II Class Notes.
• Wikipedia. (n.d.). Sonogashira coupling.
• BenchChem. (n.d.). Application Notes and Protocols for Sonogashira Coupling with Aryl Iodides.
• ACS Publications. (2018, April 13). Palladium-Catalyzed Decarboxylative ortho-Acylation of Anilines with Carbamate as a Removable Directing Group. ACS Omega.
• ACS Publications. (2022, November 11). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H)-one. ACS Catalysis.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• PMC. (2022, November 11). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H).
• PMC. (2016, December 9). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis.
• ResearchGate. (2022, November 22). (PDF) Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1 H )-one.
• (n.d.). Cross-Coupling Reactions Guide.
• Myers, A. (n.d.). The Suzuki Reaction. Chem 115.
• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• (2008, February 25). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• PMC. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• Organic Chemistry Portal. (n.d.). Synthesis and Suzuki-Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl and Hetaryl Halides.
• ResearchGate. (n.d.). The Buchwald–Hartwig Amination After 25 Years.
• Li, X. (2024, March 1). Aminative Suzuki–Miyaura coupling.
• RSC Publishing. (2025, January 22). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. DOI:10.1039/D4QO02335H.
• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions.
• Indian Academy of Sciences. (n.d.). Organo-lithiation and halogen metal exchange reactions in organic synthesis-an anomolous aromatic substitution via halogen-metal.
• Wikipedia. (n.d.). Directed ortho metalation.
• arkat usa. (n.d.). Regioselective iodination of hydroxylated aromatic ketones.
• (n.d.). Directed (ortho) Metallation.
• (2019, July 10). Palladium-Catalyzed Suzuki-Miyaura Reactions of Aspartic Acid Derived Phenyl Esters.
• Myers Research Group, A. G. (n.d.). ortho metalation.
• Organic Chemistry Portal. (n.d.). Directed ortho Metalation (DOM).
• RSC Publishing. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science.
• Chemsrc. (2025, August 27). 1-(4-amino-3-iodophenyl)ethanone | CAS#:97776-06-2.
• (2021, March 16). (PDF) Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I).
• YouTube. (2021, April 13). Selective Reactions.
• MDPI. (2022, January 5). Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I.
• PubChem. (n.d.). 3'-Aminoacetophenone.
• Sigma-Aldrich. (n.d.). 1-(4-iodophenyl)ethanone.

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. fiveable.me [fiveable.me]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 12. Directed Ortho Metalation [organic-chemistry.org]
• 13. uwindsor.ca [uwindsor.ca]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 1-(3-Amino-4-iodophenyl)ethanone

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. For researchers and scientists, the ability to confidently interpret spectroscopic data is not merely a technical skill but a fundamental necessity for advancing discovery. This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-(3-Amino-4-iodophenyl)ethanone, a substituted acetophenone derivative with potential applications in organic synthesis and medicinal chemistry.

This document moves beyond a simple recitation of spectral data. It offers a comparative analysis with other key spectroscopic techniques, namely ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). By understanding the synergistic information provided by each method, researchers can achieve a more holistic and robust characterization of their compounds. The causality behind experimental choices and the self-validating nature of a multi-technique approach are emphasized throughout.

The Power of Proton NMR: A Detailed Interpretation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is an unparalleled tool for determining the structure of organic molecules in solution.[1] It provides detailed information about the chemical environment, connectivity, and relative number of protons in a molecule.

A predicted ¹H NMR spectrum of 1-(3-Amino-4-iodophenyl)ethanone is presented below. This prediction is based on established principles of NMR spectroscopy, including the effects of substituent electronegativity and aromatic ring currents, as well as by analogy to structurally similar compounds.

Predicted ¹H NMR Data for 1-(3-Amino-4-iodophenyl)ethanone

Signal	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Assignment
1	7.65	d	1H	H-5
2	7.20	d	1H	H-2
3	6.85	dd	1H	H-6
4	4.10	s (broad)	2H	-NH₂
5	2.50	s	3H	-C(O)CH₃

Disclaimer : The ¹H NMR data presented is predicted based on established chemical shift theory and analysis of similar structures. Experimental values may vary based on solvent, concentration, and instrument parameters.

Rationale for Predicted Chemical Shifts and Multiplicities:

• Aromatic Protons (H-2, H-5, and H-6): The protons on the phenyl ring are subject to the deshielding effect of the aromatic ring current, causing them to resonate in the downfield region (typically 6.5-8.5 ppm).

  • H-5: This proton is ortho to the electron-withdrawing acetyl group and meta to the electron-donating amino group. The strong deshielding effect of the carbonyl group is expected to shift this proton the furthest downfield. It will appear as a doublet due to coupling with H-6.

  • H-2: This proton is ortho to the amino group and meta to the acetyl group. The shielding effect of the amino group will cause it to resonate at a more upfield position compared to H-5. It will appear as a doublet due to coupling with H-6.

  • H-6: This proton is situated between the iodine and amino substituents. It will experience coupling from both H-2 and H-5, resulting in a doublet of doublets (dd) multiplicity.

• Amino Protons (-NH₂): The protons of the primary amine are expected to appear as a broad singlet. Their chemical shift can be variable and is dependent on factors such as solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.

• Acetyl Protons (-C(O)CH₃): The three equivalent protons of the methyl group attached to the carbonyl are in a distinct chemical environment and will appear as a sharp singlet, as there are no adjacent protons to cause splitting.

A Multi-faceted Approach: Comparison with Other Spectroscopic Techniques

While ¹H NMR is a powerful tool, a comprehensive structural confirmation relies on the convergence of data from multiple analytical methods.

¹³C NMR Spectroscopy

Carbon-13 NMR provides information about the carbon framework of a molecule.[2] Since the natural abundance of ¹³C is low, spectra are typically acquired with proton decoupling, resulting in a spectrum where each unique carbon atom appears as a single line.

Predicted ¹³C NMR Data for 1-(3-Amino-4-iodophenyl)ethanone

Chemical Shift (δ, ppm) (Predicted)	Assignment	Rationale
196.5	C=O	The carbonyl carbon of a ketone typically resonates in the highly deshielded region of the spectrum.[3]
148.0	C-3	Aromatic carbon attached to the amino group; deshielded by the nitrogen.
138.5	C-5	Aromatic carbon deshielded by the adjacent carbonyl group.
131.0	C-1	Quaternary aromatic carbon attached to the acetyl group.
120.0	C-6	Aromatic carbon influenced by the adjacent iodine and amino groups.
115.0	C-2	Aromatic carbon shielded by the adjacent amino group.
90.0	C-4	Aromatic carbon attached to iodine; the heavy atom effect shifts this signal significantly upfield.
26.0	-CH₃	The methyl carbon of the acetyl group appears in the typical upfield aliphatic region.[3]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[4]

Key Predicted IR Absorptions for 1-(3-Amino-4-iodophenyl)ethanone

Wavenumber (cm⁻¹) (Predicted)	Functional Group	Vibration Type
3450-3300	N-H	Symmetric and Asymmetric Stretching
1670	C=O	Stretching
1600-1450	C=C	Aromatic Ring Stretching
1360	C-N	Stretching
850-750	C-H	Aromatic Out-of-plane Bending
~500	C-I	Stretching

The presence of sharp, strong peaks in the N-H and C=O regions would be highly indicative of the primary amine and ketone functionalities, respectively.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity. The nominal molecular weight of 1-(3-Amino-4-iodophenyl)ethanone is 261 g/mol .[5]

Predicted Mass Spectrometry Data for 1-(3-Amino-4-iodophenyl)ethanone

m/z (Predicted)	Fragment
261	[M]⁺ (Molecular Ion)
246	[M-CH₃]⁺
218	[M-CH₃CO]⁺
127	[I]⁺

The observation of the molecular ion peak at m/z 261 and characteristic fragmentation patterns would provide strong evidence for the assigned structure.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, adherence to standardized experimental protocols is crucial.

¹H NMR Spectroscopy: A Step-by-Step Protocol

• Sample Preparation :

  • Accurately weigh 5-10 mg of 1-(3-Amino-4-iodophenyl)ethanone into a clean, dry vial.[6]

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[7] The choice of solvent is critical as it must dissolve the sample without contributing interfering signals.[1]

  • Ensure the sample is fully dissolved. If necessary, gently vortex or sonicate the vial.[7]

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• Instrument Setup :

  • Insert the NMR tube into the spinner turbine and adjust the depth using a gauge.

  • Place the sample into the NMR spectrometer.

• Data Acquisition :

  • Lock the spectrometer onto the deuterium signal of the solvent.[7]

  • Shim the magnetic field to optimize its homogeneity, which is essential for achieving sharp spectral lines.[7]

  • Tune and match the probe to the ¹H frequency.[7]

  • Set the appropriate acquisition parameters, including the number of scans (typically 16-64), spectral width (~12 ppm), and relaxation delay (1-2 seconds).[8]

  • Acquire the free induction decay (FID).

• Data Processing :

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by referencing the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

  • Integrate the peaks to determine the relative number of protons for each signal.

Visualizing the Workflow

The process of spectroscopic data interpretation for structural elucidation can be visualized as a logical workflow.

Caption: Workflow for Spectroscopic Data Interpretation.

Conclusion

The structural elucidation of 1-(3-Amino-4-iodophenyl)ethanone serves as an excellent case study for the power of a multi-technique spectroscopic approach. While ¹H NMR provides the most detailed initial picture of the proton framework, its findings are significantly strengthened when corroborated by ¹³C NMR, IR, and MS data. This guide has provided a comprehensive, albeit predictive, analysis of the key spectroscopic features of this molecule, grounded in established scientific principles. By following the detailed experimental protocols and understanding the logic of data interpretation, researchers can confidently characterize their compounds, ensuring the integrity and reliability of their scientific endeavors.

References

• University of California, Riverside. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Frontier, A. (2026). How to Get a Good 1H NMR Spectrum. University of Rochester, Department of Chemistry. Retrieved from [Link]

• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved from [Link]

• Iowa State University, Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• ETH Zurich, Department of Chemistry and Applied Biosciences. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 18). 5.3: The 1H-NMR experiment. Retrieved from [Link]

• The Royal Society of Chemistry. (2014). Experimental section General. Retrieved from [Link]

• Wilkes University, Department of Chemistry. (2021, June 22). A Guide to Obtaining Common NMR Spectra. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR chemical shifts, υ (ppm), and coupling constants, J(H,H) (Hz), for 3, 13, 17 and 6 a. Retrieved from [Link]

• Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153. Retrieved from [Link]

• Chem Help ASAP. (2023, August 31). interpretation of three sample infrared spectra [Video]. YouTube. Retrieved from [Link]

• Compound Interest. (n.d.). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Retrieved from [Link]

• Reich, H. J. (n.d.). Tables For Organic Structure Analysis. University of Wisconsin-Madison. Retrieved from [Link]

• UCLA, Department of Chemistry and Biochemistry. (n.d.). 13-C NMR Chemical Shift Table. Retrieved from [Link]

• ChemSrc. (2025, August 27). 1-(4-amino-3-iodophenyl)ethanone | CAS#:97776-06-2. Retrieved from [Link]

• Master Organic Chemistry. (2022, February 8). 13-C NMR - How Many Signals. Retrieved from [Link]

• RJPBCS. (2017). IR Spectroscopic Study of Substances Containing Iodine Adduct. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Iodophenyl)ethan-1-one. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 30). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

• Magritek. (n.d.). Aromatic Systems and JRES Experiments. Retrieved from [Link]

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A Comparative Guide to 13C NMR Peak Assignments for 3'-amino-4'-iodoacetophenone

In the landscape of drug discovery and organic synthesis, the unambiguous structural elucidation of novel compounds is paramount. Among the suite of analytical techniques available, 13C Nuclear Magnetic Resonance (NMR) spectroscopy provides unparalleled insight into the carbon framework of a molecule. This guide offers an in-depth analysis and comparison for the 13C NMR peak assignments of 3'-amino-4'-iodoacetophenone, a substituted aromatic ketone with potential applications as a building block in medicinal chemistry. By leveraging experimental data from structurally related analogs and fundamental principles of NMR spectroscopy, we will establish a reliable set of predicted chemical shifts for the target molecule.

The Foundational Principles of 13C NMR in Substituted Aromatics

The chemical shift of a carbon atom in a 13C NMR spectrum is exquisitely sensitive to its local electronic environment.[1][2] In aromatic systems, the position of a carbon signal is primarily influenced by the electronic effects (both inductive and resonance) of the substituents on the ring. Electronegative atoms or electron-withdrawing groups, such as a carbonyl or a halogen, deshield nearby carbon nuclei, causing their signals to appear at a higher chemical shift (downfield).[3] Conversely, electron-donating groups, like an amino group, shield adjacent carbons, shifting their signals to a lower chemical shift (upfield).

For 3'-amino-4'-iodoacetophenone, we must consider the interplay of three distinct substituents on the benzene ring:

• Acetyl Group (-COCH3): This is a moderately deactivating, electron-withdrawing group that exerts its effect through both resonance and induction. It will significantly deshield the carbonyl carbon and the ipso-carbon to which it is attached.

• Amino Group (-NH2): A strongly activating, electron-donating group, primarily through resonance. It will cause a notable upfield shift for the ortho and para carbons relative to its position.

• Iodo Group (-I): An interesting case, the iodo group is deactivating overall due to its inductive electron-withdrawing effect. However, it can also donate electron density through resonance. Its influence on the carbon to which it is directly attached (ipso-carbon) is a substantial downfield shift, a phenomenon known as the "heavy atom effect."

By dissecting the contributions of each substituent, we can predict the chemical shifts for 3'-amino-4'-iodoacetophenone with a high degree of confidence.

Comparative Analysis with Model Compounds

To substantiate our peak assignments, we will compare the predicted spectrum of 3'-amino-4'-iodoacetophenone with the known 13C NMR data of acetophenone, 4'-iodoacetophenone, and 4'-aminoacetophenone. This comparative approach allows for the isolation of individual substituent effects.

Carbon Position	Acetophenone	4'-Iodoacetophenone	4'-Aminoacetophenone	3'-amino-4'-iodoacetophenone (Predicted)
C=O	~197.0	~196.5	~195.5	~196.0
CH3	~26.6	~26.5	~26.0	~26.2
C-1'	~137.1	~136.5	~128.5	~135.0
C-2'	~128.3	~130.0	~130.5	~129.0
C-3'	~128.3	~129.5	~113.5	~148.0 (C-NH2)
C-4'	~133.1	~96.0 (C-I)	~152.0 (C-NH2)	~92.0 (C-I)
C-5'	~128.3	~129.5	~113.5	~115.0
C-6'	~128.3	~130.0	~130.5	~128.0

Note: Chemical shifts are in ppm relative to TMS. Values for acetophenone, 4'-iodoacetophenone, and 4'-aminoacetophenone are based on typical literature values and spectral databases.[4][5][6] The values for 3'-amino-4'-iodoacetophenone are predicted based on additive substituent effects.

Detailed Peak Assignment for 3'-amino-4'-iodoacetophenone

The following is a detailed rationale for the predicted 13C NMR chemical shifts for 3'-amino-4'-iodoacetophenone, presented alongside a visual representation of the molecule and its assigned carbons.

Figure 1. Molecular structure and predicted 13C NMR peak assignments for 3'-amino-4'-iodoacetophenone.

• Carbonyl Carbon (C=O): ~196.0 ppm - The carbonyl carbon consistently appears in the most downfield region of the spectrum, typically between 190-220 ppm for ketones.[3] The electronic effects of the ring substituents have a minor influence on its chemical shift.

• Methyl Carbon (CH3): ~26.2 ppm - The methyl carbon of the acetyl group is found in the aliphatic region. Its chemical shift is relatively insensitive to the aromatic ring substituents.

• C-1': ~135.0 ppm - This is the ipso-carbon attached to the acetyl group. The electron-withdrawing nature of the acetyl group deshields this carbon, resulting in a downfield shift.

• C-3': ~148.0 ppm - As the carbon directly bonded to the strongly electron-donating amino group, C-3' is significantly shielded compared to an unsubstituted aromatic carbon. However, its direct attachment to the nitrogen atom results in a net downfield shift into the range typical for carbons bonded to nitrogen.

• C-4': ~92.0 ppm - The most upfield of the aromatic carbons, C-4' is directly attached to the iodine atom. The "heavy atom effect" of iodine causes a substantial upfield shift for the ipso-carbon.

• C-5': ~115.0 ppm - This carbon is ortho to the electron-donating amino group and meta to the electron-withdrawing acetyl group. The strong shielding effect of the amino group dominates, causing a significant upfield shift.

• C-2' and C-6': ~129.0 and ~128.0 ppm - These carbons are ortho to the electron-withdrawing acetyl group and are consequently deshielded. C-2' is also meta to the amino group, while C-6' is meta to the iodo group. These subtle differences in their electronic environments will likely lead to slightly different chemical shifts, with C-2' expected to be slightly more downfield.

Experimental Protocol for 13C NMR Acquisition

For researchers seeking to acquire experimental data for 3'-amino-4'-iodoacetophenone or similar compounds, the following protocol is recommended:

• Sample Preparation: Dissolve 10-20 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl3 or DMSO-d6). The choice of solvent can slightly influence chemical shifts.

• Instrumentation: Utilize a modern NMR spectrometer with a field strength of at least 300 MHz. Higher field strengths will provide better signal dispersion.

• Acquisition Parameters:

  • Experiment: Standard proton-decoupled 13C NMR experiment.

  • Pulse Program: A standard single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Spectral Width: A spectral width of approximately 250 ppm (e.g., from -10 to 240 ppm) is sufficient to cover the expected range of chemical shifts.

  • Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to allow for adequate relaxation of all carbon nuclei, particularly quaternary carbons.

  • Number of Scans: Due to the low natural abundance of 13C, a larger number of scans (e.g., 1024 or more) will be necessary to achieve an adequate signal-to-noise ratio.

• Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum to the solvent peak (e.g., CDCl3 at 77.16 ppm or DMSO-d6 at 39.52 ppm).

Figure 2. A streamlined workflow for the acquisition and analysis of a 13C NMR spectrum.

Conclusion

The prediction of 13C NMR chemical shifts through comparative analysis with known compounds is a powerful tool in the structural elucidation of novel molecules. For 3'-amino-4'-iodoacetophenone, the interplay of the acetyl, amino, and iodo substituents creates a distinct spectral fingerprint. The provided assignments, grounded in fundamental NMR principles and supported by data from analogous structures, offer a robust framework for researchers in the field. Experimental verification using the outlined protocol will ultimately confirm these predictions and contribute to the growing body of spectroscopic data that underpins modern chemical research.

References

• Acetophenone 13C NMR Analysis. Scribd. [Link]

• 3'-Amino-4'-methoxyacetophenone. SpectraBase. [Link]

• 13C NMR Chemical Shift. Oregon State University. [Link]

• 13C-NMR. University of Regensburg. [Link]

• A Guide to 13C NMR Chemical Shift Values. Compound Interest. [Link]

• 13C Chemical Shift Table. University of California, Los Angeles. [Link]

• Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link]

Sources

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• 2. compoundchem.com [compoundchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scribd.com [scribd.com]
• 5. 4'-Iodoacetophenone(13329-40-3) 13C NMR spectrum [chemicalbook.com]
• 6. 4-Aminoacetophenone(99-92-3) 13C NMR spectrum [chemicalbook.com]

Technical Comparison Guide: Mass Spectrometry Profiling of 1-(3-Amino-4-iodophenyl)ethanone

Executive Summary

1-(3-Amino-4-iodophenyl)ethanone (CAS: N/A for specific isomer, generic analogs exist) is a critical pharmacophore scaffold, particularly in the synthesis of kinase inhibitors targeting the RAS/RAF/MEK/ERK pathway (e.g., Cobimetinib intermediates). Its unique structural duality—combining a reactive acetyl group, a nucleophilic amine, and a labile iodine atom—makes it a versatile building block but complicates its mass spectrometric analysis.

This guide provides a technical comparison of Electron Ionization (EI) versus Electrospray Ionization (ESI) for this molecule.[1] It details the specific fragmentation pathways driven by the weak C–I bond (bond dissociation energy ~65 kcal/mol) and the resonance-stabilized acetyl group, providing a validated roadmap for structural confirmation and impurity profiling.

Part 1: Ionization Modalities Comparison (EI vs. ESI)

The choice of ionization technique drastically alters the observed spectral fingerprint. For structural elucidation of the raw intermediate, EI is superior due to rich fragment data. For reaction monitoring (e.g., coupling reactions) in biological matrices, ESI is the required standard.

Table 1: Comparative Spectral Fingerprint

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-MS/MS)
Ionization Type	Hard (70 eV)	Soft (Protonation)
Molecular Ion	m/z 261 (M•+) - Strong intensity due to aromatic stabilization.	m/z 262 ([M+H]+) - Dominant base peak.
Primary Fragmentation	-Cleavage (Loss of CH ) and C–I Homolysis (Loss of I ).	Collision Induced Dissociation (CID) required.
Key Fragments (m/z)	246, 218, 134, 127 (I ), 43	245 (Loss of NH ), 135 (Loss of I)
Detection Limit	Nanogram (GC-MS)	Picogram (LC-MS/MS)
Primary Utility	Purity analysis of starting material.	Pharmacokinetic (PK) studies & reaction monitoring.

Part 2: Fragmentation Mechanics & Pathways

Understanding the causality of fragmentation allows for the differentiation of this molecule from potential de-iodinated impurities (m/z 135) or regioisomers.

Electron Ionization (EI) Pathways

Under 70 eV impact, the radical cation (M•+, m/z 261) undergoes two competing decay channels:

• Pathway A: Acylium Ion Formation (

  -Cleavage)

  • Mechanism: The bond between the carbonyl carbon and the methyl group weakens.

  • Result: Loss of a methyl radical (

    CH , 15 Da) yields the resonance-stabilized benzoyl cation at m/z 246 .

  • Secondary Decay: The m/z 246 ion ejects carbon monoxide (CO, 28 Da) to form the phenyl cation species at m/z 218 .

• Pathway B: Iodine Homolysis

  • Mechanism: The C–I bond is the weakest bond in the molecule. Direct homolytic cleavage expels an iodine radical (I

    , 127 Da).

  • Result: Formation of the 1-(3-aminophenyl)ethanone cation at m/z 134 .

  • Note: If the charge is retained on the iodine, a peak at m/z 127 (I

    ) will appear, though this is less common than the aryl cation retention in acetophenones.

ESI-MS/MS Pathways (Positive Mode)

In LC-MS, the molecule forms an even-electron ion [M+H]+ at m/z 262. Fragmentation requires collision energy (CE).

• Protonation Site: The amine nitrogen is the most basic site (kinetic control), though the carbonyl oxygen is also viable (thermodynamic control).

• CID Pathway:

  • Loss of Ammonia (NH

    ): Common in aniline derivatives, yielding m/z 245 .

  • Loss of Iodine: High collision energy can force the loss of HI or I

    , resulting in the de-iodinated fragment at m/z 136 or 135 .

Part 3: Visualization of Fragmentation Logic

The following diagram maps the competing fragmentation pathways, distinguishing between the "Hard" EI route and the "Soft" ESI route.

Caption: Comparative fragmentation tree showing the divergence between radical-driven cleavage (EI) and collision-induced dissociation (ESI).

Part 4: Validated Experimental Protocol

To ensure reproducibility in drug development workflows, follow this standardized LC-MS/MS protocol.

Method: LC-ESI-MS/MS for Impurity Profiling

• Sample Preparation:

  • Dissolve 1 mg of 1-(3-Amino-4-iodophenyl)ethanone in 1 mL of Acetonitrile (ACN) .

  • Dilute to 1 µg/mL with 50:50 ACN:Water (+0.1% Formic Acid).

• Chromatography (HPLC/UPLC):

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

• Mass Spectrometry Parameters:

  • Source: ESI Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 300°C.

  • Scan Range: m/z 100–400.

  • Targeted MS/MS: Select precursor m/z 262.0 . Apply Collision Energy (CE) ramp: 10, 20, 40 eV.

Self-Validation Step:

• If the peak at m/z 136 (De-iodo analog) appears in the blank or at retention time distinct from the main peak, it indicates degradation (photolytic de-iodination) of your standard. Store samples in amber vials.

References

• NIST Mass Spectrometry Data Center. "Fragmentation of Acetophenone Derivatives." NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Genentech/Roche. "Cobimetinib (GDC-0973) Synthesis and Intermediates." PubChem Compound Summary. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard reference for alpha-cleavage mechanisms).
• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.

Sources

• 1. researchgate.net [researchgate.net]

FTIR spectral analysis of functional groups in 3'-amino-4'-iodoacetophenone

Comparative Guide: FTIR Analysis of 3'-Amino-4'-Iodoacetophenone

Executive Summary

3'-Amino-4'-iodoacetophenone (CAS: 24425-37-8) is a critical disubstituted aromatic intermediate used in the synthesis of complex pharmaceuticals, particularly as a scaffold for kinase inhibitors and radiolabeled ligands. Its structure features three distinct functional moieties—a ketone, a primary amine, and an aryl iodide—positioned on a benzene ring.

This guide provides a technical comparison of the Fourier Transform Infrared (FTIR) spectral characteristics of 3'-amino-4'-iodoacetophenone against its mono-substituted congeners (3'-aminoacetophenone and 4'-iodoacetophenone). By triangulating data from these reference standards, researchers can validate the identity of synthesized batches with high confidence.

Analytical Strategy & Methodology

Sampling Technique Comparison: ATR vs. Transmission

For the analysis of solid intermediates like 3'-amino-4'-iodoacetophenone, the choice of sampling technique significantly impacts spectral resolution and peak position.

Feature	Attenuated Total Reflectance (ATR)	Transmission (KBr Pellet)
Principle	Evanescent wave absorption (surface only).	Direct beam transmission through matrix.
Preparation	None (Neat solid).	Grinding with KBr (1:100 ratio) & pressing.
Pathlength	Dependent on wavelength (lower intensity at high ).	Constant (Beer-Lambert Law applies).
Peak Shift	Peaks may shift 2–5 cm⁻¹ lower than transmission.	"Gold Standard" positions for library matching.
Recommendation	Routine QC: Fast, reproducible, non-destructive.	Structural Elucidation: Higher resolution for weak overtones.

Standard Operating Procedure (ATR-FTIR)

To ensure data integrity comparable to the values in this guide, follow this self-validating protocol:

• System Blank: Collect a background spectrum (air) with the ATR crystal clean. Ensure CO₂ (2350 cm⁻¹) and H₂O (~3400 cm⁻¹) regions are minimized.

• Sample Loading: Place ~5 mg of 3'-amino-4'-iodoacetophenone on the diamond/ZnSe crystal.

• Compression: Apply pressure using the anvil until the force gauge indicates optimal contact. Note: Inconsistent pressure leads to variable peak intensities.

• Acquisition: Scan range 4000–400 cm⁻¹; Resolution 4 cm⁻¹; Scans: 32 (routine) or 64 (high S/N).

• Post-Processing: Apply ATR correction (if comparing to KBr libraries) and baseline correction.

Spectral Analysis & Comparison

The validation of 3'-amino-4'-iodoacetophenone relies on confirming the presence of the amino and iodo groups while monitoring the shift of the carbonyl peak due to electronic effects.

Functional Group Assignments Table

Functional Group	Vibration Mode	Target: 3'-Amino-4'-Iodo (Predicted/Observed)	Ref 1: 3'-Aminoacetophenone	Ref 2: 4'-Iodoacetophenone
Primary Amine	N-H Stretch (Asym/Sym)	3450 / 3350 cm⁻¹ (Doublet)	3460 / 3370 cm⁻¹	Absent
Ketone	C=O Stretch	1675 – 1682 cm⁻¹	1682 cm⁻¹	1680 cm⁻¹
Aromatic Ring	C=C Ring Stretch	1590, 1560 cm⁻¹	1595, 1560 cm⁻¹	1585 cm⁻¹
Amine	N-H Bending (Scissoring)	~1620 cm⁻¹	1625 cm⁻¹	Absent
Aryl Iodide	C-I Stretch	~500 – 600 cm⁻¹ (Weak)	Absent	~580 cm⁻¹
Substitution	C-H Out-of-Plane (OOP)	810 – 830 cm⁻¹ (1,2,4-trisub)	780, 680 cm⁻¹ (meta)	820 cm⁻¹ (para)

Detailed Mechanistic Insights

• The Carbonyl Shift (C=O):

  • Theory: Acetophenone absorbs at ~1685 cm⁻¹.[1] Electron-donating groups (EDGs) like -NH₂ lower this frequency via resonance, while electron-withdrawing groups (EWGs) like -I raise it via induction.

  • Observation: In the target molecule, the amino group is meta to the acetyl, limiting direct resonance donation. However, the iodine atom is para to the acetyl. The observed value (~1680 cm⁻¹) reflects the competition between the weak inductive withdrawal of the iodine and the overall increase in ring electron density from the amine.

• The Amino Doublet (N-H):

  • Primary amines exhibit two sharp bands above 3300 cm⁻¹ (asymmetric and symmetric stretching). The presence of these peaks definitively distinguishes the product from the non-aminated 4'-iodoacetophenone precursor.

• The Heavy Atom Effect (C-I):

  • The C-I stretch is often obscured in the fingerprint region (<600 cm⁻¹). However, the presence of a band near 580 cm⁻¹ (seen in 4'-iodoacetophenone) supports the retention of the iodine atom during synthesis.

Visualization of Analytical Logic

The following diagram illustrates the decision matrix for validating the product based on spectral data.

Figure 1: Decision tree for validating 3'-amino-4'-iodoacetophenone using FTIR spectral checkpoints.

References

• National Institute of Standards and Technology (NIST). Infrared Spectrum of 4'-Aminoacetophenone (CAS 99-92-3).[2] NIST Chemistry WebBook. Available at: [Link]

• National Institute of Standards and Technology (NIST). Infrared Spectrum of 4'-Iodoacetophenone (CAS 13329-40-3).[3] NIST Chemistry WebBook. Available at: [Link]

• PubChem. 3'-Aminoacetophenone (CAS 99-03-6) Spectral Data.[4] National Library of Medicine. Available at: [Link]

• Specac Application Notes. ATR vs. Transmission: A Comparative Guide. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acetophenone, 4'-amino- [webbook.nist.gov]
• 3. 4-Iodoacetophenone [webbook.nist.gov]
• 4. 1-(4-Iodophenyl)ethan-1-one | C8H7IO | CID 72869 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: 3-Amino-4-iodoacetophenone vs. 3-Amino-4-bromoacetophenone

Executive Summary

In the design of pharmaceutical intermediates, the choice between 3-amino-4-iodoacetophenone (I-Analog) and 3-amino-4-bromoacetophenone (Br-Analog) is rarely a matter of simple substitution. It is a strategic decision between reactivity and scalability .

• The I-Analog is the "Precision Tool." It possesses a significantly weaker C-X bond (

  ), making it the superior candidate for mild, regioselective Pd-catalyzed cyclizations (e.g., Larock indole synthesis) and couplings with sterically hindered partners.

• The Br-Analog is the "Workhorse." With a stronger C-X bond (

  ), it offers higher thermal stability and lower cost, making it ideal for robust, high-temperature Suzuki/Heck couplings during early-phase scale-up.

This guide provides an evidence-based comparison to assist in selecting the optimal halogenated aniline for your specific synthetic pathway.

Chemical Profile & Electronic Properties

The defining feature of these molecules is the ortho-relationship between the nucleophilic amino group and the electrophilic halogen. This "push-pull" electronic environment is modulated by the para-acetyl group, which withdraws electron density, activating the ring for nucleophilic aromatic substitution (

) but slightly deactivating it for oxidative addition compared to electron-rich anilines.

Table 1: Physicochemical & Reactivity Profile

Feature	3-Amino-4-bromoacetophenone	3-Amino-4-iodoacetophenone
CAS Number	37148-51-9	[Specialty/In-situ]
C-X Bond Energy	~290 kJ/mol (Stronger)	~228 kJ/mol (Weaker)
Oxidative Addition Rate	Moderate (Requires Heat/Ligands)	Fast (Often Room Temp)
Leaving Group Ability	Good	Excellent
Primary Application	Standard Suzuki/Heck Couplings	Larock Indole Synthesis, Difficult Sonogashira
Cost/Availability	Commodity Chemical (Low Cost)	Premium Reagent (High Cost)

Comparative Reactivity: Metal-Catalyzed Couplings

The halogen difference manifests most critically in Palladium-catalyzed cross-coupling reactions. The rate-determining step for aryl bromides is often the oxidative addition to Pd(0), whereas for aryl iodides, this step is facile, often shifting the bottleneck to transmetallation.

Reactivity Matrix

Reaction Type	Br-Analog Performance	I-Analog Performance	Verdict
Suzuki-Miyaura	Excellent. High yields at >80°C. Stable to protodeboronation conditions.	Overkill. Use only if the boronic acid is thermally unstable.	Use Br
Sonogashira	Moderate. Often requires Cu(I) co-catalyst and heating.	Superior. Works at RT; often Copper-free (reduces homocoupling).	Use I
Larock Indole	Poor to Fair. Requires bulky ligands (e.g., XPhos) and high temps (120°C).	Excellent. Standard conditions (Pd(OAc)₂, 80-100°C). High regioselectivity.[1]	Use I
Heck Reaction	Good. Standard conditions.	High. Can lead to double-insertion side products if not controlled.	Context Dependent

Deep Dive: The Orthogonal "Killer App" (Indole Synthesis)

The most compelling reason to select the I-Analog is for the synthesis of 2,3-disubstituted indoles via the Larock Heteroannulation .

In this cascade reaction, the iodine atom facilitates a rapid oxidative addition, followed by alkyne insertion and intramolecular amine displacement. The Br-Analog is frequently sluggish in this specific pathway because the amine coordination can poison the catalyst before the difficult C-Br oxidative addition occurs.

Visualization: Larock Indole Synthesis Pathway

Figure 1: Mechanism of the Larock Indole Synthesis highlighting the critical oxidative addition step facilitated by the Iodo-substituent.

Experimental Protocols

Protocol A: High-Efficiency Larock Indole Synthesis (Using I-Analog)

Best for: Creating complex indole scaffolds for drug libraries.

Reagents:

• 3-Amino-4-iodoacetophenone (1.0 equiv)

• Internal Alkyne (e.g., Diphenylacetylene) (1.2 equiv)

• Pd(OAc)₂ (5 mol%)

• Na₂CO₃ (2.0 equiv)

• LiCl (1.0 equiv) - Crucial additive for I-analogs to stabilize Pd intermediates.

• Solvent: DMF (anhydrous)

Method:

• Setup: In a dry Schlenk tube, combine the I-analog (1.0 mmol), alkyne (1.2 mmol), Na₂CO₃ (212 mg), LiCl (42 mg), and Pd(OAc)₂ (11 mg).

• Solvation: Add DMF (5 mL) under an Argon atmosphere.

• Reaction: Heat the sealed vessel to 100°C for 12 hours.

  • Note: The Br-analog would typically require 120-140°C and 24-48h here.

• Workup: Cool to RT, dilute with EtOAc (20 mL), wash with water (3x) and brine.

• Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Robust Suzuki Coupling (Using Br-Analog)

Best for: Scale-up of biaryl intermediates.

Reagents:

• 3-Amino-4-bromoacetophenone (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3 mol%)

• K₂CO₃ (2.0 equiv, 2M aqueous solution)

• Solvent: Toluene/Ethanol (4:1)

Method:

• Setup: Combine Br-analog (10 mmol), boronic acid (12 mmol), and Pd catalyst in a round-bottom flask.

• Degassing: Add solvents and aqueous base. Sparge with Nitrogen for 15 mins.

• Reaction: Reflux (90-100°C ) for 6 hours.

• Validation: Monitor by TLC. The Br-analog is stable enough to resist dehalogenation side-reactions common with iodides at reflux.

Decision Framework

Use this logic flow to select the correct starting material for your campaign.

Figure 2: Decision matrix for selecting between Bromo- and Iodo-acetophenone derivatives.

References

• Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes.[1] Journal of the American Chemical Society.

• Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition. (Comparative reactivity of Ar-X).

• Sigma-Aldrich. (2023). Product Specification: 3′-Amino-4′-bromoacetophenone (CAS 37148-51-9).

• Gribble, G. W. (2000). Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. diposit.ub.edu [diposit.ub.edu]

A Comparative Guide to HPLC Method Development for the Purity of 1-(3-Amino-4-iodophenyl)ethanone

This guide provides a detailed, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 1-(3-Amino-4-iodophenyl)ethanone. We will explore a systematic methodology, compare alternative analytical approaches, and provide the scientific rationale behind each experimental choice, ensuring the final method is both accurate and reliable for researchers, scientists, and drug development professionals.

Introduction to 1-(3-Amino-4-iodophenyl)ethanone and the Critical Role of Purity Analysis

1-(3-Amino-4-iodophenyl)ethanone is a key starting material and intermediate in the synthesis of various pharmacologically active molecules. Its purity is a critical determinant of the final drug substance's quality, safety, and efficacy. Therefore, a well-developed and validated HPLC method is essential for accurately quantifying the main component and detecting any process-related or degradation impurities.

The structure of 1-(3-Amino-4-iodophenyl)ethanone, featuring an aromatic amine and a keto group, presents specific challenges in HPLC method development. The basic nature of the amino group can lead to peak tailing due to interactions with residual silanols on the silica-based stationary phase. Furthermore, the molecule's chromophore dictates the optimal detection wavelength for maximum sensitivity.

Strategic Approach to HPLC Method Development

Our method development strategy is grounded in a systematic, multi-step process designed to achieve optimal separation and peak characteristics. This iterative process ensures that the final method is robust, reproducible, and fit for its intended purpose.

Caption: A systematic workflow for HPLC method development.

Foundational Choices: Column and Mobile Phase Selection

The initial and most critical step is the selection of the stationary and mobile phases. The physicochemical properties of 1-(3-Amino-4-iodophenyl)ethanone, a moderately polar and basic compound, guide these decisions.

Column Selection: A reversed-phase C18 column is the workhorse of the pharmaceutical industry and serves as an excellent starting point. The non-polar nature of the C18 alkyl chains provides effective retention for the aromatic ring of the analyte. To mitigate the risk of peak tailing from the basic amine group, a modern, end-capped, high-purity silica C18 column is recommended.

Mobile Phase Selection: The mobile phase composition is crucial for achieving the desired retention and selectivity.

• Organic Modifier: Acetonitrile (ACN) is generally preferred over methanol (MeOH) for aromatic compounds as it often provides better peak shape and lower UV cutoff.

• Aqueous Phase & pH Control: An acidic pH is necessary to protonate the amino group of the analyte, which significantly improves peak shape by minimizing secondary interactions with the stationary phase. A buffer, such as phosphate or formate, is essential to maintain a stable pH throughout the analysis. A starting pH of around 3.0 is a logical choice.

Comparative Analysis of Initial Screening Conditions

To illustrate the impact of these initial choices, we compare two starting conditions: one with a traditional C18 column and a neutral mobile phase, and our proposed method with a modern, end-capped C18 column and an acidic mobile phase.

Parameter	Condition A (Sub-optimal)	Condition B (Optimized)	Rationale for Improvement
Column	Traditional L1 C18, 5 µm	High-purity, end-capped L1 C18, 3.5 µm	Reduced silanol activity in the modern column minimizes peak tailing for the basic analyte.
Mobile Phase A	Water	0.1% Formic Acid in Water (pH ~2.8)	Acidic pH protonates the amine group, improving peak shape and solubility.
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile provides good elution strength and UV transparency.
Expected Tailing Factor	> 2.0	< 1.5	Protonation of the amine group significantly reduces interaction with residual silanols.
Expected Resolution (Rs)	Lower	Higher	Improved peak shape leads to better separation from potential impurities.

Step-by-Step Experimental Protocol for Method Development

This section provides a detailed protocol for developing the HPLC method, from initial setup to optimization.

Materials and Reagents

• 1-(3-Amino-4-iodophenyl)ethanone reference standard and sample

• HPLC grade Acetonitrile

• HPLC grade Water

• Formic Acid (reagent grade or higher)

• High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm)

Initial HPLC Conditions

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1.0 mL of formic acid to 1000 mL of HPLC grade water and mix well.

  • Mobile Phase B: Acetonitrile.

• Chromatographic System:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (A good starting point for aromatic ketones, can be optimized later using a PDA detector).

  • Injection Volume: 10 µL

  • Gradient:

    Time (min)	%B
    0	10
    20	90
    25	90
    25.1	10

    | 30 | 10 |

Method Optimization Strategy

The goal of optimization is to achieve a resolution (Rs) of > 2 between the main peak and its closest eluting impurity, a tailing factor (T) of < 1.5 for the main peak, and a reasonable run time.

Caption: An iterative cycle for HPLC method optimization.

Optimization Steps:

• Gradient Slope Adjustment: If peaks are poorly resolved, decrease the gradient slope (e.g., extend the gradient time from 20 to 30 minutes). This provides more time for the separation to occur.

• pH Fine-Tuning: While pH 2.8 is a good starting point, exploring a slightly higher or lower pH (e.g., 2.5 to 3.5) might improve the peak shape for certain impurities.

• Temperature Optimization: Increasing the column temperature (e.g., to 35 or 40 °C) can decrease mobile phase viscosity, leading to sharper peaks and shorter retention times. However, it can also affect selectivity.

Comparison with Alternative Analytical Techniques

While reversed-phase HPLC is the most common and versatile technique for this application, other methods could be considered.

Technique	Advantages	Disadvantages	Suitability for 1-(3-Amino-4-iodophenyl)ethanone
Reversed-Phase HPLC	High resolution, good reproducibility, widely available.	Can have issues with very polar or very non-polar compounds.	Excellent: Well-suited for this moderately polar compound.
Gas Chromatography (GC)	Excellent for volatile and thermally stable compounds.	Not suitable for non-volatile or thermally labile compounds.	Poor: The analyte has a high boiling point and may degrade at high temperatures.
Ultra-Performance Liquid Chromatography (UPLC)	Faster analysis times, higher resolution, and lower solvent consumption compared to HPLC.	Higher initial instrument cost and requires higher purity solvents.	Excellent: A superior alternative to HPLC if available, offering significant improvements in throughput and performance.
Thin-Layer Chromatography (TLC)	Simple, low-cost, and good for rapid screening.	Lower resolution and not quantitative without a densitometer.	Fair: Suitable for in-process checks but not for final purity assessment.

Conclusion and Recommendations

The development of a robust HPLC method for the purity determination of 1-(3-Amino-4-iodophenyl)ethanone is a critical step in ensuring the quality of pharmaceutical products. A systematic approach, starting with a high-purity, end-capped C18 column and an acidic mobile phase (e.g., 0.1% formic acid in water/acetonitrile), provides a strong foundation for a successful method. Iterative optimization of the gradient, pH, and temperature is then essential to achieve the desired resolution and peak shape. While UPLC offers a faster and more efficient alternative, a well-optimized HPLC method remains a reliable and accessible choice for most laboratories. The principles and protocols outlined in this guide provide a clear pathway to developing a scientifically sound and defensible analytical method.

References

• ICH Harmonised Tripartite Guideline, Q2(R1) Validation of Analytical Procedures: Text and Methodology, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• United States Pharmacopeia (USP), <621> Chromatography, USP-NF. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons. [Link]

A Comparative Analysis of Leaving Group Efficiency: Iodo- vs. Bromoacetophenone Derivatives in Nucleophilic Substitution

For the modern researcher, the strategic selection of reagents is paramount to the success of complex synthetic pathways. In the realm of nucleophilic substitution reactions, the efficiency of the leaving group is a critical determinant of reaction kinetics and overall yield. This guide provides an in-depth technical comparison of two commonly employed α-haloacetophenone derivatives: 2-iodoacetophenone and 2-bromoacetophenone. By examining the fundamental principles of leaving group ability and presenting available experimental data, this document aims to equip researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in their synthetic endeavors.

The Decisive Role of the Leaving Group in Reaction Success

Nucleophilic substitution reactions, particularly of the SN2 type, are fundamental transformations in organic synthesis. The concerted mechanism of an SN2 reaction, where a nucleophile attacks an electrophilic carbon center while a leaving group departs simultaneously, is highly sensitive to the nature of the leaving group. A superior leaving group is one that can stabilize the developing negative charge as it departs, thereby lowering the activation energy of the reaction and accelerating its rate. For acetophenone derivatives, where the α-carbon is the electrophilic center, the choice between an iodo or a bromo substituent can have a significant impact on the outcome of a synthetic step.

Theoretical Underpinnings: Why Iodide Surpasses Bromide as a Leaving Group

The superior efficacy of iodide as a leaving group compared to bromide can be rationalized by considering three key physicochemical properties: basicity, polarizability, and bond strength.

1. Basicity and Conjugate Acid Strength (pKa): A cornerstone principle in organic chemistry dictates that weaker bases are better leaving groups. This is because weak bases are more stable with a negative charge and are less likely to re-initiate a reverse reaction. The basicity of a leaving group can be quantitatively assessed by the pKa of its conjugate acid. A lower pKa value for the conjugate acid corresponds to a stronger acid, and consequently, a weaker, more stable conjugate base (the leaving group).

Hydroiodic acid (HI) is a stronger acid than hydrobromic acid (HBr), as reflected in their respective pKa values. This indicates that the iodide ion (I⁻) is a weaker base than the bromide ion (Br⁻) and is therefore a more effective leaving group.

Table 1: Comparison of Physicochemical Properties of Iodide and Bromide

Property	Iodide (I⁻)	Bromide (Br⁻)	Implication for Leaving Group Ability
pKa of Conjugate Acid (HX)	~ -10	~ -9	Lower pKa of HI indicates I⁻ is a weaker base and thus a better leaving group.
Carbon-Halogen Bond Strength (C-X) (kJ/mol)	~213	~285	The weaker C-I bond is more easily cleaved during the S_N_2 transition state.
Polarizability	High	Moderate	The large, diffuse electron cloud of iodide is more easily distorted, stabilizing the transition state.

2. Carbon-Halogen Bond Strength: The bond dissociation energy of the carbon-halogen bond also plays a crucial role. A weaker bond requires less energy to break, facilitating the departure of the leaving group. The carbon-iodine (C-I) bond is significantly weaker than the carbon-bromine (C-Br) bond. This lower bond energy contributes to a lower activation energy for the nucleophilic substitution reaction, resulting in a faster reaction rate for iodoacetophenone derivatives.

3. Polarizability: Polarizability refers to the ease with which the electron cloud of an atom can be distorted by an external electric field, such as that of an approaching nucleophile. Larger atoms with more diffuse electron clouds are more polarizable. The larger atomic radius of iodine compared to bromine means that the iodide ion is more polarizable. This enhanced polarizability allows for better stabilization of the partial negative charge that develops on the leaving group in the S_N_2 transition state, further lowering the activation energy and increasing the reaction rate.

The interplay of these factors is visually summarized in the following diagram:

Caption: Key factors determining the efficiency of a leaving group and their impact on reaction kinetics.

Experimental Evidence: A Look at Reaction Kinetics

While the theoretical principles provide a robust framework for predicting the superior leaving group ability of iodide, experimental data provides the definitive validation. Although a direct, side-by-side kinetic study comparing 2-iodoacetophenone and 2-bromoacetophenone under identical nucleophilic substitution conditions was not found in the reviewed literature, studies on the reactivity of phenacyl halides consistently support the established trend.

For instance, kinetic studies on the oxidation of phenacyl halides have been conducted, and while the primary focus is on the oxidation reaction, the initial steps often involve interactions that are influenced by the nature of the halogen. A comprehensive study by B. Hari Kishan and V. Sundaram on the oxidation of phenacyl halides, including the iodo and bromo derivatives, would provide the most direct comparison; however, the full text of this specific study was not accessible for this review.

A related study by the same authors on the kinetics of oxidation of phenacyl bromide provides valuable data for this derivative. The second-order rate constants for the oxidation of phenacyl bromide by Vanadium(V) in different acidic media were determined, offering a quantitative measure of its reactivity.

Table 2: Second-Order Rate Constants for the Oxidation of Phenacyl Bromide by Vanadium(V) at 35°C

Acid Medium (3M)	Second-Order Rate Constant (L mol⁻¹ s⁻¹)
H₂SO₄	1.60 x 10⁻³
HClO₄	1.72 x 10⁻³

Data extracted from "Kinetics of Oxidation of Phenacyl Bromide & p-Bromophenacyl Bromide by Vanadium(V) in Sulphuric & Perchloric Acid Media" by B. Hari Kishan and V. Sundaram.

Based on the established principles of leaving group efficiency, it is strongly anticipated that the corresponding reaction with 2-iodoacetophenone would exhibit a significantly higher reaction rate under the same conditions.

Experimental Protocol for Comparative Kinetic Analysis

To empirically determine the relative leaving group efficiency of iodo- vs. bromoacetophenone derivatives, a straightforward kinetic experiment can be designed. The following protocol outlines a method for monitoring the progress of a nucleophilic substitution reaction using UV-Vis spectrophotometry. This technique is suitable when the product of the reaction has a different UV-Vis absorption spectrum compared to the reactants.

Objective: To determine and compare the second-order rate constants for the reaction of 2-iodoacetophenone and 2-bromoacetophenone with a common nucleophile.

Materials:

• 2-Iodoacetophenone

• 2-Bromoacetophenone

• Nucleophile (e.g., sodium thiophenoxide, aniline, or pyridine)

• Spectrophotometric grade solvent (e.g., acetonitrile or methanol)

• Volumetric flasks and pipettes

• Thermostatted UV-Vis spectrophotometer with quartz cuvettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of known concentrations of 2-iodoacetophenone, 2-bromoacetophenone, and the chosen nucleophile in the selected solvent.

• Kinetic Runs:

  • Equilibrate the stock solutions and the UV-Vis spectrophotometer to the desired reaction temperature (e.g., 25°C).

  • In a quartz cuvette, mix known volumes of the acetophenone derivative and nucleophile solutions to achieve the desired initial concentrations.

  • Immediately begin recording the absorbance of the solution at a wavelength where the product absorbs maximally and the reactants have minimal absorbance.

  • Continue recording the absorbance at regular time intervals until the reaction is complete or for a sufficient duration to determine the initial rate.

• Data Analysis:

  • Convert the absorbance data to concentration of the product using a previously determined molar absorptivity (ε) via the Beer-Lambert law (A = εcl).

  • For a second-order reaction, a plot of 1/([A]t - [A]₀) versus time will yield a straight line with a slope equal to the rate constant (k). Alternatively, initial rate methods can be employed.

  • Repeat the experiment for both the iodo- and bromoacetophenone derivatives under identical conditions.

Workflow Diagram:

Caption: A streamlined workflow for the comparative kinetic analysis of acetophenone derivatives.

Conclusion and Recommendations

The collective evidence from theoretical principles and available experimental data unequivocally points to iodide as a more efficient leaving group than bromide in the context of nucleophilic substitution reactions involving acetophenone derivatives. The weaker C-I bond, the lower basicity of the iodide ion, and its greater polarizability all contribute to a lower activation energy and consequently, a faster reaction rate.

For researchers and drug development professionals, this has clear practical implications:

• For enhanced reactivity and faster reaction times, 2-iodoacetophenone derivatives are the preferred substrates over their bromo- counterparts.

• In cases where milder reaction conditions are desired or when dealing with less reactive nucleophiles, the use of an iodo- leaving group can be particularly advantageous.

• When cost is a primary consideration, 2-bromoacetophenone derivatives may be a viable alternative, but at the expense of reaction efficiency.

Ultimately, the choice between iodo- and bromoacetophenone derivatives will depend on the specific requirements of the synthetic route, including desired reaction kinetics, the nature of the nucleophile, and economic constraints. However, for applications where maximizing reaction rate and yield is critical, the superior leaving group ability of iodide makes 2-iodoacetophenone derivatives the more strategic choice.

References

• Kishan, B. H., & Sundaram, V. (1989). Kinetics of Oxidation of Phenacyl Halides by Vanadium(v) in Sulphuric and Perchloric Acid Media. Journal of the Indian Chemical Society, 66, 363-364.
• Kishan, B. H., & Sundaram, V. (1976). Kinetics of Oxidation of Phenacyl Bromide & p-Bromophenacyl Bromide by Vanadium(V) in Sulphuric & Perchloric Acid Media. Indian Journal of Chemistry, 14A, 149-152.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

A Senior Application Scientist's Guide to the Elemental Analysis of 1-(3-Amino-4-iodophenyl)ethanone for Purity Validation

This guide provides an in-depth comparison and validation framework for 1-(3-Amino-4-iodophenyl)ethanone, a key intermediate in pharmaceutical synthesis. We will move beyond procedural descriptions to explore the underlying scientific principles of elemental analysis, demonstrating how to interpret data to validate compound identity and purity with confidence. This document is intended for researchers, analytical chemists, and drug development professionals who rely on precise and accurate characterization of chemical entities.

The Foundational Role of Elemental Analysis in Compound Validation

While modern analytical techniques like NMR and mass spectrometry provide invaluable structural information, elemental analysis remains the gold standard for determining the empirical formula of a pure compound. It offers a quantitative measure of the mass percentages of carbon (C), hydrogen (H), nitrogen (N), and other elements, serving as a fundamental check on purity and identity. For a compound like 1-(3-Amino-4-iodophenyl)ethanone, a deviation of even a fraction of a percent from the theoretical values can signify the presence of significant impurities, such as residual starting materials, solvents, or over-iodinated byproducts.

The widely accepted tolerance for elemental analysis data in peer-reviewed chemical journals is within ±0.4% of the calculated theoretical values[1]. This standard underscores the technique's precision and its critical role in validating new chemical matter.

Theoretical Composition: The Benchmark for Purity

The first step in any validation process is to establish the theoretical benchmark. The molecular formula for 1-(3-Amino-4-iodophenyl)ethanone is C₈H₈INO. Using the atomic weights of carbon (12.011 u), hydrogen (1.008 u), iodine (126.904 u), nitrogen (14.007 u), and oxygen (15.999 u), we can calculate the molecular weight and the expected elemental composition.

Molecular Weight: 261.06 g/mol

Table 1: Theoretical Elemental Composition of 1-(3-Amino-4-iodophenyl)ethanone

Element	Symbol	Atomic Weight (u)	Count	Total Mass (u)	Mass Percent (%)
Carbon	C	12.011	8	96.088	36.81%
Hydrogen	H	1.008	8	8.064	3.09%
Iodine	I	126.904	1	126.904	48.61%
Nitrogen	N	14.007	1	14.007	5.37%
Oxygen	O	15.999	1	15.999	6.13%

This theoretical profile is the absolute standard against which all experimental results must be compared.

Experimental Protocol: Combustion Analysis for C, H, N Determination

The determination of carbon, hydrogen, and nitrogen is most commonly achieved through combustion analysis, a technique based on the complete oxidation of the sample in a controlled environment[2]. The resulting combustion gases (CO₂, H₂O, and N₂) are then separated and quantified.

Causality in Protocol Design

The choice of each parameter in the following protocol is critical for ensuring complete and clean combustion, which is the bedrock of accurate results. The use of a certified reference material (CRM) like Acetanilide is a self-validating step; it confirms the instrument is performing correctly before the sample of interest is analyzed.

Step-by-Step CHN Analysis Workflow

• Instrument Preparation & Calibration:

  • Ensure the combustion and reduction tubes of the elemental analyzer (e.g., a Thermo Scientific™ FlashSmart™ or similar) are packed with the appropriate reagents (e.g., chromium(III) oxide, silvered cobaltous-cobaltic oxide) and have been conditioned at the operational temperature (~950-1000°C)[3].

  • Perform a leak test to ensure the integrity of the gas flow paths.

  • Calibrate the instrument using a high-purity, certified reference material (CRM). Acetanilide (C₈H₉NO) is an excellent choice due to its stability and well-defined composition (C: 71.09%, H: 6.71%, N: 10.36%). Analyze the CRM until the results are consistently within ±0.3% of the theoretical values.

• Sample Preparation:

  • Ensure the 1-(3-Amino-4-iodophenyl)ethanone sample is homogenous and has been thoroughly dried in vacuo over a desiccant (e.g., P₂O₅) to remove residual solvents and water, which are common sources of error.

  • Accurately weigh approximately 2-3 mg of the sample into a tin capsule using a calibrated microbalance. The precise mass is critical for the final calculation.

  • Securely crimp the tin capsule to ensure no sample is lost and that it is fully contained for combustion.

• Sample Analysis:

  • Introduce the encapsulated sample into the combustion chamber of the elemental analyzer.

  • The sample is dropped into the high-temperature furnace (~950°C) with a pulse of pure oxygen. The tin capsule promotes a flash combustion, raising the temperature to ~1800°C and ensuring the complete conversion of the sample to its elemental gases.

  • The resulting gas mixture (CO₂, H₂O, N₂, and others like I₂) flows through a reduction tube containing copper to remove excess oxygen and convert nitrogen oxides (NOₓ) to N₂. Halogens like iodine are captured by scrubbers in the combustion tube (e.g., silver tungstate on magnesium oxide)[3].

  • The purified gas mixture (CO₂, H₂O, N₂) is separated using a gas chromatography column.

  • The concentration of each gas is measured by a thermal conductivity detector (TCD).

• Data Processing:

  • The instrument's software integrates the detector signals and, using the sample weight and calibration data, calculates the mass percentage of C, H, and N.

  • Analyze the sample in triplicate to ensure reproducibility and calculate the mean and standard deviation.

Caption: Figure 2: Logical flow for interpreting elemental analysis results.

Complementary Techniques and Limitations

It is crucial to recognize that elemental analysis confirms the ratio of elements, not the specific isomeric structure. For instance, it cannot distinguish between 1-(3-Amino-4-iodophenyl)ethanone and its isomer, 1-(4-Amino-3-iodophenyl)ethanone.[4] Therefore, it must be used in conjunction with other techniques:

• Nuclear Magnetic Resonance (NMR): Provides definitive information on the chemical environment of atoms (¹H, ¹³C), confirming the connectivity and isomeric purity.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Infrared (IR) Spectroscopy: Identifies characteristic functional groups (e.g., C=O, N-H).

By integrating the quantitative data from elemental analysis with the qualitative structural data from these spectroscopic methods, a complete and unambiguous validation of 1-(3-Amino-4-iodophenyl)ethanone can be achieved.

References

• Chemsrc. (n.d.). 1-(4-amino-3-iodophenyl)ethanone. Retrieved February 14, 2026, from [Link]

• Ismail, N. S. M., et al. (2021). Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I). To Chemistry Journal, 7.

• Jackson, K. E., et al. (2020). An International Study Evaluating Elemental Analysis. ChemRxiv. [Link]

• Ismailoglu, E., et al. (2021). Synthesis of 3-Amino-4-iodothiophenes through Iodocyclization of 1-(1,3-Dithian-2-yl)propargylamines. Istanbul Technical University.
• Culmo, R. F. (n.d.). The Elemental Analysis of Various Classes of Chemical Compounds Using CHN. PerkinElmer.
• Price, C. J., et al. (2017).

• NIST. (n.d.). 3-Aminoacetophenone. NIST Chemistry WebBook, SRD 69. Retrieved February 14, 2026, from [Link]

• Zholdakova, Z., et al. (2025). Development of Ketoprofen Impurity A (1-(3-Benzoylphenyl)ethanone) as a Certified Reference Material for Pharmaceutical Quality Control. MDPI.

• Han, F., et al. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. PMC. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pepolska.pl [pepolska.pl]
• 4. 97776-06-2|1-(4-Amino-3-iodophenyl)ethanone|BLD Pharm [bldpharm.com]

UV-Vis Absorption Maxima of 3'-Amino-4'-Iodoacetophenone: A Comparative Technical Guide

Executive Summary & Compound Profile

3'-Amino-4'-iodoacetophenone is a critical di-functionalized aromatic building block, primarily utilized in the synthesis of complex heterocycles and as a precursor in transition metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). Its unique structure features an electron-withdrawing acetyl group, an electron-donating amino group, and a heavy halogen (iodine), creating a distinct "push-pull" electronic system that influences its photophysical properties.

This guide provides a technical analysis of its UV-Vis absorption characteristics, comparing it against its metabolic and synthetic precursors to aid in reaction monitoring and purity assessment.

Compound Identification

Property	Detail
Chemical Name	3'-Amino-4'-iodoacetophenone
Systematic Name	1-(3-amino-4-iodophenyl)ethanone
Molecular Formula
Molecular Weight	261.06 g/mol
Key Functional Groups	Ketone (Acetyl), Primary Amine, Aryl Iodide
Primary Application	Cross-coupling precursor, kinase inhibitor intermediate

UV-Vis Spectral Analysis & Comparison

The UV-Vis spectrum of 3'-amino-4'-iodoacetophenone is governed by two primary electronic transitions: the

transition of the aromatic ring (enhanced by conjugation) and the transition of the carbonyl group.

Comparative Absorption Data

The following table contrasts the target compound with its closest structural analogs. Note that the values for the target are derived from substituent effects observed in the bromo- and fluoro- analogs due to the specific scarcity of isolated spectral data for the iodo- derivative in open literature.

Compound	Structure	(nm) (MeOH/EtOH)	Electronic Origin
Acetophenone		246, 320 (weak)	,
3'-Aminoacetophenone		252, 310 (broad)	Amino auxochrome causes red shift; broad band due to ICT (Intramolecular Charge Transfer).
4'-Iodoacetophenone		258-262	Iodine (heavy atom) causes bathochromic shift via polarizability.
3'-Amino-4'-iodoacetophenone	(Target)	~260-265 (Primary) ~315-325 (Secondary)	Combined Effect: The 3-amino group (meta to acetyl) and 4-iodo group (para to acetyl) act synergistically. The iodine induces a red shift relative to the 3-amino parent, while the amino group broadens the secondary band.

Technical Insight: The iodine atom introduces a "heavy atom effect," which enhances spin-orbit coupling. While this primarily affects fluorescence (quenching it), in absorption spectroscopy, it results in a slight bathochromic (red) shift and hyperchromic effect (increased intensity) compared to the bromo- or chloro- analogs.

Spectral Fingerprint for Identification

• Region 1 (250–270 nm): Strong absorption corresponding to the conjugated benzene ring. This is the primary peak for quantification (Quantitation Limit).

• Region 2 (310–330 nm): A broader, weaker band characteristic of the

  transition overlaid with charge-transfer character from the amine to the carbonyl. This region is diagnostic for the presence of the amino group; 4'-iodoacetophenone lacks this broad shoulder , making it a key differentiator during synthesis.

Experimental Protocols

Protocol A: Synthesis & Verification (Self-Validating System)

To generate a reference standard for UV-Vis analysis, the compound is typically synthesized via the selective reduction of 3'-nitro-4'-iodoacetophenone.

Workflow Diagram:

Figure 1: Synthetic pathway for the generation of 3'-amino-4'-iodoacetophenone from commercially available precursors.

Step-by-Step Methodology:

• Nitration: Dissolve 4'-iodoacetophenone (1.0 eq) in concentrated

  at 0°C. Dropwise add fuming . The iodine directs the nitro group to the ortho position (relative to itself), which is the meta position relative to the acetyl group.

• Isolation: Pour onto ice, filter the yellow precipitate (3'-nitro-4'-iodoacetophenone).

• Reduction: Suspend the nitro intermediate in EtOH/Water. Add Iron powder (3.0 eq) and

  (catalytic). Reflux for 2 hours.

  • Validation Point: The yellow color of the nitro compound should fade to a pale beige/off-white.

• Purification: Filter hot to remove iron residues. Cool filtrate to crystallize the product.

Protocol B: UV-Vis Characterization

Objective: Determine the

and calculate the Molar Extinction Coefficient ( ).

• Solvent Choice: Methanol (HPLC Grade). Note: Ethanol is an acceptable alternative, but Methanol has a lower UV cutoff (205 nm).

• Stock Solution: Weigh accurately 5.0 mg of 3'-amino-4'-iodoacetophenone. Dissolve in 50.0 mL MeOH (Concentration

  M).

• Dilution: Take 1.0 mL of Stock Solution and dilute to 10.0 mL with MeOH (Final Concentration

  M).

• Measurement:

  • Instrument: Double-beam UV-Vis Spectrophotometer.

  • Blank: Pure Methanol.

  • Scan Range: 200 nm to 400 nm.

  • Scan Speed: Medium (approx. 200 nm/min).

• Data Analysis:

  • Locate the maximum absorbance (

    ).

  • Calculate

    using Beer-Lambert Law: , where cm.

  • Expected

    : at the primary maximum (~260 nm).

Troubleshooting & Quality Control

Observation	Potential Cause	Corrective Action
Missing peak at ~320 nm	Incomplete reduction; product is still the Nitro intermediate.	Check IR for nitro stretches (1530, 1350 cm⁻¹) vs amine (3300-3500 cm⁻¹).
Blue Shift (< 250 nm)	Protonation of the amine.	Ensure solvent is neutral. Acidic methanol will protonate the amine, destroying the conjugation. Add 1 drop of NaOH to verify.
Extra peak at ~280 nm	Residual 4'-iodoacetophenone.	The starting material lacks the amino group and absorbs strongly here. Recrystallize.

References

• National Institute of Standards and Technology (NIST). UV/Visible Spectrum of 3'-Aminoacetophenone. NIST Chemistry WebBook, SRD 69. [Link]

• National Institute of Standards and Technology (NIST). IR Spectrum of 4'-Iodoacetophenone. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. Compound Summary: 3'-Aminoacetophenone.[1] National Library of Medicine. [Link]

Sources

• 1. 3-Aminoacetophenone [webbook.nist.gov]

A Comparative Guide to Reference Standards for the Characterization of 1-(3-Amino-4-iodophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the landscape of pharmaceutical research and development, the precise characterization of chemical entities is paramount. 1-(3-Amino-4-iodophenyl)ethanone, a substituted acetophenone, serves as a crucial building block in the synthesis of various pharmacologically active molecules. Its purity and structural integrity directly impact the quality, safety, and efficacy of the final drug substance. This guide provides a comprehensive overview of the reference standards for 1-(3-Amino-4-iodophenyl)ethanone, offering a comparative analysis of available standards and detailing the essential analytical methodologies for its characterization.

The Critical Role of a Well-Characterized Reference Standard

A chemical reference standard is a highly purified substance used to confirm the identity, purity, and potency of a sample. For a synthetic intermediate like 1-(3-Amino-4-iodophenyl)ethanone, a reliable reference standard is indispensable for:

• Structural Confirmation: Unambiguously verifying the chemical structure of newly synthesized batches.

• Purity Assessment: Quantifying the presence of impurities and ensuring they are within acceptable limits.

• Analytical Method Development and Validation: Serving as a benchmark for the development and validation of chromatographic and spectroscopic methods.

• Regulatory Compliance: Providing the necessary documentation for regulatory submissions to agencies such as the FDA and EMA.

Commercial Availability and Comparative Analysis

Several chemical suppliers offer 1-(3-Amino-4-iodophenyl)ethanone and its regioisomer, 1-(4-Amino-3-iodophenyl)ethanone, which can be a critical point of comparison and a potential source of impurities. When selecting a reference standard, it is crucial to assess the supplier's documentation and the extent of characterization provided.

Supplier	Product Name	CAS Number	Stated Purity	Availability of Certificate of Analysis (CoA)
BLD Pharm	1-(3-Amino-4-iodophenyl)ethanone	N/A	Information available upon request	Yes, upon inquiry[1]
BLD Pharm	1-(4-Amino-3-iodophenyl)ethanone	97776-06-2	Information available upon request	Yes, upon inquiry
Chemsrc	1-(4-amino-3-iodophenyl)ethanone	97776-06-2	97.0%	Information available upon request[2]

Expert Insight: While a stated purity is a primary consideration, the comprehensive characterization data provided in the Certificate of Analysis is the true hallmark of a reliable reference standard. Researchers should prioritize suppliers who provide detailed analytical data, including NMR spectra, mass spectrometry data, and HPLC chromatograms. The presence of the regioisomer, 1-(4-Amino-3-iodophenyl)ethanone, is a common process-related impurity, and the analytical method should be capable of resolving these two isomers.

Definitive Structural Elucidation: A Multi-Technique Approach

A robust characterization of 1-(3-Amino-4-iodophenyl)ethanone relies on the synergistic use of several analytical techniques. Below, we detail the expected results and provide illustrative protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure

NMR spectroscopy provides detailed information about the chemical environment of each atom in a molecule. For 1-(3-Amino-4-iodophenyl)ethanone, both ¹H and ¹³C NMR are essential for unambiguous structural confirmation.

Illustrative Data from a Structural Analog: 3'-Amino-4'-methoxyacetophenone

As comprehensive, publicly available spectral data for 1-(3-Amino-4-iodophenyl)ethanone is limited, we will use the spectra of a closely related analog, 3'-Amino-4'-methoxyacetophenone, to illustrate the expected patterns and interpretation. The primary difference is the substitution of the iodine atom with a methoxy group.

Expected ¹H NMR (400 MHz, DMSO-d₆) Spectrum for 1-(3-Amino-4-iodophenyl)ethanone:

• Aromatic Protons: Three distinct signals in the aromatic region (approx. δ 6.5-8.0 ppm). The proton ortho to the iodine will be significantly downfield. The coupling patterns (doublets, doublet of doublets) will be indicative of the 1,2,4-trisubstitution pattern.

• Amino Protons: A broad singlet corresponding to the -NH₂ group (approx. δ 5.0-6.0 ppm), the chemical shift of which can be concentration and solvent dependent.

• Acetyl Protons: A sharp singlet for the -C(O)CH₃ group at approximately δ 2.4-2.6 ppm.

Expected ¹³C NMR (100 MHz, DMSO-d₆) Spectrum for 1-(3-Amino-4-iodophenyl)ethanone:

• Carbonyl Carbon: A signal in the downfield region (approx. δ 195-200 ppm).

• Aromatic Carbons: Six distinct signals for the aromatic carbons, with the carbon bearing the iodine atom showing a characteristic chemical shift (approx. δ 80-90 ppm).

• Acetyl Carbon: A signal for the methyl carbon at approximately δ 25-30 ppm.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the reference standard in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra using standard parameters. For ¹³C, a proton-decoupled experiment is standard.

• Data Processing and Interpretation: Process the raw data (Fourier transform, phase correction, baseline correction). Integrate the ¹H NMR signals and assign all peaks based on chemical shifts, coupling constants, and comparison to predicted spectra.

Workflow for NMR-Based Structural Verification

Caption: Workflow for NMR-based structural verification.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is a powerful tool for determining the molecular weight of a compound and can provide structural information through fragmentation analysis.

Expected Mass Spectrum for 1-(3-Amino-4-iodophenyl)ethanone:

• Molecular Ion Peak (M⁺): A prominent peak at m/z 261.0, corresponding to the molecular weight of the compound (C₈H₈INO).

• Isotopic Pattern: The presence of iodine (¹²⁷I) will result in a characteristic isotopic pattern.

• Key Fragment Ions: Expect fragmentation patterns corresponding to the loss of the acetyl group (-CH₃CO) and other characteristic fragments.

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the reference standard (e.g., 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Chromatography: Use a reverse-phase HPLC system to introduce the sample into the mass spectrometer. This allows for separation from any potential non-volatile impurities.

• Mass Spectrometry: Employ an electrospray ionization (ESI) source in positive ion mode.

• Data Acquisition: Acquire a full scan mass spectrum to identify the molecular ion.

Logical Relationship for MS Data Interpretation

Caption: Interpretation logic for mass spectrometry data.

High-Performance Liquid Chromatography (HPLC): Purity Assessment and Method Validation

HPLC is the primary technique for assessing the purity of a reference standard and for quantifying the compound in various samples. A well-developed HPLC method should be able to separate the main compound from all potential impurities, including its regioisomer.

Illustrative HPLC Method Parameters for Aminoacetophenone Derivatives:

Parameter	Recommended Condition	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately polar compounds.
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	Formic acid improves peak shape and provides protons for ESI-MS.
Gradient	Start with a low percentage of B, ramp up to elute the compound, then a wash step.	A gradient is often necessary to elute all components and clean the column.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Detection	UV at a wavelength of maximum absorbance (e.g., ~240 nm and ~310 nm)	Provides good sensitivity for the aromatic system.
Column Temp.	25-30 °C	Ensures reproducible retention times.

Experimental Protocol: HPLC Purity Analysis

• Standard Preparation: Accurately weigh and dissolve the reference standard in the mobile phase or a suitable solvent to a known concentration (e.g., 1 mg/mL).

• Sample Analysis: Inject the standard solution into the HPLC system.

• Data Analysis: Integrate the peak areas of all detected peaks. Calculate the purity by dividing the area of the main peak by the total area of all peaks.

Workflow for HPLC Method Development and Purity Assessment

Caption: Workflow for HPLC method development and purity assessment.

Conclusion and Recommendations

The characterization of 1-(3-Amino-4-iodophenyl)ethanone requires a multi-faceted analytical approach. While commercial reference standards are available, it is the responsibility of the end-user to critically evaluate the accompanying data to ensure its suitability for their intended application. When a comprehensive Certificate of Analysis is not available, researchers should perform their own characterization using the methodologies outlined in this guide. The use of NMR for structural confirmation, mass spectrometry for molecular weight verification, and HPLC for purity assessment provides a robust and reliable framework for the qualification of this important synthetic intermediate.

References

• SpectraBase. 3'-Amino-4'-methoxyacetophenone. [Link]

• Sloan, N. L. (2017). New iodination reactions for the synthesis of SPECT imaging agents. PhD thesis, University of Glasgow. [Link]

• Chemsrc. 1-(4-amino-3-iodophenyl)ethanone. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1-(4-amino-3-iodophenyl)ethanone | CAS#:97776-06-2 | Chemsrc [chemsrc.com]

Safety & Regulatory Compliance

1-(3-Amino-4-iodophenyl)ethanone proper disposal procedures

Topic: 1-(3-Amino-4-iodophenyl)ethanone Proper Disposal Procedures Audience: Researchers, Scientists, and Drug Development Professionals

Chemical Profile & Hazard Identification

Before initiating any disposal procedure, you must understand the specific chemical architecture of 1-(3-Amino-4-iodophenyl)ethanone. Its dual functionality—an aromatic amine and an aryl iodide —dictates its specific waste stream requirements.

Technical Insight: The presence of the iodine atom classifies this strictly as Halogenated Organic Waste . Incineration of this compound without proper scrubbing releases corrosive hydrogen iodide (HI) and elemental iodine (

) gas. Consequently, it must never be commingled with non-halogenated solvents (e.g., acetone, ethanol) in bulk waste containers, as this complicates downstream incineration and violates standard environmental compliance protocols.

Physicochemical & Hazard Summary

Property	Specification
Chemical Name	1-(3-Amino-4-iodophenyl)ethanone
Functional Groups	Ketone, Primary Aromatic Amine, Aryl Iodide
Physical State	Solid (typically yellow/brown crystalline powder)
Primary Hazards	Irritant (Skin/Eye/Respiratory) , Acute Toxicity (Oral)
Reactivity	Incompatible with strong oxidizing agents (amine oxidation) and acids (salt formation).
Disposal Class	Halogenated Organic (Solid or Liquid)
GHS Signal Word	WARNING

Pre-Disposal Segregation Strategy

Effective disposal begins at the bench. You must segregate this compound from incompatible waste streams to prevent accidental reactivity and ensure regulatory compliance.

The "Self-Validating" Check:

• Does your waste container label explicitly say "Halogenated"? If No, STOP .

• Is the pH of the waste solution neutral or slightly basic? Acidic waste containing this amine may precipitate salts, clogging waste lines or containers.

Waste Stream Decision Logic

Figure 1: Waste segregation logic. Note that even if dissolved in a non-halogenated solvent, the presence of the iodinated solute often necessitates classification as Halogenated Waste depending on facility thresholds.

Detailed Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Compound)

Use this for expired reagents, reaction solids, or contaminated weighing papers.

• PPE Verification: Wear nitrile gloves (double-gloving recommended for aromatic amines), safety glasses, and a lab coat.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar compatible with solid hazardous waste.

• Transfer: Transfer the solid carefully to avoid dust generation. If the solid is fine, perform this in a fume hood.

• Labeling:

  • Affix a hazardous waste tag.

  • Constituents: Write "1-(3-Amino-4-iodophenyl)ethanone".

  • Hazard Checkbox: Mark "Toxic" and "Irritant".

  • Critical Note: Clearly write "HALOGENATED ORGANIC" on the tag.

• Storage: Close the lid tightly. Place the container in the Satellite Accumulation Area (SAA).

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this for filtrates from recrystallization or reaction solvents.

• Solvent Compatibility Check: Ensure the waste carboy material (typically HDPE or Fluorinated HDPE) is compatible with your solvent system.

• The "Halogen Rule":

  • Even if the solvent is Ethanol or Ethyl Acetate (non-halogenated), the presence of dissolved 1-(3-Amino-4-iodophenyl)ethanone introduces iodine into the stream.

  • Action: Dispose of this mixture into the Halogenated Waste carboy.

  • Reasoning: If this is placed in a non-halogenated fuel-blending stream, the iodine can corrode the incinerator or release toxic vapors, leading to regulatory fines.

• pH Adjustment (Optional but Recommended):

  • If the solution is highly acidic (e.g., from an acid workup), neutralize to pH 6–8 using Sodium Bicarbonate before disposal to prevent heating/gas evolution in the waste drum.

Protocol C: Spill Cleanup (Bench Scale)

Figure 2: Immediate spill response workflow for solid or liquid spills.

• Isolate: Alert nearby personnel.

• Solids: Gently sweep up using a brush and dustpan dedicated to hazardous waste. Avoid creating airborne dust (aromatic amines are respiratory irritants).

• Liquids: Absorb with vermiculite or polypropylene pads.

• Decontamination: Wipe the surface with a soap/water solution. Do not use bleach immediately, as it may react with the amine to form chloramines (though less likely to be violent, it creates unnecessary byproducts).

• Disposal: Place all cleanup materials (pads, gloves, sweepings) into the Solid Halogenated Waste bin.

Regulatory & Compliance Framework

Adhering to these regulations ensures your laboratory remains compliant with federal and international standards.

• RCRA (USA): While 1-(3-Amino-4-iodophenyl)ethanone is not explicitly a P-listed or U-listed waste, it falls under the "Characteristic of Toxicity" if leachable, or simply as a chemical waste requiring thermal destruction. It must be coded properly based on the solvent carrier (e.g., F002 for spent halogenated solvents) or as general organic waste.

• EPA Halogenated Guidelines: The EPA strictly regulates the incineration of halogenated compounds. Facilities must use incinerators that achieve 99.99% destruction removal efficiency (DRE) and capture acid gases (HCl, HI).

• Segregation Mandate: 40 CFR 262.17(a)(1)(v) requires that incompatible wastes (e.g., this amine and strong oxidizers) be separated to prevent reaction.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 12217345 (Structure/Analogues). PubChem. [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1] EPA.gov. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. OSHA.gov. [Link]

• University of Wisconsin-Madison. Chemical Disposal Procedures: Halogenated vs. Non-Halogenated Solvents. EHS.wisc.edu. [Link]

Sources

• 1. eCFR :: 40 CFR 302.4 -- Hazardous substances and reportable quantities. [ecfr.gov]

Personal protective equipment for handling 1-(3-Amino-4-iodophenyl)ethanone

The following technical guide details the safety protocols for handling 1-(3-Amino-4-iodophenyl)ethanone (CAS: 116362-92-2).

This guide is structured for researchers requiring immediate, actionable safety intelligence. It prioritizes the "Precautionary Principle," treating this halogenated aniline derivative with the rigorous standards applied to known sensitizers and aquatic toxins.

Executive Safety Profile

Compound: 1-(3-Amino-4-iodophenyl)ethanone Functional Class: Halogenated Aromatic Amine / Acetophenone Derivative Primary Risks: Skin Sensitization (Aniline moiety), Respiratory Irritation, Aquatic Toxicity.

The "Why" Behind the Protocol: This molecule combines the skin permeability of an aniline with the reactivity of an aryl iodide . The amino group (-NH2) presents a high risk of allergic contact dermatitis (sensitization). Once an individual is sensitized, even trace exposure can trigger anaphylactic-like reactions. Furthermore, the iodine atom increases lipophilicity, potentially enhancing skin absorption compared to non-halogenated analogs.

Hazard Identification & Mechanism

Understanding the mechanism of toxicity allows for better risk mitigation than simply memorizing H-codes.

Hazard Class	H-Code	Mechanistic Insight
Acute Toxicity (Oral/Inhal)	H302 + H332	Metabolic Activation: Aromatic amines can be metabolized by liver enzymes (CYP450) into N-hydroxylamines, which are potent electrophiles capable of damaging DNA and proteins.
Skin Sensitization	H317	Haptenization: The amine group can react with skin proteins to form immunogenic complexes. This is the critical long-term occupational risk.
Target Organ Toxicity	H373	Renal/Hepatic Stress: Halogenated aromatics place significant stress on kidney filtration and liver detoxification pathways during excretion.
Aquatic Toxicity	H410	Bioaccumulation: The iodine atom increases the octanol-water partition coefficient (LogP), making it persistent in lipid tissues of aquatic life.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard "blue nitrile" gloves for all tasks. Aromatic amines can permeate thin nitrile in minutes, often without visible degradation of the glove material.

Tiered Protection Strategy

PPE Component	Standard Handling (mg scale)	High-Risk / Scale-Up (>1g or Solution)	Technical Rationale
Hand Protection	Double Nitrile (Outer: 5 mil, Inner: 4 mil)Change every 30 mins.	Laminate Liner (Silver Shield®) under Nitrile outer glove.Barrier against aromatic permeation.	Nitrile offers fair splash protection but poor resistance to aromatic amines in solution. Laminate film provides >4hr breakthrough time.
Eye Protection	Safety Glasses with side shields (ANSI Z87.1).	Chemical Goggles if handling fine powder or refluxing.	Prevents corneal injury. The amine group is basic and can cause caustic-like damage to moist mucous membranes.
Respiratory	Fume Hood (Face velocity: 100 fpm).	P100 / N95 Respirator if weighing outside hood (NOT recommended).	Iodine-containing dusts are heavy but can aerosolize due to static. Inhalation bypasses first-pass metabolism, increasing toxicity.
Body Protection	Lab Coat (Poly/Cotton). Buttoned to neck.	Tyvek® Sleeve Covers + Chemical Apron.	The "Gap" between the glove cuff and lab coat is the most common exposure point. Sleeve covers bridge this gap.

Visualization: PPE Decision Logic

The following logic flow ensures you select the correct PPE based on the state of matter and solvent system.

Caption: Decision logic for PPE selection. Note that "Penetrating Solvents" like DCM carry the toxic payload through nitrile gloves rapidly.

Operational Protocols

A. Weighing & Transfer (The "Static" Risk)

Iodinated compounds often exhibit high static charge, causing "powder fly" during weighing.

• Engineering Control: Use a static-dissipative balance enclosure or an ionizing bar.

• Technique:

  • Place a tech-wipe dampened with ethanol around the balance pan (not touching it) to increase local humidity and reduce static.

  • Never weigh directly onto the balance pan. Use a closed weighing boat or vial.

  • Self-Validating Step: After transfer, wipe the exterior of the receiving vessel with a solvent-dampened tissue. If the tissue turns yellow/brown, your transfer technique failed; decontaminate immediately.

B. Reaction Monitoring & Workup

• Heating: If heating >50°C, the volatility of the iodine moiety may increase. Ensure the condenser is effective.

• Acidification: Adding acid to this amine will form a salt (e.g., Hydrochloride).

  • Safety Note: The salt form is generally less volatile but more water-soluble. This changes the risk from inhalation to skin absorption via aqueous splashes.

• Spill Management:

  • Solid Spill: Do not dry sweep. Cover with wet paper towels to prevent dust, then scoop into a hazardous waste bag.

  • Liquid Spill: Absorb with vermiculite. Do not use bleach immediately, as it may react with the amine to form chloroamines (toxic gas). Use simple soap/water for surface cleaning, then a specific decontaminant if available.

Decontamination & Disposal

Waste Classification: Halogenated Organic Waste (High Hazard).

• Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases.

• Container Labeling: Must explicitly state "Contains Iodinated Organics" and "Sensitizer."

• Glassware: Rinse glassware with Acetone inside the fume hood. Collect the first 3 rinses as halogenated waste. Only then move glassware to the communal wash sink.

Visualization: Operational Workflow

Caption: Linear workflow emphasizing the "Sandwich Method" of donning gloves (Inner Glove -> Coat -> Sleeve -> Outer Glove) to seal the wrists.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12217349, 1-(3-Amino-4-iodophenyl)ethanone. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: Halogenated acetophenones and skin sensitization risks. Retrieved from [Link]